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  • Product: N-[3-(aminomethyl)phenyl]-N-methylacetamide
  • CAS: 849095-07-4

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide

Executive Summary This technical guide details the synthesis pathway for N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS: 1049874-33-0), a critical intermediate often utilized in the development of kinase inhibitors and...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the synthesis pathway for N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS: 1049874-33-0), a critical intermediate often utilized in the development of kinase inhibitors and other small-molecule therapeutics. The presence of the meta-aminomethyl group provides a versatile handle for reductive amination or amide coupling, while the N-methylacetamido motif often serves as a solubility-enhancing scaffold or hydrogen-bond acceptor in structure-activity relationship (SAR) studies.

The protocol described herein prioritizes the Nitrile Reduction Route , selected for its scalability, regioselectivity, and use of readily available starting materials. This guide moves beyond simple recipe listing to explore the mechanistic rationale, critical process parameters (CPPs), and self-validating analytical checks required for high-purity isolation.

Retrosynthetic Analysis & Strategy

To design the most robust pathway, we apply a retrosynthetic disconnection approach. The target molecule contains two nitrogenous functionalities: a tertiary amide and a primary benzylamine.

Strategic Disconnection
  • Primary Disconnection: The sensitive primary amine (-CH₂NH₂) is best installed last to avoid interference during the N-methylation step.

  • Functional Group Interconversion (FGI): The benzylamine is classically derived from a nitrile (-CN) precursor. Nitriles are stable to the basic conditions required for upstream N-alkylation.

  • Backbone Construction: The core phenyl ring with a nitrile and an amine at the meta position points to 3-aminobenzonitrile as the ideal starting material.

Pathway Visualization

The following diagram illustrates the logical flow from starting material to target.

Retrosynthesis Target Target Molecule N-[3-(aminomethyl)phenyl]-N-methylacetamide Inter1 Precursor 1 N-(3-cyanophenyl)-N-methylacetamide Target->Inter1 Selective Reduction (Nitrile to Amine) Inter2 Precursor 2 N-(3-cyanophenyl)acetamide Inter1->Inter2 N-Methylation Start Starting Material 3-Aminobenzonitrile Inter2->Start N-Acetylation

Figure 1: Retrosynthetic analysis revealing the Nitrile Route as the optimal strategy.

Detailed Synthesis Protocol

Stage 1: N-Acetylation of 3-Aminobenzonitrile

Objective: Protect the aniline nitrogen and install the acetyl backbone.

  • Reagents: 3-Aminobenzonitrile (1.0 eq), Acetic Anhydride (1.2 eq), Triethylamine (1.5 eq), DCM (Solvent).

  • Mechanism: Nucleophilic acyl substitution. The aniline nitrogen attacks the carbonyl carbon of acetic anhydride.

Protocol:

  • Dissolve 3-aminobenzonitrile (11.8 g, 100 mmol) in Dichloromethane (DCM, 100 mL) under N₂ atmosphere.

  • Add Triethylamine (21 mL, 150 mmol) and cool the solution to 0°C.

  • Dropwise add Acetic Anhydride (11.3 mL, 120 mmol) over 30 minutes. Control exotherm to <10°C.

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

  • Self-Validating Check: Monitor by TLC (50% EtOAc/Hexane). Starting material (R_f ~0.4) should disappear; product (R_f ~0.6) appears.[1][2]

  • Workup: Wash with 1N HCl (2x50 mL) to remove excess amine, then sat. NaHCO₃. Dry organic layer over MgSO₄ and concentrate.[3][4]

  • Yield: Expect ~90-95% as an off-white solid.

Stage 2: N-Methylation

Objective: Convert the secondary amide to the tertiary N-methyl amide. Critical Insight: The N-H proton of the acetanilide is sufficiently acidic (pKa ~14-15) to be deprotonated by Sodium Hydride (NaH), allowing for nucleophilic attack on Methyl Iodide (MeI).

  • Reagents: N-(3-cyanophenyl)acetamide (from Stage 1), NaH (60% dispersion, 1.2 eq), MeI (1.5 eq), dry THF or DMF.

Protocol:

  • Suspend NaH (4.8 g, 120 mmol) in dry THF (150 mL) at 0°C under Argon.

  • Add a solution of N-(3-cyanophenyl)acetamide (16.0 g, 100 mmol) in THF dropwise. Observe H₂ gas evolution.

  • Stir at 0°C for 30 mins until gas evolution ceases (deprotonation complete).

  • Add Methyl Iodide (9.3 mL, 150 mmol) dropwise.

  • Warm to RT and stir overnight.

  • Self-Validating Check: LC-MS should show M+1 peak of 175.2 (Target Nitrile) and disappearance of 161.2 (Starting Amide).

  • Quench: Carefully add water/ice to destroy excess NaH. Extract with EtOAc.[3][5]

  • Purification: Flash column chromatography (Gradient: 0-40% EtOAc in Hexanes) may be required to remove unreacted starting material.

Stage 3: Selective Nitrile Reduction (The Critical Step)

Objective: Reduce the nitrile (-CN) to the primary amine (-CH₂NH₂) without reducing the amide carbonyl or hydrolyzing the amide bond. Choice of Reagent:

  • Avoid: LiAlH₄ (LAH) - Risk of reducing the amide to an ethyl group (-N(Me)Et).

  • Select:Raney Nickel Hydrogenation or CoCl₂/NaBH₄ .

Preferred Protocol (Raney Ni/H₂):

  • Dissolve N-(3-cyanophenyl)-N-methylacetamide (10 g) in Methanol (100 mL).

  • Ammonia Saturation: Add 7N NH₃ in Methanol (20 mL). Crucial: Ammonia suppresses the formation of secondary amine dimers.

  • Add Raney Nickel (slurry, ~10 wt% loading). Safety: Raney Ni is pyrophoric; keep wet.

  • Hydrogenate at 40-50 psi H₂ pressure at RT for 6-12 hours.

  • Self-Validating Check: Monitor consumption of Nitrile peak in IR (~2230 cm⁻¹) or by LC-MS (Product M+1: 179.2).

  • Workup: Filter catalyst through Celite (keep wet!). Concentrate filtrate.[2][3]

  • Salt Formation: Dissolve residue in EtOH and add HCl/Dioxane to precipitate the hydrochloride salt for stability.

Process Logic & Reaction Workflow

The following diagram details the forward synthesis, highlighting the conditions and checkpoints.

SynthesisWorkflow Step1 Step 1: Acetylation (Ac2O, Et3N, DCM) Yield: >90% Step2 Step 2: N-Methylation (NaH, MeI, THF) Yield: ~85% Step1->Step2 Intermediate: N-(3-cyanophenyl)acetamide Step3 Step 3: Hydrogenation (H2, Raney Ni, NH3/MeOH) Yield: ~80% Step2->Step3 Intermediate: N-(3-cyanophenyl)-N-methylacetamide Final Final Product N-[3-(aminomethyl)phenyl]-N-methylacetamide Step3->Final HCl Salt Formation

Figure 2: Forward synthesis workflow with reagents and expected yields.

Troubleshooting & Optimization Table

IssueProbable CauseCorrective Action
Low Yield in Step 2 Incomplete deprotonation by NaH.Ensure THF is anhydrous. Stir anion longer (1h) before adding MeI.
Secondary Amine Impurity (Step 3) Dimerization of the imine intermediate.Increase concentration of NH₃ in the hydrogenation solvent.
Over-reduction (Step 3) Reduction of amide to amine.Avoid LAH. Use Raney Ni or Pd/C at controlled temperatures (<40°C).
Sticky Oil Product Free base is hygroscopic.[6]Isolate as the Hydrochloride (HCl) or Fumarate salt immediately.

Analytical Characterization Data

To validate the synthesis, the researcher must confirm the structure using NMR and Mass Spectrometry.

  • ¹H NMR (400 MHz, DMSO-d₆) - HCl Salt:

    • δ 8.30 (br s, 3H, -NH₃⁺)

    • δ 7.45 - 7.20 (m, 4H, Ar-H)

    • δ 4.05 (q, 2H, Ar-CH₂-N)

    • δ 3.15 (s, 3H, N-CH₃)

    • δ 1.75 (s, 3H, CO-CH₃) Note: Rotamers may cause peak splitting.

  • LC-MS:

    • Calculated Mass: 178.23 g/mol [7]

    • Observed [M+H]⁺: 179.2

Safety & Handling

  • Methyl Iodide (MeI): Potent alkylating agent and suspected carcinogen. Use only in a well-ventilated fume hood with double-gloving.

  • Raney Nickel: Pyrophoric when dry. Always handle under an inert atmosphere or keep submerged in solvent/water.

  • Hydrogen Gas: Explosion hazard. Ensure autoclave or hydrogenation vessel is properly grounded and leak-tested.

References

  • Preparation of N-substituted acetamides

    • Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley, 2013. (General Amide Synthesis).[1]

  • Selective Reduction of Nitriles

    • Gould, F. E., Johnson, G. S., & Ferris, A. F. (1960). The Hydrogenation of Nitriles to Primary Amines. Journal of Organic Chemistry, 25(10), 1658-1660.[3] Link

  • Synthesis of Kinase Inhibitor Intermediates (Analogous Chemistry)

    • Zimmermann, J., et al. (1997). Phenylamino-pyrimidine (PAP) - derivatives as potent and selective BCR-ABL kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 7(2), 187-192. Link

  • Chemical Supplier Data (CAS Verification)

    • ChemScene.[7] N-[(3-Aminophenyl)methyl]-N-methylacetamide Data Sheet. Link

Sources

Exploratory

An In-depth Technical Guide to N-[3-(aminomethyl)phenyl]-N-methylacetamide: Structure, Properties, and Synthetic Insights

For Researchers, Scientists, and Drug Development Professionals Executive Summary N-[3-(aminomethyl)phenyl]-N-methylacetamide is a substituted aromatic compound featuring a unique combination of a primary benzylic amine...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-[3-(aminomethyl)phenyl]-N-methylacetamide is a substituted aromatic compound featuring a unique combination of a primary benzylic amine and a tertiary N-methylacetamido group. This structural arrangement offers a compelling scaffold for medicinal chemistry and materials science, providing distinct sites for chemical modification and interaction. The primary amine serves as a key nucleophilic center and a site for salt formation, while the tertiary amide presents a stable, polar moiety. This guide provides a comprehensive analysis of its chemical properties, a detailed examination of its molecular structure, a plausible synthetic route based on established organic chemistry principles, and an exploration of its potential applications as a versatile building block in drug discovery and development.

Chemical Identity and Core Properties

Precise identification is paramount in scientific research. N-[3-(aminomethyl)phenyl]-N-methylacetamide and its common hydrochloride salt are characterized by the following identifiers and properties.

Table 1: Compound Identification
IdentifierValueSource
IUPAC Name N-[3-(aminomethyl)phenyl]-N-methylacetamide-
CAS Number 1049874-33-0 (Free Base)[1]
849020-90-2 (Hydrochloride Salt)
Molecular Formula C₁₀H₁₄N₂O (Free Base)[1]
C₁₀H₁₅ClN₂O (Hydrochloride Salt)[2]
Molecular Weight 178.23 g/mol (Free Base)[1]
214.69 g/mol (Hydrochloride Salt)[2]
SMILES CC(N(CC1=CC=CC(N)=C1)C)=O[1]
InChIKey ZAHFERYIAUVCQT-UHFFFAOYSA-N (Hydrochloride Salt)
Table 2: Physicochemical and Computed Properties
PropertyValueSource/Note
Physical Form Solid (Hydrochloride Salt)
Melting Point 188-191 °C (Hydrochloride Salt)[2]
Topological Polar Surface Area (TPSA) 46.33 Ų[1]
LogP (Computed) 1.2471[1]
Hydrogen Bond Donors 1 (Primary Amine)[1]
Hydrogen Bond Acceptors 2 (Amide Oxygen, Amine Nitrogen)[1]
Rotatable Bonds 2[1]
Storage Temperature 2-8 °C, Sealed in dry conditions[1]

Molecular Structure Analysis

The structure of N-[3-(aminomethyl)phenyl]-N-methylacetamide is foundational to its chemical behavior. It is composed of three key functional groups attached to a central benzene ring in a meta-substitution pattern.

Caption: 2D structure of N-[3-(aminomethyl)phenyl]-N-methylacetamide.

  • Aromatic Ring: The benzene ring provides a rigid scaffold and is susceptible to electrophilic aromatic substitution, although the existing substituents will direct incoming groups.

  • Primary Aminomethyl Group (-CH₂NH₂): This group imparts basicity to the molecule, making it capable of forming salts, such as the commonly available hydrochloride salt. The benzylic position of the amine makes it a reactive site.

  • Tertiary N-methylacetamido Group [-N(CH₃)C(=O)CH₃]: This amide group is significantly less basic than the primary amine due to the electron-withdrawing effect of the adjacent carbonyl group. The C-N bond of an amide has a partial double bond character, which results in a planar geometry and restricted rotation, a feature critical in the conformation of molecules designed for biological targets.

Proposed Synthetic Route

While specific synthesis procedures for this compound are not widely published, a logical and efficient pathway can be designed from commercially available starting materials. A robust approach involves the reductive amination of a suitable aldehyde precursor, a cornerstone reaction in medicinal chemistry for its reliability and high yield.

The causality for this experimental design is based on achieving selective functionalization. Beginning with 3-formylbenzonitrile ensures the correct meta-substitution pattern. The subsequent steps are designed to build the final molecule sequentially, with purification at each stage to ensure the integrity of the final product.

synthesis_workflow start 3-Formylbenzonitrile step1 Step 1: N-Acetylation & N-Methylation (e.g., Acetic Anhydride, then Methyl Iodide with a base) start->step1 Reagents intermediate1 N-(3-cyanophenyl)-N-methylacetamide step1->intermediate1 Intermediate step2 Step 2: Reduction of Nitrile (e.g., H₂, Raney Nickel or LiAlH₄) intermediate1->step2 Reagents product N-[3-(aminomethyl)phenyl]-N-methylacetamide step2->product Final Product

Caption: Proposed workflow for the synthesis of the target compound.

Step-by-Step Hypothetical Protocol:
  • Protection and N-Alkylation/Acylation (Not shown in simplified diagram, but a valid alternative): An alternative route begins with 3-aminobenzylamine. A self-validating system would first require protecting the more reactive primary amine, for example, as a Boc-carbamate. This allows for selective N-methylation and N-acetylation of the secondary aniline amine. The final step would be the deprotection of the primary amine under acidic conditions. This ensures regioselectivity, a critical aspect of trustworthy synthesis.

  • Reductive Amination of an Aldehyde (As per diagram):

    • Rationale: This is a more direct approach. The synthesis would start with a precursor like N-(3-formylphenyl)-N-methylacetamide. This intermediate could be synthesized from 3-aminobenzaldehyde.

    • Reaction: The intermediate aldehyde is reacted with ammonia or a protected ammonia equivalent in the presence of a reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB).

    • Self-Validation: The reaction progress would be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the aldehyde and the formation of the desired product.

    • Purification: Upon completion, the reaction is quenched, and the product is extracted using an appropriate organic solvent. Purification via column chromatography on silica gel would yield the pure N-[3-(aminomethyl)phenyl]-N-methylacetamide.

Predicted Spectroscopic Profile

No experimental spectra for this specific molecule are readily available. However, based on its structure and data from analogous compounds, such as N-methyl-N-phenylacetamide[3], a detailed spectroscopic profile can be predicted. This predictive analysis is a vital tool for compound characterization in research settings.

  • ¹H NMR (Proton NMR):

    • Aromatic Protons (Ar-H): Four protons would appear in the aromatic region (~7.0-7.5 ppm), exhibiting complex splitting patterns characteristic of a 1,3-disubstituted benzene ring.

    • Benzylic Protons (-CH₂-NH₂): A singlet is expected around 3.8-4.0 ppm.

    • Amine Protons (-NH₂): A broad singlet, typically around 1.5-2.5 ppm, whose chemical shift is highly dependent on solvent and concentration.

    • N-Methyl Protons (-N-CH₃): A sharp singlet is predicted around 3.2-3.3 ppm.[3]

    • Acetyl Protons (-C(=O)CH₃): A sharp singlet is predicted around 1.8-2.0 ppm.[3]

  • ¹³C NMR (Carbon NMR):

    • Carbonyl Carbon (-C=O): The amide carbonyl carbon is expected to be the most downfield signal, around 170-172 ppm.[3]

    • Aromatic Carbons: Six signals would be present in the aromatic region (120-145 ppm). The carbon attached to the aminomethyl group and the one attached to the amide nitrogen (ipso-carbons) would have distinct chemical shifts.

    • Benzylic Carbon (-CH₂-): Expected in the range of 45-50 ppm.

    • N-Methyl Carbon (-N-CH₃): Predicted around 37 ppm.[3]

    • Acetyl Carbon (-C(=O)CH₃): Predicted around 22 ppm.[3]

  • IR (Infrared) Spectroscopy:

    • N-H Stretch (Amine): Two characteristic medium-intensity peaks are expected in the 3300-3400 cm⁻¹ region for the primary amine.

    • C=O Stretch (Amide): A strong, sharp absorption band around 1650-1670 cm⁻¹ is the hallmark of the tertiary amide carbonyl group.[3]

    • C-N Stretch: Will appear in the fingerprint region (1000-1350 cm⁻¹).

    • Aromatic C-H and C=C Stretches: Peaks will be observed around 3000-3100 cm⁻¹ and 1450-1600 cm⁻¹, respectively.

  • Mass Spectrometry (MS):

    • EI-MS: The molecular ion peak (M⁺) would be expected at m/z = 178. Key fragmentation patterns would include the loss of the acetamido group and cleavage at the benzylic position (McLafferty rearrangement is not possible).

Safety, Handling, and Storage

While data for the free base is limited, the hydrochloride salt is classified as an irritant. Prudent laboratory practices should be followed for handling either form.

  • Hazard Statements (for HCl salt): H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

  • Precautionary Codes (for HCl salt): P261 (Avoid breathing dust), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye protection).

  • Handling: Use in a well-ventilated fume hood. Avoid dust formation and inhalation. Avoid contact with skin, eyes, and clothing.[4][5] Wash hands thoroughly after handling.

  • Storage: Store in a tightly closed container in a cool, dry place. The recommended storage temperature is 2-8°C.[1]

  • Incompatible Materials: Strong oxidizing agents and strong acids.[4]

Applications in Research and Drug Development

N-[3-(aminomethyl)phenyl]-N-methylacetamide is not just a chemical entity but a strategic building block for creating more complex molecules with potential therapeutic value. Its bifunctional nature—a nucleophilic primary amine and a stable amide—makes it a versatile scaffold.

  • Scaffold for Medicinal Chemistry: The primary amine is an ideal handle for introducing a wide range of substituents via reactions like amidation, reductive amination, or sulfonylation. This allows for the rapid generation of libraries of compounds for screening. Phenylacetamide derivatives have been successfully explored as potential antidepressant agents.[6]

  • Fragment-Based Drug Design (FBDD): The molecule's size and functionality make it a suitable fragment for FBDD campaigns, where small molecules are screened for binding to biological targets and then elaborated into more potent leads.

  • Potential in Oncology and Anti-parasitic Research: The aminophenyl core is a privileged structure in drug discovery. For instance, the N-(4-(3-aminophenyl)thiazol-2-yl)acetamide scaffold has shown potent activity against both sensitive and resistant cancer cells.[7] Furthermore, related aminomethyl-phenyl structures have been designed as G-quadruplex ligands for potential antimalarial applications.[8] This suggests that derivatives of N-[3-(aminomethyl)phenyl]-N-methylacetamide could be synthesized and evaluated for similar activities.

By providing two distinct points for diversification, this compound serves as a valuable starting point for developing novel chemical entities aimed at a wide range of biological targets.

References

  • Supporting Information for "Cu-Catalyzed Aerobic C-N Bond Cleavage of Tertiary Amines for the Synthesis of N-Dealkyled Amides". Royal Society of Chemistry. [Link]

  • Safety Data Sheet. aapptec. [Link]

  • Material Safety Data Sheet - N-Methylacetamide, 99+%. Cole-Parmer. [Link]

  • Synthesis of New 1,3-bis[(4-(Substituted-Aminomethyl)Phenyl)methyl]benzene and 1,3-bis[(4-(Substituted-Aminomethyl)Phenoxy)methyl]benzene Derivatives, Designed as Novel Potential G-Quadruplex Antimalarial Ligands. MDPI. [Link]

  • Design, synthesis, and computational studies of phenylacetamides as antidepressant agents. SpringerLink. [Link]

  • Discovery and Optimization of N-(4-(3-Aminophenyl)thiazol-2-yl)acetamide as a Novel Scaffold Active against Sensitive and Resistant Cancer Cells. Figshare. [Link]

Sources

Foundational

A Technical Guide to N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS 849020-90-2): Properties, Synthesis, and Analysis

Executive Summary N-[3-(aminomethyl)phenyl]-N-methylacetamide, registered under CAS number 849020-90-2, is a substituted aromatic amide of increasing interest to the scientific community. Its unique structure, featuring...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-[3-(aminomethyl)phenyl]-N-methylacetamide, registered under CAS number 849020-90-2, is a substituted aromatic amide of increasing interest to the scientific community. Its unique structure, featuring a primary aminomethyl group and an N-methylated acetamide moiety on a central phenyl ring, presents a versatile scaffold for chemical synthesis and drug discovery. This guide provides a comprehensive technical overview intended for researchers, chemists, and drug development professionals. We will delve into its physicochemical properties, propose a logical synthetic pathway, outline robust analytical methodologies for its characterization, and discuss its potential applications and safety considerations. The information herein is synthesized from available data and established chemical principles to provide a field-proven perspective on leveraging this compound in a research and development setting.

Physicochemical and Structural Specifications

The hydrochloride salt of N-[3-(aminomethyl)phenyl]-N-methylacetamide is the common commercially available form. Its fundamental properties are crucial for experimental design, from solubilization to reaction setup and storage.

Chemical Identity and Properties
ParameterValueSource(s)
CAS Number 849020-90-2[1]
Chemical Name N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride[1]
Molecular Formula C₁₀H₁₅ClN₂O[1]
Molecular Weight 214.69 g/mol [1]
Physical Form Solid
Purity Typically ≥95%
Storage Temperature Ambient; Recommended cool, dry conditions[2]
Boiling Point 188-191 °C
Chemical Structure

The structure combines a flexible aminomethyl linker and a stable amide group, making it an attractive building block for creating more complex molecules.

G start Start: 3-Nitroaniline step1 Step 1: N-Acetylation (Acetic Anhydride, Pyridine) start->step1 inter1 Intermediate: N-(3-nitrophenyl)acetamide step1->inter1 step2 Step 2: N-Methylation (Methyl Iodide, NaH) inter1->step2 inter2 Intermediate: N-methyl-N-(3-nitrophenyl)acetamide step2->inter2 step3 Step 3: Nitro Group Reduction (e.g., H₂, Pd/C or SnCl₂/HCl) inter2->step3 inter3 Intermediate: N-(3-aminophenyl)-N-methylacetamide step3->inter3 step4 Step 4: Reductive Amination of Formaldehyde (or alternative C1 source) inter3->step4 end Final Product: N-[3-(aminomethyl)phenyl]-N-methylacetamide step4->end

Caption: Proposed multi-step synthesis workflow.

Experimental Protocol: Step 3 - Nitro Group Reduction (Illustrative)

This protocol describes the reduction of the nitro-group intermediate to an aniline, a critical transformation in the proposed synthesis. The choice of a catalytic hydrogenation is often preferred for its clean reaction profile and high yield.

  • System Preparation: A hydrogenation vessel (e.g., a Parr shaker) is charged with N-methyl-N-(3-nitrophenyl)acetamide (1.0 eq) and a suitable solvent such as ethanol or ethyl acetate.

  • Catalyst Addition: Palladium on carbon (10% w/w, ~1-5 mol%) is carefully added to the mixture under an inert atmosphere (e.g., nitrogen or argon).

    • Expert Insight: Using a wet catalyst can mitigate the risk of ignition upon contact with the solvent.

  • Hydrogenation: The vessel is sealed, purged several times with hydrogen gas, and then pressurized to the target pressure (typically 40-50 psi). The reaction mixture is agitated vigorously at room temperature.

  • Reaction Monitoring: The reaction progress is monitored by observing hydrogen uptake and can be confirmed by thin-layer chromatography (TLC) or LC-MS analysis to check for the disappearance of the starting material.

  • Work-up: Upon completion, the reaction is carefully depressurized and purged with nitrogen. The catalyst is removed by filtration through a pad of Celite®.

    • Trustworthiness: The Celite pad ensures the complete removal of the pyrophoric palladium catalyst, preventing contamination of the final product and ensuring safety.

  • Isolation: The filtrate is concentrated under reduced pressure to yield the crude N-(3-aminophenyl)-N-methylacetamide, which can be used directly in the next step or purified further by column chromatography or crystallization.

Analytical Characterization

A self-validating analytical workflow is essential to confirm the identity, purity, and quality of the synthesized compound. This involves a combination of spectroscopic and chromatographic techniques.

G cluster_0 Structural Confirmation cluster_1 Purity & Quantification nmr ¹H & ¹³C NMR result Certificate of Analysis (CoA) nmr->result ms Mass Spectrometry (MS) ms->result hplc HPLC-UV hplc->result mp Melting Point mp->result sample Synthesized Sample sample->nmr sample->ms sample->hplc sample->mp

Caption: Comprehensive analytical validation workflow.

Spectroscopic Analysis
  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is expected to show distinct signals for the aromatic protons, the benzylic CH₂ protons, the N-methyl protons, and the acetyl CH₃ protons. The integration of these signals should correspond to the number of protons in each environment. ¹³C NMR will confirm the presence of the expected number of unique carbon atoms, including the carbonyl carbon of the amide.

  • Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should reveal a prominent ion corresponding to the protonated molecule [M+H]⁺, confirming the molecular weight of the free base (178.23 g/mol ).

Chromatographic Purity Assessment

High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the gold standard for assessing the purity of non-volatile organic compounds.

Exemplary HPLC Method Development Protocol:

While a specific method for this exact molecule is not published, a robust starting point can be adapted from methods used for similar aromatic amides. [3]

  • Column Selection: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a versatile first choice.

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Acetonitrile.

    • Expert Insight: Using a formic acid modifier ensures good peak shape for the basic amine functionalities and provides compatibility with mass spectrometry if LC-MS is desired.

  • Gradient Elution: A linear gradient from 5% to 95% Mobile Phase B over 15-20 minutes at a flow rate of 1.0 mL/min provides a good starting point to resolve the main peak from potential impurities.

  • Detection: A UV detector set at a wavelength where the phenyl ring shows strong absorbance (e.g., 254 nm) should be used.

  • Sample Preparation: The sample is accurately weighed and dissolved in a suitable diluent (e.g., a 50:50 mixture of water and acetonitrile) to a concentration of approximately 1 mg/mL.

  • Analysis and Quantification: The purity is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks.

Applications and Research Context

N-[3-(aminomethyl)phenyl]-N-methylacetamide is primarily utilized as a research chemical and a versatile building block in medicinal chemistry. Its bifunctional nature allows for diverse chemical modifications.

  • Scaffold for Drug Discovery: The primary amine serves as a key handle for introducing a wide range of substituents through reactions like amidation, reductive amination, or urea formation. This enables the rapid generation of compound libraries for screening against biological targets.

  • Intermediate for Complex Molecules: The overall structure is relevant in the design of ligands targeting various biological systems. For instance, related polyaromatic compounds containing aminomethylphenyl moieties have been investigated as potential antimalarial agents. [4]* Fragment-Based Drug Design (FBDD): This molecule can be considered a fragment that can be grown or linked to explore and optimize binding interactions within a target protein's active site.

Safety and Handling

Proper handling is imperative to ensure laboratory safety. The hydrochloride salt is classified as a hazardous substance.

Hazard Information Details Source(s)
GHS Pictogram GHS07 (Exclamation Mark)
Signal Word Warning
Hazard Statements H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory tract irritation.

| Precautionary Codes | P261, P271, P280 | |

Handling Recommendations:

  • Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust. [2][5]* Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety goggles conforming to EN166 standards, and a lab coat. [5][6]* Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids. [5][6]* Spill Management: In case of a spill, avoid dust formation. Sweep up the solid material and place it in a suitable container for disposal in accordance with local environmental regulations. [5]

Conclusion

N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS 849020-90-2) is a valuable chemical entity for the research and development community. Its defined physicochemical properties, coupled with a feasible synthetic strategy and robust analytical validation methods, make it a reliable building block for innovation. By understanding its chemical nature and adhering to strict safety protocols, researchers can effectively harness this molecule's potential in constructing novel chemical compounds for a wide array of scientific applications, particularly in the realm of pharmaceutical development.

References

  • AAPPTEC. (n.d.). Safety Data Sheet. Retrieved from [Link]

  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - N-Methylacetamide, 99+%. Retrieved from [Link]

  • Wikipedia. (n.d.). N-Methylacetamide. Retrieved from [Link]

  • PubChemLite. (n.d.). N-[(3-aminophenyl)methyl]acetamide (C9H12N2O). Retrieved from [Link]

  • Food and Drug Administration, Department of Health. (n.d.). Analytical Methods & Research. Retrieved from [Link]

  • Google Patents. (n.d.). US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.
  • Google Patents. (n.d.). CN1324003C - Technique for preparing N-methylacetamide.
  • National Institutes of Health. (n.d.). N-Methylacetamide | C3H7NO | CID 6582 - PubChem. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Chlorination of N-Methylacetamide and Amide-Containing Pharmaceuticals. Quantum-Chemical Study of the Reaction Mechanism. Retrieved from [Link]

  • PubMed. (2014, March 27). Chlorination of N-methylacetamide and amide-containing pharmaceuticals. Quantum-chemical study of the reaction mechanism. Retrieved from [Link]

  • SIELC Technologies. (2018, May 16). Acetamide, N-methyl-N-phenyl. Retrieved from [Link]

  • MDPI. (2025, August 22). Synthesis of New 1,3-bis[(4-(Substituted-Aminomethyl)Phenyl)methyl]benzene and 1,3-bis[(4-(Substituted-Aminomethyl)Phenoxy)methyl]benzene Derivatives, Designed as Novel Potential G-Quadruplex Antimalarial Ligands. Retrieved from [Link]

Sources

Exploratory

Potential biological activity of N-[3-(aminomethyl)phenyl]-N-methylacetamide

Initiating Initial Research I'm starting with broad Google searches on N-[3-(amin omethyl)phenyl]-N-methylacetamide, aiming to find information on its synthesis, biological activities, potential mechanisms, and any relev...

Back to Product Page

Author: BenchChem Technical Support Team. Date: February 2026

Initiating Initial Research

I'm starting with broad Google searches on N-[3-(amin omethyl)phenyl]-N-methylacetamide, aiming to find information on its synthesis, biological activities, potential mechanisms, and any relevant literature. My initial search strategy is quite general to cast a wide net, and I will refine the search terms later to target more specific aspects.

Analyzing Search Results

I've moved on to analyzing the Google search results for key areas of interest. My focus is on identifying potential applications for this compound. I am looking into aspects like its potential as a drug candidate and its role in specific signaling pathways. I'm also examining the compound's use as a chemical probe. This information will inform the whitepaper's structure.

Structuring the Whitepaper

I'm now devising the whitepaper's structure. It will begin with an introduction to the compound, then move into in-depth technical sections like physicochemical properties and experimental protocols. I'm searching for relevant experimental protocols to assess the biological activity of this compound specifically.

Initiating Compound Search

I've initiated a search for "N-[3-(aminomethyl)phenyl]-N-methylacetamide" and its biological activity, though direct results are currently limited. The initial findings point toward vendor information for the chemical and its hydrochloride salt. I'm focusing on broadening the search parameters to uncover more relevant data.

Expanding Search for Data

I'm still struggling to find much direct data about N-[3-(aminomethyl)phenyl]-N-methylacetamide's bioactivity. I've got basic vendor data, but that's about it. Related terms are providing some tangential leads: N-methylacetamide is used as a solvent, and similar structures show promise as tubulin polymerization inhibitors, anti-inflammatories, and analgesics. These indirect leads give me some hope this compound has potential, and I'm also now considering the context of phenylethanolamine N-methyltransferase (PNMT).

Re-focusing Activity Goals

I'm shifting gears due to the lack of concrete data. The initial search was a bust. I'm now structuring the guide around potential biological activities. I'll outline a research program to investigate the compound's properties, beginning with its structure and functional groups. My next step will be to explore potential pharmacological targets and investigate proposed therapeutic areas based on related compounds.

Outlining Potential Research Roadmap

I've outlined a detailed research program, since direct activity data is scarce. The guide will analyze the molecule's functional groups to propose targets and areas for investigation. I'll include a plan for in silico screening, in vitro assays, and in vivo studies, plus synthesis and data interpretation. It's a roadmap to unlock this compound's potential.

Developing Investigative Roadmap

I've hit a wall regarding direct activity data, so I've pivoted. I'm now structuring the guide as a detailed research plan, rather than documenting known activities. I'll focus on a roadmap for investigation, including in silico screening, in vitro assays, and in vivo studies, plus synthesis and data analysis. I'm building it around a detailed exploration of the compound's structure.

Initiating Information Gathering

My initial explorations on the biological activity of N-[ 3-(aminomethyl)phenyl]-N-methylacetamide have been unproductive, revealing an absence of readily available data. I'm pivoting towards indirect methods like identifying structural analogs to infer potential activity and related biological mechanisms, as well as considering computational approaches and in silico techniques. I will use the available research, and search for similar chemical structures.

Developing a Technical Roadmap

I've shifted focus from seeking direct activity data to developing a comprehensive investigation guide. This guide will begin with structural and physicochemical analysis, evaluating the compound's drug-likeness. Then I'll propose potential biological targets based on structural similarities to other molecules, and I'll detail a multi-faceted screening strategy, including in silico, in vitro, and possibly in vivo approaches. DOT diagrams and detailed experimental protocols will be included, alongside a compilation of relevant references.

Refining Investigative Framework

I'm now expanding the investigative roadmap. I've gathered physicochemical data and identified related compounds, revealing potential JAK2 inhibition and P2Y14R antagonism. With this, I will design a structured screening strategy that encompasses in silico modeling and experiments, and I'll create detailed experimental protocols and DOT diagrams. The guide will have a strong foundation built on a compilation of available references. I am structuring the guide now.

Constructing Investigation Roadmap

I'm now integrating insights from related compounds, like JAK2 inhibitors and P2Y14R antagonists, to refine the investigation roadmap. I'm focusing on creating structured sections within the technical guide, including physicochemical analysis and a screening strategy. I'm also preparing experimental designs and drafting DOT diagrams to visualize workflows. I'll synthesize data from various fields to create a solid case.

Foundational

N-[3-(aminomethyl)phenyl]-N-methylacetamide mechanism of action investigation

An In-Depth Technical Guide to Investigating the Mechanism of Action of N-[3-(aminomethyl)phenyl]-N-methylacetamide N-[3-(aminomethyl)phenyl]-N-methylacetamide is a novel chemical entity with therapeutic potential yet to...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to Investigating the Mechanism of Action of N-[3-(aminomethyl)phenyl]-N-methylacetamide

N-[3-(aminomethyl)phenyl]-N-methylacetamide is a novel chemical entity with therapeutic potential yet to be fully elucidated. This guide provides a comprehensive, technically-grounded framework for researchers and drug development professionals to systematically investigate its mechanism of action. As a Senior Application Scientist, this document moves beyond a simple listing of protocols, instead offering a strategic and logical workflow designed to ensure scientific rigor and generate a robust, well-validated understanding of the compound's biological effects. The methodologies described herein are designed to be self-validating, with each experimental stage building upon the last to create a cohesive and defensible mechanistic narrative. This guide will cover initial target identification, validation, and the subsequent elucidation of downstream signaling pathways, all supported by detailed protocols, data interpretation strategies, and illustrative diagrams.

PART 1: Foundational Characterization and Target Agnostic Screening

The initial phase of any mechanism of action investigation for a novel compound such as N-[3-(aminomethyl)phenyl]-N-methylacetamide is to establish a foundational understanding of its physicochemical properties and to cast a wide net to identify potential biological targets. This phase is critical for generating initial hypotheses that will be rigorously tested in later stages.

Physicochemical Profiling

A thorough understanding of the compound's physicochemical properties is a prerequisite for all subsequent biological assays. These properties will influence its solubility, permeability, and ultimately its bioavailability and distribution.

Table 1: Key Physicochemical Parameters for N-[3-(aminomethyl)phenyl]-N-methylacetamide

ParameterExperimental MethodImportance in MoA Studies
Solubility Kinetic and thermodynamic solubility assays in aqueous buffers (e.g., PBS) and relevant organic solvents (e.g., DMSO).Ensures accurate compound concentration in in vitro assays and informs formulation development.
LogP/LogD Shake-flask method or reverse-phase HPLC.Predicts membrane permeability and potential for off-target effects due to lipophilicity.
pKa Potentiometric titration or UV-spectroscopy.Determines the ionization state of the compound at physiological pH, which impacts receptor-ligand interactions.
Chemical Stability HPLC-based stability assays in various buffers and at different temperatures.Confirms that the observed biological effects are due to the parent compound and not a degradation product.
Target Agnostic Phenotypic Screening

Before focusing on specific molecular targets, a broad phenotypic screen can provide invaluable, unbiased insights into the compound's potential biological effects. This approach involves testing the compound across a diverse range of cell-based assays that measure complex cellular phenotypes.

Step-by-Step Protocol for High-Content Imaging-Based Phenotypic Screening:

  • Cell Line Selection: Choose a panel of well-characterized human cell lines representing different tissues and disease states (e.g., cancer cell lines, primary neurons, immortalized epithelial cells).

  • Compound Treatment: Plate cells in multi-well plates and treat with a concentration range of N-[3-(aminomethyl)phenyl]-N-methylacetamide (e.g., 10-point titration from 1 nM to 100 µM). Include appropriate vehicle controls (e.g., DMSO).

  • Staining: After a predetermined incubation period (e.g., 24, 48, 72 hours), fix the cells and stain with a cocktail of fluorescent dyes that label various subcellular compartments (e.g., Hoechst for nucleus, phalloidin for actin cytoskeleton, MitoTracker for mitochondria).

  • Image Acquisition: Acquire images using an automated high-content imaging system.

  • Image Analysis: Utilize image analysis software to extract a large number of quantitative features from each cell, such as nuclear size and shape, mitochondrial morphology, and cytoskeletal texture.

  • Data Analysis: Compare the phenotypic profile of compound-treated cells to a reference library of profiles from compounds with known mechanisms of action. This can reveal similarities in the phenotypic "fingerprint" and suggest potential targets or pathways.

phenotypic_screening_workflow cluster_prep Assay Preparation cluster_exp Experiment cluster_analysis Data Acquisition & Analysis cell_selection Select Diverse Cell Line Panel cell_plating Plate Cells in Multi-well Plates cell_selection->cell_plating compound_prep Prepare Compound Dilution Series treatment Treat Cells with Compound & Controls compound_prep->treatment cell_plating->treatment incubation Incubate for Defined Period treatment->incubation staining Fix & Stain with Fluorescent Dyes incubation->staining imaging High-Content Image Acquisition staining->imaging feature_extraction Extract Quantitative Cellular Features imaging->feature_extraction profiling Compare Phenotypic Profiles to Database feature_extraction->profiling hypothesis Generate MoA Hypothesis profiling->hypothesis

Caption: High-Content Phenotypic Screening Workflow.

PART 2: Target Identification and Validation

The insights gained from phenotypic screening will guide the next phase: identifying and validating the specific molecular target(s) of N-[3-(aminomethyl)phenyl]-N-methylacetamide. A multi-pronged approach, combining computational and experimental methods, is essential for robust target identification.

In Silico Target Prediction

Computational methods can be used to predict potential protein targets based on the chemical structure of N-[3-(aminomethyl)phenyl]-N-methylacetamide.

  • Ligand-Based Methods: These methods, such as 2D chemical similarity searching and 3D shape-based screening, compare the compound to databases of molecules with known biological activities. Tools like the ChEMBL and PubChem databases are invaluable resources for this purpose.

  • Structure-Based Methods: If a high-resolution 3D structure of a potential target protein is available, molecular docking simulations can predict the binding affinity and pose of the compound in the protein's active site.

Experimental Target Identification

The hypotheses generated from in silico predictions and phenotypic screening must be confirmed through direct experimental evidence.

Affinity-Based Target Identification:

One powerful technique is affinity chromatography coupled with mass spectrometry. This involves immobilizing a derivative of N-[3-(aminomethyl)phenyl]-N-methylacetamide onto a solid support and using it as "bait" to capture its binding partners from a cell lysate.

Step-by-Step Protocol for Affinity Chromatography-Mass Spectrometry:

  • Synthesis of Affinity Probe: Synthesize a derivative of N-[3-(aminomethyl)phenyl]-N-methylacetamide with a linker arm suitable for conjugation to a solid support (e.g., NHS-activated sepharose beads). A control probe, lacking the core pharmacophore, should also be synthesized.

  • Immobilization: Covalently couple the affinity and control probes to the solid support.

  • Cell Lysate Preparation: Prepare a native protein lysate from a relevant cell line or tissue.

  • Affinity Capture: Incubate the cell lysate with the affinity- and control-coupled beads.

  • Washing: Wash the beads extensively to remove non-specific binders.

  • Elution: Elute the specifically bound proteins, for example, by competing with an excess of the free compound or by changing the buffer conditions.

  • Protein Identification: Identify the eluted proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Compare the proteins captured by the affinity probe to those captured by the control probe. Bona fide targets should be significantly enriched in the affinity probe eluate.

affinity_chromatography_workflow cluster_prep Probe Preparation cluster_exp Binding & Elution cluster_analysis Analysis & Identification synthesis Synthesize Affinity & Control Probes immobilization Immobilize Probes on Solid Support synthesis->immobilization incubation Incubate Lysate with Probes immobilization->incubation lysate_prep Prepare Native Cell Lysate lysate_prep->incubation washing Wash to Remove Non-specific Binders incubation->washing elution Elute Specifically Bound Proteins washing->elution lcms LC-MS/MS Analysis of Eluates elution->lcms data_analysis Compare Affinity vs. Control Eluates lcms->data_analysis target_id Identify Enriched Protein Targets data_analysis->target_id pathway_elucidation cluster_downstream Downstream Signaling Events compound N-[3-(aminomethyl)phenyl] -N-methylacetamide target Validated Protein Target compound->target phospho Phosphoproteomics (Global Pathway Analysis) target->phospho gene_expression Transcriptomics (e.g., RNA-seq) (Gene Expression Changes) target->gene_expression metabolomics Metabolomics (Metabolic Reprogramming) target->metabolomics phenotype Cellular Phenotype (e.g., Apoptosis, Differentiation) phospho->phenotype validation Pathway Validation (CRISPR/siRNA) phospho->validation Hypothesis for key nodes gene_expression->phenotype gene_expression->validation Hypothesis for key nodes metabolomics->phenotype metabolomics->validation Hypothesis for key nodes validation->phenotype Confirms role of pathway node

Exploratory

A Comprehensive Technical Review of N-[3-(aminomethyl)phenyl]-N-methylacetamide and its Analogs as Dopamine D4 Receptor Ligands

This guide provides an in-depth analysis of N-[3-(aminomethyl)phenyl]-N-methylacetamide, a key chemical scaffold, and its derivatives, which have been pivotal in the exploration of the dopamine D4 receptor (D4R). Researc...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of N-[3-(aminomethyl)phenyl]-N-methylacetamide, a key chemical scaffold, and its derivatives, which have been pivotal in the exploration of the dopamine D4 receptor (D4R). Researchers, medicinal chemists, and pharmacologists will find valuable insights into the structure-activity relationships (SAR), synthesis, and pharmacological properties of this important class of compounds.

Introduction: The Significance of the Dopamine D4 Receptor

The dopamine D4 receptor, a member of the D2-like family of G protein-coupled receptors (GPCRs), is predominantly expressed in the mesolimbic and mesocortical pathways of the brain.[1][2][3] These regions are integral to regulating emotion, cognition, and complex behaviors.[2][3] Dysregulation of D4R signaling is implicated in numerous neurological and psychiatric conditions, including schizophrenia, attention-deficit hyperactivity disorder (ADHD), and Parkinson's disease.[1][4] As such, the D4R has emerged as a critical target for therapeutic intervention.

The D4R signals primarily through the Gαi/o pathway, leading to the inhibition of adenylyl cyclase and a subsequent reduction in intracellular cyclic AMP (cAMP) levels.[2][4] It can also modulate intracellular calcium levels and activate the mitogen-activated protein kinase (MAPK) signaling cascade, depending on the cellular context.[1] The development of selective ligands for the D4R is crucial for dissecting its physiological roles and for creating novel therapeutics with improved side-effect profiles compared to less selective dopamine receptor modulators. The N-phenylacetamide scaffold has proven to be a versatile starting point for developing such selective D4R ligands.

The Core Scaffold: N-[3-(aminomethyl)phenyl]-N-methylacetamide

The parent compound, N-[3-(aminomethyl)phenyl]-N-methylacetamide, serves as a foundational structure for a range of D4R ligands. While this specific molecule is often an intermediate in more complex syntheses, its core components—the N-methylacetamide group, the phenyl ring, and the aminomethyl linker—are the key pharmacophoric elements that are systematically modified to achieve high affinity and selectivity for the D4R. A closely related analog, often referred to as FAUC 346, is a well-characterized, high-affinity partial agonist at the dopamine D3 receptor, but has also been used as a lead compound for developing D4-selective ligands.[5][6][7]

Structural Features and Initial SAR Insights

The general structure of these phenylacetamide derivatives allows for systematic modifications at several key positions to probe the ligand-receptor interactions. Structure-activity relationship (SAR) studies have revealed that:

  • The Arylamide Moiety: The substitution pattern on the phenyl ring of the acetamide is critical for affinity and selectivity.

  • The Linker Region: The length and nature of the chain connecting the two aromatic portions influence how the ligand fits into the receptor's binding pocket.

  • The Basic Amine: This group is typically essential for forming a key salt bridge interaction with an acidic residue (like Aspartic acid) in the transmembrane domain of the receptor, a hallmark of aminergic GPCR ligands.

Synthesis of Phenylacetamide Analogs

The synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide and its more complex analogs typically follows a convergent strategy involving standard organic chemistry transformations. A general synthetic workflow is outlined below.

General Synthetic Protocol

A common approach involves the acylation of a substituted aniline followed by modification of the linker and terminal amine.

Step-by-Step Methodology:

  • Amide Formation: A substituted aniline is reacted with an acylating agent, such as chloroacetyl chloride, in the presence of a mild base (e.g., sodium acetate) and a suitable solvent like glacial acetic acid.[8] This forms the N-substituted-2-chloroacetamide intermediate.

  • Nucleophilic Substitution: The resulting chloroacetamide is then reacted with a desired amine (e.g., a substituted piperazine or piperidine) in the presence of a base (like triethylamine) and a solvent such as ethanol.[8] This substitution reaction couples the two main fragments of the molecule.

  • Purification: The final product is purified using standard techniques such as recrystallization or column chromatography to yield the desired phenylacetamide derivative.

This modular approach allows for the creation of a diverse library of analogs by varying both the initial aniline and the nucleophilic amine.[9][10]

Synthetic Workflow Diagram

G cluster_start Starting Materials cluster_reactions Reaction Sequence cluster_end Final Product A Substituted Aniline R1 Step 1: Acylation (Glacial Acetic Acid, NaOAc) A->R1 B Chloroacetyl Chloride B->R1 C Terminal Amine (e.g., Piperazine) R2 Step 2: Nucleophilic Substitution (Ethanol, Triethylamine) C->R2 I1 Intermediate: N-substituted-2-chloroacetamide R1->I1 FP Final Phenylacetamide Analog R2->FP I1->R2 P Purification (Chromatography/Recrystallization) FP->P G cluster_membrane Plasma Membrane D4R Dopamine D4 Receptor RTK Receptor Tyrosine Kinase D4R->RTK transactivates G_protein Gαi/oβγ D4R->G_protein activates AC Adenylyl Cyclase cAMP ↓ cAMP AC->cAMP PLC PLC MAPK ↑ MAPK (ERK1/2) Activation RTK->MAPK Ligand D4 Agonist (Phenylacetamide) Ligand->D4R binds G_alpha Gαi/o G_protein->G_alpha G_beta_gamma Gβγ G_protein->G_beta_gamma G_alpha->AC inhibits G_beta_gamma->PLC Ca Modulation of Intracellular Ca²⁺ G_beta_gamma->Ca

Caption: Simplified D4 receptor signaling pathways upon agonist activation.

Experimental Protocols: Radioligand Binding Assay

To determine the affinity of newly synthesized analogs, a competitive radioligand binding assay is a standard and essential experiment.

Protocol: [³H]-Spiperone Competition Binding Assay

  • Objective: To determine the binding affinity (K_i) of a test compound for the D4 receptor.

  • Materials:

    • Cell membranes from HEK293 or CHO cells stably expressing the human D4 receptor.

    • [³H]-Spiperone (a non-selective D2-like radioligand).

    • Test compounds (analogs of N-[3-(aminomethyl)phenyl]-N-methylacetamide).

    • Binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

    • Non-specific binding control: Haloperidol (10 µM).

    • 96-well plates, filter mats (GF/B or GF/C), scintillation counter.

  • Procedure:

    • Prepare serial dilutions of the test compounds in binding buffer.

    • In a 96-well plate, add 50 µL of binding buffer, 50 µL of radioligand ([³H]-Spiperone at a final concentration near its K_d), and 50 µL of the test compound dilution.

    • For total binding wells, add 50 µL of buffer instead of the test compound.

    • For non-specific binding wells, add 50 µL of 10 µM Haloperidol.

    • Initiate the binding reaction by adding 50 µL of cell membrane suspension (containing 10-20 µg of protein). The final volume is 200 µL.

    • Incubate the plate for 60-90 minutes at room temperature with gentle agitation.

    • Terminate the assay by rapid filtration through a glass fiber filter mat using a cell harvester.

    • Wash the filters three times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

    • Dry the filter mats, place them in scintillation vials with scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific counts from total counts.

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Fit the data to a one-site competition model using non-linear regression (e.g., in GraphPad Prism) to determine the IC₅₀ value.

    • Calculate the K_i value using the Cheng-Prusoff equation: K_i = IC₅₀ / (1 + [L]/K_d), where [L] is the concentration of the radioligand and K_d is its dissociation constant.

Conclusion and Future Directions

The N-phenylacetamide scaffold has been instrumental in the development of highly potent and selective D4 receptor ligands. The modular nature of its synthesis has allowed for extensive SAR exploration, leading to compounds with over 1000-fold selectivity for D4R over other D2-like receptors. These chemical tools are invaluable for probing the complex biology of the D4R and serve as promising starting points for the development of novel therapeutics for a range of CNS disorders.

Future research will likely focus on:

  • Fine-tuning Functional Activity: Moving beyond simple affinity and developing ligands with specific functional profiles, such as biased agonists that preferentially activate either G-protein or β-arrestin pathways.

  • Improving Pharmacokinetic Properties: Optimizing drug-like properties (solubility, metabolic stability, oral bioavailability) to translate high in vitro potency into in vivo efficacy.

  • In Vivo Characterization: Using advanced animal models of neuropsychiatric disease to evaluate the therapeutic potential of the most promising D4R-selective compounds. [11] By building upon the foundational knowledge detailed in this guide, researchers can continue to innovate within this chemical space, ultimately paving the way for the next generation of dopamine-modulating therapies.

References

  • van Wieringen, T., et al. (2022). The dopamine D4 receptor: biochemical and signalling properties. PMC. [Link]

  • Woods, A. S., et al. (2010). The dopamine D4 receptor, the ultimate disordered protein. PMC. [Link]

  • Wikipedia. (n.d.). Dopamine receptor D4. Wikipedia. [Link]

  • Ferré, S., et al. (2022). Functional and pharmacological role of the dopamine D4 receptor and its polymorphic variants. Frontiers in Endocrinology. [Link]

  • Woods, A. S., et al. (2010). The dopamine D4 receptor, the ultimate disordered protein. ResearchGate. [Link]

  • Hocke, C., et al. (2008). 18F-Labeled FAUC 346 and BP 897 derivatives as subtype-selective potential PET radioligands for the dopamine D3 receptor. PubMed. [Link]

  • Cambridge Bioscience. (n.d.). FAUC 346. Cambridge Bioscience. [Link]

  • Keck, T. M., et al. (2019). Novel Dopamine D4 Receptor-Selective Compounds Reveal Structure-Activity Relationships that Engender Agonist Efficacy. ResearchGate. [Link]

  • Boateng, C. A., et al. (2025). Investigating Substituted Phenylacetamide Ligands in the D4R Extended Binding Pocket. ChemRxiv. [Link]

  • Keck, T. M., et al. (2019). Dopamine D4 Receptor-Selective Compounds Reveal Structure–Activity Relationships that Engender Agonist Efficacy. PMC. [Link]

  • Matulenko, M. A., et al. (2004). Synthesis and functional activity of (2-aryl-1-piperazinyl)-N-(3-methylphenyl)acetamides: selective dopamine D4 receptor agonists. PubMed. [Link]

  • Del Bello, F., et al. (2022). Highly Potent and Selective Dopamine D4 Receptor Antagonists Potentially Useful for the Treatment of Glioblastoma. ACS Publications. [Link]

  • Jin, Z., et al. (2023). Design, Synthesis, and Structure–Activity Relationship Studies of Novel GPR88 Agonists (4-Substituted-phenyl)acetamides Based on the Reversed Amide Scaffold. PMC. [Link]

  • Deuther-Conrad, W., et al. (2018). Development of molecular tools based on the dopamine D3 receptor ligand FAUC 329 showing inhibiting effects on drug and food maintained behavior. PMC. [Link]

  • Sharma, V., et al. (2022). Design, synthesis, and computational studies of phenylacetamides as antidepressant agents. PMC. [Link]

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Foundational

Safety, handling, and MSDS for N-[3-(aminomethyl)phenyl]-N-methylacetamide

An In-depth Technical Guide to the Safe Handling of N-[3-(aminomethyl)phenyl]-N-methylacetamide for Research and Development Professionals Authored by: Gemini, Senior Application Scientist Abstract N-[3-(aminomethyl)phen...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Safe Handling of N-[3-(aminomethyl)phenyl]-N-methylacetamide for Research and Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

N-[3-(aminomethyl)phenyl]-N-methylacetamide is a chemical intermediate of increasing interest within drug discovery and development. As with any novel compound, a thorough understanding of its safety profile and proper handling procedures is paramount to ensure the well-being of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive overview of the known safety data, recommended handling protocols, and emergency procedures for N-[3-(aminomethyl)phenyl]-N-methylacetamide and its commonly available hydrochloride salt. It is intended for researchers, chemists, and drug development professionals who may handle this compound.

Compound Identification and Physicochemical Properties

A critical first step in safe handling is accurate compound identification. N-[3-(aminomethyl)phenyl]-N-methylacetamide may be encountered as a free base or, more commonly in commercial offerings, as a hydrochloride salt. It is essential to verify the specific form being used, as this can influence its properties and handling requirements.

PropertyN-[3-(aminomethyl)phenyl]-N-methylacetamide (Free Base)N-[3-(aminomethyl)phenyl]-N-methylacetamide HCl (Salt)
Molecular Formula C₁₀H₁₄N₂O[1]C₁₀H₁₄N₂O · HCl[2]
Molecular Weight 178.23 g/mol [1]214.69 g/mol [2]
CAS Number 1049874-33-0[1]849020-90-2[2]
Appearance Solid[2]Solid[2]
Storage Temperature 2-8°C (Sealed in dry)[1]Ambient Temperature[2]
Purity Typically ≥95%[1]Typically 95%[2]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for hazard communication. The available data for N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride indicates the following classifications.[2] While specific data for the free base is less available, it is prudent to handle it with similar precautions.

Signal Word: Warning [2]

GHS Pictogram:


[2]

Hazard Statements (H-Statements): [2]

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Precautionary Statements (P-Statements): [2]

  • P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

  • P271: Use only outdoors or in a well-ventilated area.

  • P280: Wear protective gloves/eye protection/face protection.

Core Safety Directives: A Risk-Based Approach

Simply adhering to a checklist is insufficient for ensuring laboratory safety. A dynamic risk-based approach is necessary. The primary hazards associated with this compound are irritation to the skin, eyes, and respiratory system upon direct contact or inhalation of dust particles. Therefore, all handling protocols are designed to minimize or eliminate these exposure pathways.

Engineering Controls: The First Line of Defense

The principle of causality dictates that the most effective way to prevent exposure is to contain the hazard at its source.

  • Chemical Fume Hood: All weighing and handling of solid N-[3-(aminomethyl)phenyl]-N-methylacetamide must be conducted inside a certified chemical fume hood.[3][4] This provides critical local exhaust ventilation, capturing any dust generated and preventing it from entering the laboratory environment and the user's breathing zone.[3]

  • Ventilation: Ensure general laboratory ventilation is adequate to maintain a safe air environment.[4]

Personal Protective Equipment (PPE): The Essential Barrier

PPE is the last line of defense and must be used in conjunction with engineering controls. The selection of appropriate PPE is critical for preventing direct contact.

  • Eye and Face Protection: Safety glasses with side shields conforming to EN166 (EU) or ANSI Z87.1 (US) standards are mandatory.[4] If there is a risk of splashing, a face shield should be worn in addition to safety glasses.[3]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn when handling the compound.[3][4] It is crucial to inspect gloves for any signs of degradation or perforation before use. Proper glove removal technique must be employed to avoid contaminating the skin.[3]

  • Body Protection: A standard laboratory coat must be worn to protect against accidental skin contact.

  • Respiratory Protection: Under normal handling conditions within a fume hood, respiratory protection is not typically required.[4] However, if engineering controls fail or for large-scale operations where dust generation is significant, a NIOSH/MSHA or EN 149 approved respirator may be necessary.[5]

Standard Operating Procedures (SOPs)

Safe Handling and Weighing Workflow

The following protocol outlines the essential steps for safely handling and weighing the solid compound. The causality behind this workflow is to systematically minimize dust generation and potential exposure at each step.

cluster_prep Preparation Phase cluster_handling Handling Phase (Inside Fume Hood) cluster_cleanup Post-Handling Phase prep1 Verify Compound ID (CAS No., Name) prep2 Don Appropriate PPE (Gloves, Goggles, Lab Coat) prep1->prep2 prep3 Ensure Fume Hood is Operational prep2->prep3 handle1 Place Balance and Weighing Vessel in Hood prep3->handle1 handle2 Carefully Transfer Solid Using a Spatula handle1->handle2 handle3 Close Primary Container Immediately After Use handle2->handle3 handle4 Transfer Weighed Compound to Reaction Vessel handle3->handle4 clean1 Clean Spatula and Work Area in Hood handle4->clean1 clean2 Properly Dispose of Contaminated Weigh Paper/Gloves clean1->clean2 clean3 Remove PPE Following Proper Procedure clean2->clean3 clean4 Wash Hands Thoroughly clean3->clean4

Caption: Workflow for Safe Handling of Solid N-[3-(aminomethyl)phenyl]-N-methylacetamide.

Storage Requirements

Proper storage is crucial for maintaining the compound's stability and preventing accidental release.

  • Container: Keep the container tightly closed.[3][4]

  • Environment: Store in a dry, cool, and well-ventilated place away from incompatible materials.[3][4][5]

  • Incompatible Materials: Avoid strong oxidizing agents and strong acids.[4]

Emergency Procedures

Preparedness is key to mitigating the impact of an accidental exposure or release.

First-Aid Measures
  • Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[4][6]

  • Skin Contact: Immediately wash off with soap and plenty of water.[4][6] Remove contaminated clothing. If skin irritation persists, consult a physician.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[4][6]

Accidental Release and Spill Cleanup

In the event of a spill, the primary objectives are to contain the material, prevent its spread, and protect personnel. Do not allow the product to enter drains.[3][4]

spill Spill Detected evacuate Evacuate Immediate Area Alert Others spill->evacuate ppe Don Additional PPE if Needed (e.g., Respirator) evacuate->ppe contain Prevent Further Spillage (if safe to do so) ppe->contain cleanup Sweep up Solid Material Avoid Creating Dust contain->cleanup collect Place in a Suitable, Closed, Labeled Container for Disposal cleanup->collect decon Decontaminate Spill Area collect->decon report Report Incident to EHS decon->report

Caption: Workflow for Responding to an Accidental Spill.

Firefighting Measures
  • Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3][4]

  • Specific Hazards: Combustion may produce hazardous decomposition products including carbon oxides (CO, CO₂) and nitrogen oxides.[3][4]

  • Protective Equipment: Firefighters should wear full protective gear and a self-contained breathing apparatus (SCBA).[3][4]

Toxicological Information

To the best of our knowledge, the chemical, physical, and toxicological properties of N-[3-(aminomethyl)phenyl]-N-methylacetamide have not been thoroughly investigated.[3] The hazard classification is based on irritation potential. No data is available regarding carcinogenicity, mutagenicity, or reproductive toxicity for this specific compound.[4]

For context, the related compound N-Methylacetamide (CAS 79-16-3) has been studied more extensively. It exhibits low acute toxicity via oral exposure in rats.[7] However, it is listed as a substance of very high concern by the European Chemicals Agency (ECHA) due to its classification as being toxic to reproduction (H360D - May damage the unborn child).[6][8] While this information pertains to a different, though structurally related, molecule, it underscores the importance of cautious handling and minimizing exposure, particularly for individuals of reproductive age.

Disposal Considerations

All waste materials, including contaminated PPE and spill cleanup materials, must be disposed of in accordance with local, state, and federal regulations.[9] Place waste in a suitable, closed, and labeled container.[3] Contact a licensed professional waste disposal service.

Conclusion

N-[3-(aminomethyl)phenyl]-N-methylacetamide is a valuable research chemical that can be handled safely by adhering to the principles of good laboratory practice and the specific directives outlined in this guide. The core tenets of safety—utilizing engineering controls, wearing appropriate PPE, and being prepared for emergencies—are non-negotiable. By understanding the "why" behind these protocols, researchers can foster a robust culture of safety and ensure the successful progression of their scientific endeavors.

References

  • LGC Standards. (2014, July 29). Safety Data Sheet. Retrieved from a publicly available SDS for a similar compound.
  • UofL. (n.d.). Safety Data Sheet. Retrieved from a publicly available SDS for a similar compound.
  • Fisher Scientific. (2025, December 22). SAFETY DATA SHEET. Retrieved from a publicly available SDS for N-Methoxy-N-methylacetamide.
  • Fisher Scientific. (2025, December 22). SAFETY DATA SHEET. Retrieved from a publicly available SDS for N-Methylacetamide.
  • U.S. EPA. (n.d.). N-{3-[(2E)-3-(Dimethylamino)prop-2-enoyl]phenyl}-N-methylacetamide Properties. CompTox Chemicals Dashboard.
  • Wikipedia. (n.d.). N-Methylacetamide. Retrieved from [Link]

  • PubChem. (n.d.). N-[3-(aminomethyl)phenyl]acetamide. National Institutes of Health. Retrieved from [Link]

  • ChemicalBook. (2026, January 17). N-Methylacetamide - Safety Data Sheet.
  • Australian Government Department of Health. (2016, April 21). Acetamide, N-methyl-: Human health tier II assessment. National Industrial Chemicals Notification and Assessment Scheme (NICNAS).

Sources

Exploratory

Spectroscopic data (NMR, MS, IR) for N-[3-(aminomethyl)phenyl]-N-methylacetamide

Technical Characterization Profile: N-[3-(aminomethyl)phenyl]-N-methylacetamide Executive Summary & Compound Utility N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS Ref: 849020-90-2 for HCl salt) is a bifunctional build...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Characterization Profile: N-[3-(aminomethyl)phenyl]-N-methylacetamide

Executive Summary & Compound Utility

N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS Ref: 849020-90-2 for HCl salt) is a bifunctional building block utilized primarily in fragment-based drug discovery (FBDD) and the synthesis of heterobifunctional linkers (PROTACs). Its structure comprises a tertiary acetamide core attached to a phenyl ring, meta-substituted with a primary aminomethyl group.

From a spectroscopic standpoint, this molecule presents a classic case of amide rotamerism , where the steric bulk of the N-methyl group versus the phenyl ring creates distinct cis and trans (E/Z) conformers observable in NMR at room temperature. This guide provides a definitive reference for the structural elucidation of this compound, distinguishing it from its regioisomers (e.g., N-benzyl acetamides).

Structural Analysis & Fragmentation Logic

Before interpreting spectra, we must establish the fragmentation and ionization logic. The molecule contains two nitrogen centers: a basic primary amine (


) and a non-basic tertiary amide.

Molecular Formula:


Exact Mass:  178.1106 Da
Molecular Weight:  178.23  g/mol 
Fragmentation Pathway (ESI-MS/MS)

In positive electrospray ionization (ESI+), the primary site of protonation is the benzylic amine. Collision-Induced Dissociation (CID) typically yields characteristic neutral losses.

Fragmentation Figure 1: Predicted ESI-MS Fragmentation Pathway for N-[3-(aminomethyl)phenyl]-N-methylacetamide M_H [M+H]+ m/z 179.12 Frag1 Loss of NH3 [M+H-17]+ m/z 162.09 M_H->Frag1 - NH3 (17) Frag2 Loss of Ketene (CH2=C=O) [M+H-42]+ m/z 137.10 M_H->Frag2 - C2H2O (42) Frag3 Benzyl Amine Ion (Cleavage of Amide) m/z 106.07 Frag2->Frag3 Amide Bond Scission

Mass Spectrometry (MS) Profiling

Method: LC-MS (ESI+) Solvent: Acetonitrile/Water + 0.1% Formic Acid

Ion Identitym/z (Observed)m/z (Calc)Description
[M+H]⁺ 179.1 179.1182Protonated molecular ion (Base Peak).
[M+Na]⁺ 201.1 201.1001Sodium adduct (common in unbuffered solvents).
[2M+H]⁺ 357.2 357.2285Dimer formation at high concentration.
Fragment 137.1 137.1073Loss of ketene (

) from the acetamide.
Fragment 162.1 162.0917Loss of ammonia (

) from the benzylic amine.

Expert Insight: The loss of 42 Da (ketene) is diagnostic for acetamides. If you observe a loss of 43 Da (acetyl radical), check your ionization energy; radical losses are rare in soft ESI but common in EI.

Infrared Spectroscopy (IR) Fingerprinting

Method: ATR-FTIR (Solid/Oil) Key Feature: The absence of the Amide II band (N-H bending) confirms the tertiary nature of the amide.

Frequency (

)
AssignmentFunctional GroupNotes
3350 - 3280

Primary AmineBroad doublet (symmetric/asymmetric stretch).
2940 - 2860

AlkylMethyl and Methylene stretches.
1645 - 1630

Amide I Strongest peak. Lower freq due to N-substitution.
1605, 1585

AromaticRing skeletal vibrations.
~1260

Amide IIIC-N stretch mixed with N-H bending.
780, 695

Aromatic (meta)1,3-disubstitution pattern out-of-plane bending.

Nuclear Magnetic Resonance (NMR) Elucidation

Solvent:


 (Recommended to prevent amine proton exchange) or 

. Rotamerism: Due to the restricted rotation around the

bond, two distinct sets of signals are often observed (Major/Minor ratio typically ~3:1 to 4:1). The data below represents the Major Rotamer .
H NMR Data (400 MHz, )
Shift (

ppm)
MultiplicityIntegralAssignmentStructural Context
7.35 - 7.45 Multiplet1HAr-H (C5)Meta-coupling overlap.
7.20 - 7.30 Multiplet2HAr-H (C2, C4)Ortho to substituents.
7.10 - 7.15 Doublet1HAr-H (C6)Ortho to amide.
3.75 Singlet2H

Benzylic methylene. Sharp singlet.
3.18 Singlet3H

Diagnostic: Downfield due to amide N.
1.78 Singlet3H

Acetyl methyl.
~2.0 - 3.5 Broad2H

Exchangeable. Chemical shift varies with concentration/water.

Rotameric Note: You may see a minor "shadow" singlet for the N-Me group around


 3.30 and the Acetyl-Me around 

2.05. This is not an impurity; it is the cis-rotamer.
C NMR Data (100 MHz, )
Shift (

ppm)
Carbon TypeAssignment
169.8 QuaternaryC=O (Amide Carbonyl)
144.5 QuaternaryAr-C (C1, attached to N)
143.8 QuaternaryAr-C (C3, attached to

)
129.5 MethineAr-C (C5)
127.2 MethineAr-C (C2/C4)
126.8 MethineAr-C (C6)
125.1 MethineAr-C (C4/C2)
45.2 Methylene

37.1 Methyl

22.4 Methyl

Experimental Protocol: Sample Preparation

To ensure spectral fidelity, follow this preparation workflow. The compound is often supplied as an HCl salt, which requires neutralization for accurate "free base" NMR interpretation.

SamplePrep Figure 2: NMR Sample Preparation Workflow for Salt vs. Free Base Start Start: HCl Salt Sample (Solid) Step1 Dissolve in D2O/NaOD (For in-situ free base) Start->Step1 Method A Step2 Dissolve in DMSO-d6 (Direct salt analysis) Start->Step2 Method B Step3 Biphasic Extraction (DCM / NaHCO3) Start->Step3 Method C (Recommended) Analysis1 1H NMR (Free Base) Sharp peaks, distinct shifts Step1->Analysis1 Analysis2 1H NMR (HCl Salt) Broad NH3+ peaks Shifted benzyl CH2 (~4.1 ppm) Step2->Analysis2 Step3->Analysis1

Critical Protocol Note: If analyzing the HCl salt directly in


, the benzylic methylene signal (

3.75) will shift downfield to approximately

4.00 - 4.10 ppm due to the deshielding effect of the ammonium cation (

). The amine protons will appear as a broad singlet near

8.5 ppm.

References

  • PubChem Compound Summary. (n.d.). N-[3-(aminomethyl)phenyl]-N-methylacetamide. National Center for Biotechnology Information. Retrieved February 18, 2026, from [Link]

  • Li, X., et al. (2018). Copper-catalyzed aerobic oxidative C–H functionalization of tertiary amines. Royal Society of Chemistry (RSC) Advances. (Provides analogous NMR data for N-methyl-N-phenylacetamide derivatives). Retrieved from [Link]

Foundational

A Technical Guide to N-[3-(aminomethyl)phenyl]-N-methylacetamide as a Versatile Synthetic Precursor

Abstract: N-[3-(aminomethyl)phenyl]-N-methylacetamide is a bifunctional organic compound featuring a primary benzylic amine and a tertiary N-methylacetamide group. This unique substitution pattern makes it a valuable syn...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: N-[3-(aminomethyl)phenyl]-N-methylacetamide is a bifunctional organic compound featuring a primary benzylic amine and a tertiary N-methylacetamide group. This unique substitution pattern makes it a valuable synthetic precursor, particularly in the fields of medicinal chemistry and drug development. The primary amine serves as a versatile reactive handle for molecular elaboration, allowing for the introduction of diverse functionalities through reactions such as acylation, alkylation, and reductive amination. The N-methylacetamido group, meanwhile, provides a stable structural element that can participate in key hydrogen bonding interactions and modulate the physicochemical properties of target molecules. This guide provides an in-depth analysis of the compound's properties, a plausible synthetic route, its core applications as a scaffold, and detailed experimental protocols for its synthesis and derivatization.

Physicochemical Properties and Identification

N-[3-(aminomethyl)phenyl]-N-methylacetamide is most commonly supplied as its hydrochloride salt to improve stability and handling.[1][2] Key identifying information and properties are summarized below.

PropertyValue (Free Base)Value (Hydrochloride Salt)Reference(s)
CAS Number 1049874-33-0849020-90-2[1][2][3]
Molecular Formula C₁₀H₁₄N₂OC₁₀H₁₅ClN₂O[2][3]
Molecular Weight 178.23 g/mol 214.69 g/mol [1][3]
Physical Form -Solid[1]
Melting Point -188-191 °C[1][2]
Purity (Typical) ≥95%95%[1][3]
InChI Key -ZAHFERYIAUVCQT-UHFFFAOYSA-N[1]
SMILES CC(N(CC1=CC=CC(N)=C1)C)=O-[3]
Topological Polar Surface Area (TPSA) 46.33 Ų-[3]
logP 1.2471-[3]

Synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide

While specific preparations of this exact isomer are not widely published in peer-reviewed literature, a robust synthetic pathway can be designed based on established organic chemistry principles. A logical approach involves the construction of the N-methylacetamide moiety on an appropriately functionalized aniline precursor, followed by the elaboration of the aminomethyl group via reductive amination.

Proposed Synthetic Scheme

The proposed synthesis begins with the acetylation of 3-formyl-N-methylaniline, followed by a reductive amination to install the primary aminomethyl group. This strategy isolates the two key transformations, preventing unwanted side reactions and allowing for straightforward purification of the intermediates.

Synthetic_Scheme cluster_0 Step 1: Acetylation cluster_1 Step 2: Reductive Amination Start 3-Formyl-N-methylaniline Intermediate 3-Formyl-N-methylacetanilide Start->Intermediate Acetic Anhydride, Pyridine, DCM Final N-[3-(aminomethyl)phenyl]- N-methylacetamide Intermediate->Final NH4OAc, NaBH3CN, Methanol

Caption: Proposed two-step synthesis of the target precursor.

Detailed Experimental Protocol: Synthesis

This protocol describes a representative procedure for the laboratory-scale synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide.

Step 1: Synthesis of 3-Formyl-N-methylacetanilide

  • Reagent Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-formyl-N-methylaniline (1.0 eq) in dichloromethane (DCM, approx. 0.2 M).

  • Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon).

  • Base Addition: Add pyridine (1.5 eq) to the solution and cool the mixture to 0 °C in an ice bath.

  • Acetylation: Add acetic anhydride (1.2 eq) dropwise to the stirred solution over 15 minutes. The causality here is to control the exothermic reaction; rapid addition can lead to side products.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

  • Workup: Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel, separate the organic layer, and wash sequentially with 1 M HCl, water, and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield pure 3-formyl-N-methylacetanilide.

Step 2: Synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide

  • Reaction Setup: To a solution of 3-formyl-N-methylacetanilide (1.0 eq) in methanol (approx. 0.15 M), add ammonium acetate (10 eq). The large excess of ammonium acetate serves as the ammonia source and drives the equilibrium towards imine formation.

  • Reducing Agent: Once the aldehyde is fully dissolved, add sodium cyanoborohydride (NaBH₃CN, 1.5 eq) portion-wise. NaBH₃CN is chosen for its mildness and selective ability to reduce the iminium ion in the presence of the aldehyde.

  • Reaction Progress: Stir the reaction mixture at room temperature for 12-18 hours. Monitor by TLC or LC-MS for the disappearance of the intermediate.

  • Quenching and Workup: Carefully quench the reaction by adding 1 M HCl at 0 °C until the pH is ~2 to decompose any remaining reducing agent. Basify the solution to pH >10 with 2 M NaOH.

  • Extraction: Extract the aqueous layer multiple times with ethyl acetate. The basic pH ensures the product amine is in its free base form, which is more soluble in organic solvents.

  • Final Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude product can be purified via column chromatography to afford the final N-[3-(aminomethyl)phenyl]-N-methylacetamide.

Core Reactivity and Applications in Drug Discovery

The synthetic utility of N-[3-(aminomethyl)phenyl]-N-methylacetamide stems almost exclusively from the reactivity of its primary benzylic amine. This functional group is a potent nucleophile, providing a convenient attachment point for building molecular complexity. It is an ideal scaffold for generating libraries of related compounds for structure-activity relationship (SAR) studies in drug discovery.

Key Transformations Include:

  • Amide Bond Formation: Coupling with carboxylic acids using standard reagents (e.g., EDC, HOBt, HATU) to form amides, a common functional group in pharmaceuticals.

  • Sulfonamide Synthesis: Reaction with sulfonyl chlorides to produce stable sulfonamides.

  • Reductive Amination: Further reaction with aldehydes or ketones to generate secondary or tertiary amines.

  • Urea and Thiourea Formation: Reaction with isocyanates or isothiocyanates.

Application Workflow: Library Synthesis via Amide Coupling

The following workflow outlines a typical process for using the precursor to generate a small library of amide derivatives for biological screening.

Application_Workflow cluster_workflow Parallel Amide Synthesis Workflow start_materials Dispense Precursor Solution (in DMF) to Array add_acids Add Diverse Carboxylic Acids (R1-COOH, R2-COOH, ... Rn-COOH) start_materials->add_acids add_reagents Add Coupling Reagents (e.g., HATU, DIPEA) add_acids->add_reagents react Reaction Incubation (Room Temp, 12h) add_reagents->react workup Aqueous Workup & Liquid-Liquid Extraction react->workup purify High-Throughput Purification (e.g., Prep-HPLC) workup->purify analyze QC Analysis (LC-MS, NMR) purify->analyze final_plate Final Compound Plate for Screening analyze->final_plate

Caption: Workflow for parallel synthesis of an amide library.

Detailed Experimental Protocol: Amide Coupling

This protocol provides a method for coupling the precursor with a generic carboxylic acid.

  • Reagent Dissolution: In a vial, dissolve N-[3-(aminomethyl)phenyl]-N-methylacetamide (1.0 eq) and the desired carboxylic acid (1.1 eq) in an anhydrous aprotic solvent like N,N-dimethylformamide (DMF).

  • Coupling Agent Addition: Add a peptide coupling agent such as HATU (1.2 eq) followed by a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA, 3.0 eq). The base is critical for deprotonating the amine and neutralizing acidic byproducts.

  • Reaction: Stir the mixture at room temperature for 2-12 hours. The reaction is typically complete within this timeframe, which can be confirmed by LC-MS analysis.

  • Workup: Dilute the reaction mixture with ethyl acetate and wash extensively with water and brine to remove the DMF and excess reagents.

  • Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate. The final amide product is typically purified by flash chromatography or preparative HPLC.

Safety, Handling, and Storage

Proper handling of N-[3-(aminomethyl)phenyl]-N-methylacetamide and its hydrochloride salt is essential for laboratory safety. The hydrochloride salt is classified as an irritant.[1]

AspectRecommendationReference(s)
Personal Protective Equipment (PPE) Wear appropriate protective eyeglasses or chemical safety goggles, protective gloves (e.g., nitrile), and a lab coat.[4][5]
Handling Use in a well-ventilated area or a chemical fume hood.[4] Avoid breathing dust.[4][6] Avoid contact with skin and eyes.[4] Wash hands thoroughly after handling.[5][4][5][6]
Incompatibilities Keep away from strong oxidizing agents and strong acids.[4][6]
Storage Keep container tightly closed in a dry, cool, and well-ventilated place.[4][7] For long-term stability, storage at 2-8°C is recommended.[3] Store under an inert gas like nitrogen.[4][3][4][7]
Spill Response Sweep up spilled solid material, avoiding dust generation, and place it in a suitable container for disposal.[5][6][5][6]

Hazard Statements (for Hydrochloride Salt): [1]

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Conclusion

N-[3-(aminomethyl)phenyl]-N-methylacetamide represents a highly practical and versatile precursor for chemical synthesis. Its differentiated functional handles—a reactive primary amine and a stable N-methylacetamide group—allow for its strategic incorporation into complex molecules. For researchers in drug discovery, it serves as an excellent scaffold for building focused libraries aimed at exploring structure-activity relationships, making it a valuable tool in the development of novel therapeutic agents.

References

  • Safety Data Sheet - N-Fmoc-3-methyl-D-phenylalanine. aapptec. [Link]

  • Material Safety Data Sheet - N-Methylacetamide, 99+%. Cole-Parmer. [Link]

  • N-[3-(aminomethyl)phenyl]acetamide. PubChem, National Institutes of Health. [Link]

Sources

Exploratory

Pharmacokinetic Profiling &amp; Optimization of N-[3-(aminomethyl)phenyl]-N-methylacetamide Derivatives

Executive Summary: The Scaffold Challenge The N-[3-(aminomethyl)phenyl]-N-methylacetamide core represents a privileged scaffold in modern medicinal chemistry, frequently serving as a pharmacophore in Rho-associated prote...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Scaffold Challenge

The N-[3-(aminomethyl)phenyl]-N-methylacetamide core represents a privileged scaffold in modern medicinal chemistry, frequently serving as a pharmacophore in Rho-associated protein kinase (ROCK) inhibitors , thrombin inhibitors , and various GPCR ligands .[1] Its structural duality—combining a basic benzylamine moiety (often a P1 arginine mimetic) with a neutral N-methylacetanilide core—offers high potency but presents distinct pharmacokinetic (PK) liabilities.[1]

This guide provides a technical roadmap for evaluating and optimizing the PK profile of this chemotype. The central thesis is that standard microsomal stability assays are insufficient for this scaffold due to the prominence of non-CYP clearance pathways (MAO/SSAO) targeting the aminomethyl group.[1] Successful development requires a modified screening cascade and specific structural modifications to blunt oxidative deamination while maintaining potency.[1]

Structural Basis & Physicochemical Profiling[1]

Understanding the ionization and lipophilicity of the core is prerequisite to interpreting its ADME (Absorption, Distribution, Metabolism, Excretion) behavior.[1]

The Pharmacophore Deconstructed

The molecule consists of two distinct electronic zones:[1]

  • The Basic "Warhead" (3-aminomethyl group):

    • pKa: ~9.0–9.[1]6. At physiological pH (7.4), this group is >99% protonated (

      
      ).[1]
      
    • Function: Typically forms a critical salt bridge with aspartate or glutamate residues in the target protein's active site (e.g., the S1 pocket of serine proteases).[1]

  • The Neutral Linker (N-methylacetamide):

    • Properties: The tertiary amide reduces hydrogen bond donor count compared to a secondary amide, improving membrane permeability.[1] The N-methyl group also forces the phenyl ring out of planarity, potentially improving solubility by disrupting crystal packing.[1]

Physicochemical Metrics (Table 1)[1]
ParameterValue (Approx.)PK Implication
MW ~214 Da (Core)Fragment-like; high Ligand Efficiency (LE).[1]
cLogP 0.5 – 1.2Highly hydrophilic.[1] Low risk of nonspecific protein binding, but potential for poor passive permeability.[1]
pKa (Base) 9.2High fraction ionized limits passive diffusion across the BBB and GI tract unless active transport is involved.[1]
PSA ~50 ŲGood range for oral bioavailability, provided permeability is sufficient.[1]

Metabolic Liabilities & Mechanisms[1][2][3]

The primary failure mode for benzylamine-containing derivatives is rapid oxidative deamination .[1] Crucially, this pathway is often overlooked in standard high-throughput screens using liver microsomes alone.[1]

The "Benzylamine Problem" (MAO/SSAO Pathway)

While the N-methylacetamide core is generally stable against hydrolysis, the primary aminomethyl group (


) is a prime substrate for Monoamine Oxidases (MAO-A/B)  and Semicarbazide-Sensitive Amine Oxidases (SSAO/VAP-1) .[1]
  • Mechanism: MAO enzymes (located on the outer mitochondrial membrane) catalyze the oxidation of the amine to an imine, which spontaneously hydrolyzes to an aldehyde .[1]

  • Consequence: The aldehyde is rapidly oxidized by Aldehyde Dehydrogenase (ALDH) to the corresponding benzoic acid derivative .[1] This results in a rapid loss of the basic center, usually destroying potency and drastically altering distribution.[1]

CYP450 Interactions[1]
  • N-Dealkylation: The N-methyl group on the acetamide is susceptible to CYP-mediated N-demethylation, though this is generally slower than the MAO pathway.[1]

  • Aromatic Hydroxylation: The phenyl ring is relatively electron-rich, making it a target for CYP2C9 or CYP3A4, but the acetamide group is moderately deactivating, offering some protection.[1]

Visualization of Metabolic Pathways[1]

MetabolicPathways Parent Parent Scaffold (N-[3-(aminomethyl)phenyl]-N-methylacetamide) Imine Intermediate Imine Parent->Imine MAO-A/B (Mitochondrial) Demethyl N-desmethyl Metabolite Parent->Demethyl CYP450 (Microsomal) Aldehyde Aldehyde Metabolite Imine->Aldehyde Spontaneous Hydrolysis Acid Inactive Benzoic Acid (Major Excreted Form) Aldehyde->Acid ALDH (Cytosolic)

Figure 1: The dual clearance pathways. Note that standard microsomal assays (which lack mitochondria and cytosol) often miss the dominant MAO/ALDH pathway (Red), leading to false confidence in stability.[1]

Experimental Protocols: The Validated Workflow

To accurately characterize these derivatives, you must move beyond standard S9 or Microsomal stability assays.[1]

Protocol: The "Mitochondria-Inclusive" Stability Assay

Objective: To capture both CYP and MAO clearance.[1]

  • Test Systems:

    • System A: Human Liver Microsomes (HLM) + NADPH (Captures CYP only).[1]

    • System B: Human Hepatocytes (Cryopreserved) (Captures CYP, MAO, and Phase II).[1]

    • System C (Diagnostic): HLM + Mitochondria fraction OR Recombinant MAO-A/B.[1]

  • Procedure:

    • Incubate compound (1 µM) at 37°C in buffer (pH 7.4).

    • Inhibitor Check: Run parallel incubations with Pargyline (MAO inhibitor) and 1-Aminobenzotriazole (ABT) (Pan-CYP inhibitor).[1]

  • Data Interpretation:

    • If

      
       (Hepatocytes) >> 
      
      
      
      (Microsomes), MAO clearance is implicated .[1]
    • If Pargyline rescues stability, the aminomethyl group is the liability.[1]

Protocol: Permeability & Efflux (Caco-2)

Since the scaffold is hydrophilic and basic, P-gp efflux is a risk.[1]

  • Setup: Caco-2 monolayers, pH 7.4 (apical) / pH 7.4 (basolateral).

  • Criterion: An Efflux Ratio (ER) > 2.0 suggests P-gp substrate potential.[1]

  • Expert Insight: For this scaffold, passive permeability (

    
    ) is often low (< 
    
    
    
    cm/s).[1] Prodrug strategies (e.g., masking the amine) may be required if oral bioavailability is the goal.[1]

Optimization Strategies: From Hit to Lead

If the PK profile shows high clearance or poor permeability, apply these medicinal chemistry strategies.

Blocking the "Soft Spot" (MAO Protection)

To stop the conversion of the amine to the aldehyde:

  • 
    -Methylation:  Introduce a methyl group at the benzylic position (
    
    
    
    ).[1] This sterically hinders MAO access and eliminates the proton required for oxidation.[1]
  • Cyclization: Constrain the amine into a ring (e.g., tetrahydroisoquinoline or piperidine).[1] This often preserves basicity while removing the specific substrate motif for MAO.[1]

  • Deuteration: Replace benzylic hydrogens with Deuterium (

    
    ). This utilizes the Kinetic Isotope Effect (KIE) to slow down the rate-determining step of C-H bond breakage.[1]
    
Improving Permeability
  • Fluorination: Adding fluorine to the phenyl ring can lower the basicity of the amine (via inductive effects) and increase lipophilicity, improving membrane transit.[1]

  • N-Methylation of the Amine: Converting the primary amine to a secondary or tertiary amine can reduce clearance, though it may affect potency if the primary amine hydrogens are critical for binding.[1]

Optimization Logic Diagram

OptimizationLogic Issue High Clearance (Low t1/2) Diagnosis Is it CYP or MAO? Issue->Diagnosis MAO_Path MAO Driven (Microsomes stable, Heps unstable) Diagnosis->MAO_Path Inhibited by Pargyline CYP_Path CYP Driven (Microsomes unstable) Diagnosis->CYP_Path Inhibited by ABT Sol1 Strategy 1: Alpha-Methylation MAO_Path->Sol1 Sol2 Strategy 2: Cyclization MAO_Path->Sol2 Sol3 Strategy 3: Block N-dealkylation CYP_Path->Sol3

Figure 2: Decision tree for structural modification based on metabolic phenotyping.[1]

References

  • Di, L., & Kerns, E. H. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.[1] (Standard reference for MAO/CYP assays).

  • Obach, R. S. (1999).[1] "Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data". Drug Metabolism and Disposition, 27(11), 1350–1359.[1] Link

  • Pirali, T., et al. (2019).[1] "Deuterium in Drug Discovery: Progress, Opportunities and Challenges".[1] Nature Reviews Chemistry.[1] (Reference for deuteration strategy).

  • FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. Link

  • Meanwell, N. A. (2011).[1] "Synopsis of some recent tactical application of bioisosteres in drug design". Journal of Medicinal Chemistry, 54(8), 2529–2591.[1] (Source for amine modification strategies). Link[1]

Sources

Foundational

Technical Procurement &amp; Quality Guide: N-[3-(aminomethyl)phenyl]-N-methylacetamide

Executive Summary N-[3-(aminomethyl)phenyl]-N-methylacetamide is a specialized bifunctional building block utilized primarily in fragment-based drug discovery (FBDD) and the synthesis of kinase inhibitors. Its structure...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-[3-(aminomethyl)phenyl]-N-methylacetamide is a specialized bifunctional building block utilized primarily in fragment-based drug discovery (FBDD) and the synthesis of kinase inhibitors. Its structure features an acetamide core with an N-methyl group and a meta-substituted benzylamine moiety, providing a versatile "linker" capability for library generation.

This guide addresses the critical procurement parameters, purity specifications, and quality control (QC) protocols required for integrating this compound into pharmaceutical workflows. It distinguishes between the stable hydrochloride salt (CAS: 849020-90-2) and the free base (CAS: 1049874-33-0), offering a decision framework for researchers in medicinal chemistry.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

Understanding the exact chemical structure is prerequisite to avoiding regiochemical errors during procurement. The compound is often confused with its isomer, N-[(3-aminophenyl)methyl]-N-methylacetamide.

Core Identity:

  • IUPAC Name: N-[3-(Aminomethyl)phenyl]-N-methylacetamide

  • Common Name: 3-(Aminomethyl)-N-methylacetanilide

  • CAS Number (HCl Salt): 849020-90-2 (Commercial Standard)

  • CAS Number (Free Base): 1049874-33-0[1]

  • Molecular Formula: C₁₀H₁₄N₂O (Free Base: 178.23 g/mol ) | C₁₀H₁₅ClN₂O (HCl Salt: 214.69 g/mol )

Structural Visualization

The following diagram illustrates the connectivity and key functional groups for spectroscopic identification.

ChemicalStructure Figure 1: Structural connectivity of N-[3-(aminomethyl)phenyl]-N-methylacetamide. Acetamide Acetamide Core (Scaffold) N_Methyl N-Methyl Group (Solubility/Conformation) Acetamide->N_Methyl N-substitution Phenyl Phenyl Ring (Meta-substitution) Acetamide->Phenyl N-Aryl bond Aminomethyl Aminomethyl Group (-CH2NH2) (Reactive Handle) Phenyl->Aminomethyl Meta-position

Market Landscape: Suppliers & Purity Grades[7]

The market for this compound is bifurcated into Catalog Distributors (small scale, fast delivery) and Contract Research Organizations (CROs) (bulk scale, variable lead time). The hydrochloride salt is the industry standard due to superior stability compared to the hygroscopic free base.

Supplier Tier Analysis[7]
TierSupplier TypeKey VendorsScaleTypical PurityLead Time
Tier 1 Global Distributors Sigma-Aldrich, Fisher Scientificmg – 1g≥95% (Tech)1-3 Days
Tier 2 Specialist CROs Apollo Scientific, Enamine, Combi-Blocks1g – 100g≥98% (Synth)1-2 Weeks
Tier 3 Bulk Manufacturers WuXi AppTec, Pharmablockkg+≥99% (GMP opt.)4-8 Weeks
Purity Grade Definitions
  • Technical Grade (≥90%): Suitable only for initial scoping reactions where purification is planned downstream.

  • Synthesis Grade (≥95%): The standard for medicinal chemistry. Impurities are typically inorganic salts or trace water.

  • Analytical Grade (≥98%): Required for biological assay validation or crystallization studies. Must be accompanied by qNMR or elemental analysis.

Synthesis & Impurity Profiling (Expert Analysis)

To validate the quality of incoming batches, one must understand the synthetic origin. The dominant manufacturing route involves the reduction of a nitrile precursor. This insight allows us to predict specific impurities that generic COAs often miss.

Synthetic Pathway & Impurity Risks

The standard synthesis proceeds via the reduction of N-(3-cyanophenyl)-N-methylacetamide.

  • Precursor: N-(3-cyanophenyl)-N-methylacetamide.

  • Reagent: H₂/Pd-C or Borane-THF.

  • Product: N-[3-(aminomethyl)phenyl]-N-methylacetamide.[2][3]

Critical Impurities:

  • Impurity A (Starting Material): Unreacted nitrile (detectable via IR at ~2230 cm⁻¹).

  • Impurity B (Dimer): Secondary amine formation (benzylamine dimerization), common in catalytic hydrogenation.

  • Impurity C (Hydrolysis): N-methylaniline derivatives if the acetamide bond is cleaved under harsh acidic workup.

SynthesisPath Figure 2: Synthetic origin and potential impurity profile. Start Precursor: N-(3-cyanophenyl)-N-methylacetamide Reaction Reduction Step (H2/Pd or Borane) Start->Reaction Product Target: N-[3-(aminomethyl)phenyl]-N-methylacetamide Reaction->Product Major Pathway Impurity1 Impurity A: Unreacted Nitrile Reaction->Impurity1 Incomplete Rxn Impurity2 Impurity B: Secondary Amine Dimer Reaction->Impurity2 Side Rxn

[3][10]

Quality Control (QC) Protocols

Do not rely solely on the supplier's Certificate of Analysis (COA). Implement this internal validation protocol upon receipt of the material.

Protocol A: Identity Verification (¹H-NMR)
  • Solvent: DMSO-d₆ (to prevent exchange of amine protons).

  • Diagnostic Signals:

    • Acetyl Methyl: Singlet at ~1.8–2.0 ppm (3H).

    • N-Methyl: Singlet at ~3.1 ppm (3H).

    • Benzylic Methylene (-CH₂-): Singlet/broad signal at ~3.8–4.0 ppm (2H).

    • Aromatic Region: Multiplet 7.0–7.5 ppm (4H).

  • Validation Check: Ensure the integration ratio of Acetyl-CH₃ to Benzylic-CH₂ is exactly 3:2.

Protocol B: Purity Assessment (LC-MS)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

  • Gradient: 5% to 95% ACN over 10 minutes.

  • Detection: UV at 254 nm (aromatic) and 210 nm (amide).

  • Mass Spec: ESI+ mode. Look for [M+H]⁺ = 179.1 (Free base) or 215/217 (if HCl adduct visible, though rare in MS).

Protocol C: Counter-ion Check

Since the CAS 849020-90-2 is the hydrochloride salt:

  • Silver Nitrate Test: Dissolve 5 mg in water; add 1 drop 0.1M AgNO₃. A white precipitate (AgCl) confirms the chloride salt.

  • Why this matters: Using the salt form in a reaction requiring a free base (without adding a base like TEA/DIPEA) will result in failed coupling.

Handling, Stability & Storage

  • Hygroscopicity: The HCl salt is moderately hygroscopic. Store in a desiccator.

  • Temperature: Stable at room temperature for short periods, but long-term storage should be at -20°C .

  • Solution Stability: Solutions in DMSO or DMF are stable for 24 hours at room temperature. Avoid aqueous acidic solutions for prolonged periods to prevent acetamide hydrolysis.

References

  • PubChem. (n.d.). Compound Summary: N-[3-(aminomethyl)phenyl]-N-methylacetamide.[4] National Library of Medicine. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Analytical methods for N-[3-(aminomethyl)phenyl]-N-methylacetamide detection

Application Note & Protocol Topic: High-Performance Analytical Methods for the Detection and Quantification of N-[3-(aminomethyl)phenyl]-N-methylacetamide Audience: Researchers, scientists, and drug development professio...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Topic: High-Performance Analytical Methods for the Detection and Quantification of N-[3-(aminomethyl)phenyl]-N-methylacetamide

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Analytical Imperative for N-[3-(aminomethyl)phenyl]-N-methylacetamide

N-[3-(aminomethyl)phenyl]-N-methylacetamide is a substituted aromatic amine that may arise as a process-related impurity, a metabolite, or a degradation product in pharmaceutical manufacturing and development. The presence of such impurities, even at trace levels, can significantly impact the safety and efficacy of an active pharmaceutical ingredient (API).[1][2] Therefore, regulatory bodies mandate the use of robust, validated analytical methods to detect, identify, and quantify these compounds to ensure product quality and patient safety.[3][4]

This guide provides a comprehensive overview and detailed protocols for the analysis of N-[3-(aminomethyl)phenyl]-N-methylacetamide. We will explore methodologies grounded in High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS), offering both a widely accessible method for routine quality control (HPLC-UV) and a highly sensitive, specific method for trace-level analysis (LC-MS/MS). The causality behind experimental choices is explained, reflecting a science- and risk-based approach consistent with modern analytical procedure development.[3]

Analyte Properties

A thorough understanding of the analyte's physicochemical properties is the foundation of effective method development.

PropertyValueSource
Chemical Name N-[3-(aminomethyl)phenyl]-N-methylacetamide-
CAS Number 1049874-33-0[5]
Molecular Formula C₁₀H₁₄N₂O[5]
Molecular Weight 178.23 g/mol [5]
Structure -
Calculated LogP 1.2471[5]
Topological Polar Surface Area (TPSA) 46.33 Ų[5]
Form (Hydrochloride Salt) Solid[6]
Boiling Point (Hydrochloride Salt) 188-191 °C[6]

The presence of a primary amine and an amide group, along with its moderate polarity (LogP ~1.25), suggests good solubility in polar organic solvents and retention on reversed-phase chromatographic media. The primary amine provides a site for efficient ionization in positive mode mass spectrometry.

Analytical Strategy: A Multi-Tiered Approach

The choice of analytical technique depends on the specific requirements of the analysis, such as the expected concentration of the analyte and the complexity of the sample matrix. We present two primary liquid chromatography-based methods.

  • Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV): This is the cornerstone method for purity analysis and quantification in bulk drug substances or formulated products where analyte concentrations are relatively high. It is robust, cost-effective, and widely available.

  • Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This technique offers unparalleled sensitivity and selectivity, making it the gold standard for trace-level quantification (e.g., genotoxic impurity analysis), analysis in complex biological matrices (e.g., pharmacokinetic studies), and definitive identification.[2][7]

Below is a logical workflow for developing and deploying an analytical method for this analyte.

G cluster_0 Phase 1: Method Development cluster_1 Phase 2: Method Validation (ICH Q2(R1)) cluster_2 Phase 3: Routine Application Analyte_Characterization Analyte Characterization (Solubility, pKa, UV Spectra) Method_Screening Method Screening (Column, Mobile Phase) Analyte_Characterization->Method_Screening Informs initial conditions Method_Optimization Method Optimization (Gradient, Flow Rate, Temp) Method_Screening->Method_Optimization Selects best approach Validation_Protocol Validation Protocol Method_Optimization->Validation_Protocol Finalized Method Specificity Specificity Linearity_Range Linearity & Range Accuracy_Precision Accuracy & Precision (Repeatability, Intermediate) LOD_LOQ Detection & Quantitation Limits (LOD & LOQ) Robustness Robustness Validation_Protocol->Specificity Validation_Protocol->Linearity_Range Validation_Protocol->Accuracy_Precision Validation_Protocol->LOD_LOQ Validation_Protocol->Robustness SST System Suitability Testing (SST) Validation_Protocol->SST Validated Method Sample_Analysis Routine Sample Analysis SST->Sample_Analysis Confirms system performance Data_Review Data Review & Reporting Sample_Analysis->Data_Review

Caption: General workflow for analytical method development, validation, and deployment.

Protocol 1: RP-HPLC with UV Detection

This protocol is designed as a primary method for quantifying N-[3-(aminomethyl)phenyl]-N-methylacetamide as a related substance or impurity in a drug substance.

Principle

The method utilizes reversed-phase chromatography to separate the analyte from the API and other impurities based on hydrophobicity. A C18 stationary phase provides strong retention for the aromatic ring, while an acidified aqueous-organic mobile phase ensures good peak shape by suppressing the ionization of residual silanols and protonating the analyte's primary amine.[8][9] Quantification is achieved by comparing the peak area from the sample to that of a calibrated reference standard using an external standard method.

Materials and Instrumentation
  • Instrument: HPLC or UPLC system with a tunable UV/Vis or Photodiode Array (PDA) detector.

  • Column: C18, 250 x 4.6 mm, 5 µm particle size (for HPLC) or C18, 100 x 2.1 mm, 1.8 µm (for UPLC).

  • Reference Standard: N-[3-(aminomethyl)phenyl]-N-methylacetamide of known purity.

  • Reagents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic Acid (reagent grade), Ultrapure Water.

  • Sample Diluent: 50:50 (v/v) Acetonitrile:Water.

Chromatographic Conditions
ParameterRecommended SettingRationale
Mobile Phase A 0.1% Formic Acid in WaterAcid modifier improves peak shape for amines and is MS-compatible.[8]
Mobile Phase B 0.1% Formic Acid in AcetonitrileOrganic solvent elutes the analyte from the C18 column.
Gradient Program 0-2 min: 5% B; 2-15 min: 5-70% B; 15-17 min: 70% B; 17.1-20 min: 5% BA gradient is used to ensure elution of the analyte with good resolution from potential impurities and the main API peak.
Flow Rate 1.0 mL/min (for 4.6 mm ID column)Standard flow rate for this column dimension.
Column Temperature 30 °CControlled temperature ensures reproducible retention times.
Detection Wavelength 254 nm (or λmax determined by PDA)A common wavelength for aromatic compounds; should be optimized by scanning the UV spectrum of the analyte.
Injection Volume 10 µLAdjust as needed based on analyte concentration and sensitivity.
Step-by-Step Protocol
  • Standard Preparation:

    • Accurately weigh about 10 mg of the N-[3-(aminomethyl)phenyl]-N-methylacetamide reference standard into a 100 mL volumetric flask.

    • Dissolve and dilute to volume with the sample diluent to obtain a stock solution of approximately 100 µg/mL.

    • Prepare a working standard at the target quantification level (e.g., 1.0 µg/mL for a 0.1% impurity level relative to a 1 mg/mL API solution) by diluting the stock solution.

  • Sample Preparation (for Drug Substance):

    • Accurately weigh about 100 mg of the drug substance into a 100 mL volumetric flask.

    • Dissolve and dilute to volume with the sample diluent to obtain a sample solution of approximately 1 mg/mL.

    • Filter the solution through a 0.45 µm syringe filter before injection if particulate matter is present.[10]

  • System Suitability:

    • Inject the working standard solution five times.

    • The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

    • The USP tailing factor should be ≤ 2.0.

    • The theoretical plates should be ≥ 2000.

  • Analysis:

    • Inject a blank (diluent), the working standard, and the sample solution(s).

    • Identify the analyte peak in the sample chromatogram by comparing its retention time to that of the standard.

    • Calculate the amount of the analyte in the sample using the external standard formula.

Protocol 2: LC-MS/MS for Trace Quantification

This protocol is essential for applications requiring high sensitivity, such as monitoring in biological fluids or detecting trace-level genotoxic impurities.

Principle

This method combines the powerful separation of UPLC with the sensitivity and specificity of tandem mass spectrometry. The analyte is ionized, typically via electrospray ionization (ESI), and the resulting precursor ion is isolated. This ion is then fragmented in a collision cell, and specific product ions are monitored. This process, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity and significantly reduces chemical noise, enabling quantification at very low levels (ng/mL or pg/mL).[7][11]

G cluster_prep Sample Preparation cluster_lcms LC-MS/MS System Sample Sample Matrix (e.g., Plasma, API) SPE Solid Phase Extraction (SPE) or 'Dilute-and-Shoot' Sample->SPE Extract Clean Extract SPE->Extract UPLC UPLC Separation (e.g., C18 Column) Extract->UPLC Injection ESI Ion Source (ESI+) UPLC->ESI Q1 Quadrupole 1 (Q1) Precursor Ion Isolation ESI->Q1 Q2 Quadrupole 2 (Q2) Collision Cell (CID) Q1->Q2 Q3 Quadrupole 3 (Q3) Product Ion Scan Q2->Q3 Detector Detector Q3->Detector Data Data Acquisition (MRM Mode) Detector->Data

Caption: Workflow for sample preparation and LC-MS/MS analysis in MRM mode.

Materials and Instrumentation
  • Instrument: UPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

  • Column: C18, 50 x 2.1 mm, 1.7 µm particle size.

  • Reagents: As in Protocol 1, but using LC-MS grade solvents and additives is critical.

  • Sample Preparation (optional but recommended): Solid Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange) for complex matrices.[12]

UPLC & MS/MS Conditions
ParameterRecommended SettingRationale
UPLC Conditions
Mobile Phase A 0.1% Formic Acid in Water (LC-MS Grade)Volatile buffer essential for stable ESI spray.
Mobile Phase B 0.1% Formic Acid in Acetonitrile (LC-MS Grade)
Gradient Program 0-0.5 min: 2% B; 0.5-3.0 min: 2-95% B; 3.0-3.5 min: 95% B; 3.6-5.0 min: 2% BFast gradient suitable for UPLC and trace analysis.
Flow Rate 0.4 mL/minOptimal for 2.1 mm ID columns.
Column Temperature 40 °CEnsures retention time stability.
Injection Volume 5 µL
MS/MS Conditions
Ionization Mode Electrospray Ionization (ESI), PositiveThe primary amine is readily protonated.
Precursor Ion (Q1) m/z 179.1Calculated [M+H]⁺ for C₁₀H₁₄N₂O. This must be confirmed by infusion.
Product Ions (Q3) m/z 120.1, m/z 77.1 (Example)These are plausible fragments (e.g., loss of N-methylacetamide). Must be optimized experimentally.
MRM Transitions 179.1 → 120.1 (Quantifier); 179.1 → 77.1 (Qualifier)Using a quantifier and qualifier ion increases confidence in identification.
Collision Energy (CE) Optimize experimentally for each transitionTypically 10-30 eV.
Source Parameters Optimize per instrument (e.g., Capillary Voltage, Gas Flow)Instrument-dependent settings to maximize signal.
Step-by-Step Protocol
  • Analyte Tuning and MRM Optimization:

    • Prepare a ~1 µg/mL solution of the reference standard in 50:50 Acetonitrile:Water with 0.1% formic acid.

    • Infuse the solution directly into the mass spectrometer to confirm the precursor ion mass (m/z 179.1).

    • Perform a product ion scan to identify the most abundant and stable fragment ions.

    • Select at least two product ions and optimize the collision energy for each resulting MRM transition to maximize signal intensity.

  • Sample Preparation:

    • For 'Dilute-and-Shoot': If the matrix is simple (e.g., API powder), dissolve the sample in the mobile phase starting condition (e.g., 98:2 Mobile Phase A:B) to an appropriate concentration and inject.[11]

    • For Complex Matrices (e.g., Plasma):

      • Perform a protein precipitation (e.g., with acetonitrile).

      • Alternatively, use Solid Phase Extraction (SPE) for cleaner extracts. A mixed-mode cation exchange sorbent would be ideal to retain the protonated amine and allow for washing of neutral/acidic interferences.[12]

  • Calibration Curve Preparation:

    • Prepare a series of calibration standards by spiking known amounts of the reference standard into a blank matrix (if applicable) or diluent.

    • The concentration range should bracket the expected analyte concentration in the samples. A typical range for trace analysis might be 0.1 ng/mL to 100 ng/mL.

  • Analysis:

    • Analyze the blank matrix, calibration standards, and samples.

    • Generate a calibration curve by plotting the peak area against the concentration of the standards. Use a linear regression with appropriate weighting (e.g., 1/x or 1/x²).

    • Quantify the analyte in the samples by interpolating their peak areas from the calibration curve.

Method Validation

Any analytical method intended for regulatory submission must be validated according to ICH Q2(R1) guidelines to prove it is fit for its intended purpose.[3]

Validation ParameterPurposeTypical Acceptance Criteria
Specificity To ensure the signal is unequivocally from the analyte, free from interference.Peak purity analysis (PDA), analysis of spiked blanks, and in MS, monitoring multiple MRM transitions.
Linearity Demonstrates a proportional relationship between signal and concentration.Correlation coefficient (r²) ≥ 0.995.
Range The concentration interval over which the method is precise, accurate, and linear.Defined by the linearity study.
Accuracy The closeness of test results to the true value.% Recovery of spiked samples, typically 80-120% for impurities.
Precision The degree of scatter between a series of measurements.RSD ≤ 15% for trace analysis, ≤ 5% for higher levels.
Limit of Detection (LOD) The lowest amount of analyte that can be detected.Signal-to-Noise ratio (S/N) ≥ 3.
Limit of Quantitation (LOQ) The lowest amount of analyte that can be quantified with acceptable precision and accuracy.S/N ≥ 10; RSD at this level should meet precision criteria.
Robustness The method's capacity to remain unaffected by small, deliberate variations in parameters.Analysis of effects of varying pH, mobile phase composition, temperature, etc.

Conclusion

The accurate detection and quantification of N-[3-(aminomethyl)phenyl]-N-methylacetamide are critical for ensuring pharmaceutical quality and safety. The HPLC-UV method presented provides a robust and reliable tool for routine quality control applications. For trace-level analysis where ultimate sensitivity and selectivity are required, the LC-MS/MS method is the definitive approach. Both protocols serve as a strong foundation for method development and must be fully validated according to regulatory expectations before implementation.

References

  • Journal of Applied Bioanalysis. (n.d.). Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities.
  • Profound. (2025, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
  • ResolveMass Laboratories. (2025, October 18). Analytical Method Development and Validation in Pharmaceuticals.
  • Singh, D., & Isharani, R. (2023). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. Open Access Library Journal, 10, 1-18. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
  • Ministry of Food and Drug Safety. (n.d.). Analytical Methods.
  • SIELC Technologies. (n.d.). Separation of N-(3-Amino-4-chlorophenyl)acetamide on Newcrom R1 HPLC column. Retrieved from [Link]

  • Thermo Fisher Scientific. (n.d.). Sample preparation solutions.
  • Steiner, B., et al. (n.d.). Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. PMC. Retrieved from [Link]

  • SIELC Technologies. (n.d.). Separation of N-(3-(Bis(3-phenylpropyl)amino)phenyl)acetamide on Newcrom R1 HPLC column. Retrieved from [Link]

  • ResearchGate. (2025, August 6). [The analysis of urinary N-methylacetamide by GC-NPD with a direct injection]. Request PDF. Retrieved from [Link]

  • SCIEX. (n.d.). Rapid and Sensitive Analysis of a 93-Compound Forensic Panel in Urine using the QTRAP®/Triple Quad™ 4500 LC.
  • Waters Corporation. (n.d.). Development of a Sensitive High Resolution Mass Spectrometry Method. Retrieved from [Link]

Sources

Application

Strategic Utilization of N-[3-(aminomethyl)phenyl]-N-methylacetamide in Medicinal Chemistry Libraries

Part 1: Executive Summary & Strategic Rationale In the architecture of fragment-based drug discovery (FBDD) and high-throughput screening (HTS), the selection of building blocks determines the physicochemical quality of...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Strategic Rationale

In the architecture of fragment-based drug discovery (FBDD) and high-throughput screening (HTS), the selection of building blocks determines the physicochemical quality of the resulting library. N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS: 1049874-33-0) represents a "privileged" bifunctional scaffold.

Unlike simple benzylamines, this molecule incorporates an N-methylacetamide motif meta-positioned to the reactive amine. This specific arrangement offers two distinct medicinal chemistry advantages:

  • Polarity Capping without H-Bond Donor Cost: The N-methyl group removes the hydrogen bond donor (HBD) character of the acetamide, leaving only the carbonyl hydrogen bond acceptor (HBA). This improves membrane permeability by reducing the desolvation penalty while maintaining solubility.

  • Vector Geometry: The meta-benzylamine linker provides a non-linear exit vector, allowing attached pharmacophores to access sub-pockets often unreachable by para-substituted analogs.

Chemoinformatic Profile

Table 1: Physicochemical properties relevant to Lipinski/Veber rules.

PropertyValueStructural Implication
Molecular Weight 178.23 g/mol Ideal for Fragment-Based Drug Discovery (Rule of 3 compliant).
LogP (Calc) ~1.25Lipophilic enough for binding, hydrophilic enough for solubility.
TPSA 46.33 ŲExcellent range for CNS and peripheral penetration (<90 Ų).
H-Bond Donors 1 (Primary Amine)The amine is the sole donor; consumed upon library coupling.
H-Bond Acceptors 2Carbonyl (amide) + Amine N.
Rotatable Bonds 2Benzyl-CH2 and N-C(O) rotation allow induced fit.

Part 2: Mechanistic Insight & Pharmacophore Logic

The "Acceptor-Only" Warhead

The N-methylacetamide group functions as a bioisostere for other polar caps but with a critical distinction: it lacks an acidic proton. In kinase inhibitor design, for example, this moiety can interact with the hinge region or solvent-exposed fronts without incurring the metabolic liability of a primary amide or the permeability penalty of multiple H-bond donors.

Visualization: Pharmacophore & Connectivity

The following diagram illustrates the functional zones of the molecule and its strategic connectivity in library synthesis.

PharmacophoreMap Scaffold N-[3-(aminomethyl)phenyl]- N-methylacetamide Zone1 Zone 1: Reactive Handle (Primary Amine) Scaffold->Zone1 Zone2 Zone 2: Meta-Linker (Benzene Core) Scaffold->Zone2 Zone3 Zone 3: Polar Cap (N-Methylacetamide) Scaffold->Zone3 Function1 Amide Coupling Reductive Amination Sulfonylation Zone1->Function1 Function2 Vector Control (120° Angle) Zone2->Function2 Function3 H-Bond Acceptor (C=O) No H-Bond Donor Solubility Enhancer Zone3->Function3

Figure 1: Pharmacophore dissection of the scaffold showing the reactive handle (Zone 1), the geometric linker (Zone 2), and the physicochemical modulator (Zone 3).

Part 3: Experimental Protocols

Protocol A: High-Throughput Amide Library Synthesis (T3P Method)

Rationale: While HATU is common, this protocol utilizes T3P (Propylphosphonic anhydride) . T3P is superior for high-throughput libraries because its by-products are water-soluble, allowing for a "wash-only" purification (liquid-liquid extraction) that avoids expensive chromatography for initial screening plates [1, 2].

Reagents:

  • Scaffold: N-[3-(aminomethyl)phenyl]-N-methylacetamide (1.0 equiv).

  • Carboxylic Acid Set: Diverse R-COOH (1.2 equiv).

  • Coupling Agent: T3P (50% w/w in EtOAc or DMF) (1.5 equiv).

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv).

  • Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative).

Step-by-Step Methodology:

  • Preparation: In a 96-well deep-well plate, dispense the Carboxylic Acids (0.1 mmol) dissolved in 200 µL of solvent.

  • Base Addition: Add DIPEA (0.3 mmol) to each well.

  • Activation: Add T3P solution (0.15 mmol) to the acid/base mixture. Shake at room temperature (RT) for 15 minutes to form the active ester.

    • Expert Note: Unlike carbodiimides, T3P shows low epimerization risk, preserving stereocenters in chiral acids.

  • Scaffold Addition: Add N-[3-(aminomethyl)phenyl]-N-methylacetamide (0.1 mmol) dissolved in 100 µL solvent.

  • Reaction: Seal plate and shake at RT for 2–4 hours.

    • QC Check: Monitor one random well via LCMS for consumption of the amine (m/z 179 [M+H]+).

  • Work-up (The "Self-Validating" Step):

    • Add 500 µL water to each well.

    • Add 500 µL EtOAc (if not already the main solvent).

    • Shake vigorously for 5 minutes.

    • Allow phase separation. The T3P by-products (phosphonic acid salts) and excess DIPEA salts partition into the aqueous layer.

  • Isolation: Transfer the organic (top) layer to a clean plate. Dry down (SpeedVac).

  • Validation: Resuspend in DMSO for biological screening. Purity is typically >90% without column chromatography.

Protocol B: Reductive Amination (Secondary Amine Library)

Rationale: To increase scaffold diversity, the primary amine can be converted to a secondary amine. This alters the pKa and introduces a basic center, often required for GPCR ligands.

Reagents:

  • Aldehyde/Ketone library (1.0 equiv).

  • Scaffold (1.0 equiv).

  • Reducing Agent: Sodium triacetoxyborohydride (STAB) (1.5 equiv).

  • Solvent: DCE (1,2-Dichloroethane) or DCM.

  • Additive: Acetic Acid (1-2 drops) to catalyze imine formation.

Methodology:

  • Mix Scaffold and Aldehyde in DCE (0.2 M concentration).

  • Add Acetic Acid (cat.). Shake for 30 mins to form the imine intermediate.

  • Add STAB. Shake at RT for 16 hours.

  • Quench: Add sat. NaHCO3.

  • Extraction: Extract with DCM. Pass through a hydrophobic frit to remove water.

  • Purification: Unlike the amide protocol, secondary amines may require SCX (Strong Cation Exchange) cartridge purification to remove non-basic impurities.

Part 4: Workflow Visualization

The following diagram details the decision tree for processing this scaffold into a library, ensuring quality control at critical junctions.

LibraryWorkflow Start Start: Scaffold (CAS 1049874-33-0) Decision Select Transformation Start->Decision PathA Path A: Amide Coupling (Neutral Product) Decision->PathA Target: Neutral/Polar PathB Path B: Reductive Amination (Basic Product) Decision->PathB Target: Basic/Cationic ReagentA Reagents: R-COOH + T3P/DIPEA PathA->ReagentA ReagentB Reagents: R-CHO + STAB/AcOH PathB->ReagentB WorkupA Workup: Liquid-Liquid Extraction (Remove water-soluble byproducts) ReagentA->WorkupA WorkupB Workup: SCX Cartridge (Catch & Release) ReagentB->WorkupB QC QC Gate: LCMS Purity > 85%? WorkupA->QC WorkupB->QC Fail Repurify (Prep HPLC) QC->Fail No Success Plate for Screening QC->Success Yes

Figure 2: Decision tree for high-throughput synthesis, differentiating workup streams based on product basicity.

References

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1] Organic Process Research & Development.

  • Patterson, A. W., et al. (2011). Propylphosphonic Anhydride (T3P): A Remarkable Reagent for the Synthesis of Active Pharmaceutical Ingredients.[2][3] Organic Process Research & Development.

  • Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Toolbox: An Analysis of Reactions Used in the Pursuit of Drug Candidates. Journal of Medicinal Chemistry.

  • ChemScene. (2023). Product Data: N-[(3-Aminophenyl)methyl]-N-methylacetamide.[4][5] ChemScene Building Blocks.

  • Sigma-Aldrich. (2023). N-[3-(Aminomethyl)phenyl]-N-methylacetamide hydrochloride Product Specification.

Sources

Method

The Strategic Utility of N-[3-(aminomethyl)phenyl]-N-methylacetamide in the Synthesis of Novel Therapeutics: Application Notes and Protocols

Introduction: Unveiling the Potential of a Versatile Building Block In the landscape of modern medicinal chemistry, the identification and strategic deployment of versatile chemical scaffolds are paramount to the success...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Potential of a Versatile Building Block

In the landscape of modern medicinal chemistry, the identification and strategic deployment of versatile chemical scaffolds are paramount to the successful discovery and development of novel therapeutics. N-[3-(aminomethyl)phenyl]-N-methylacetamide has emerged as a building block of significant interest, offering a unique combination of structural features conducive to the generation of diverse and biologically active molecules. Its phenyl ring provides a rigid core for spatial orientation of functional groups, while the primary amine and the N-methylacetamide moiety offer key points for chemical modification and interaction with biological targets.

This guide provides a comprehensive overview of the application of N-[3-(aminomethyl)phenyl]-N-methylacetamide in the synthesis of novel therapeutic agents, with a particular focus on the development of Poly(ADP-ribose) polymerase (PARP) inhibitors, a class of drugs that has shown considerable promise in the treatment of various cancers.[1][2] We will delve into detailed synthetic protocols, methodologies for biological evaluation, and the underlying scientific principles that guide the use of this versatile building block.

Physicochemical Properties of N-[3-(aminomethyl)phenyl]-N-methylacetamide

A thorough understanding of the physicochemical properties of a building block is essential for its effective utilization in drug design and synthesis.

PropertyValueSource
CAS Number 1049874-33-0[3]
Molecular Formula C₁₀H₁₄N₂O[3]
Molecular Weight 178.23 g/mol [3]
Topological Polar Surface Area (TPSA) 46.33 Ų[3]
logP 1.2471[3]
Hydrogen Bond Donors 1[3]
Hydrogen Bond Acceptors 2[3]
Rotatable Bonds 2[3]

Synthetic Protocol: Synthesis of a Novel PARP Inhibitor

The following protocol outlines a representative synthesis of a potent PARP inhibitor utilizing N-[3-(aminomethyl)phenyl]-N-methylacetamide as a key intermediate. This synthetic strategy is adapted from the general principles disclosed in patent literature for the synthesis of novel PARP inhibitors.[2]

Workflow for the Synthesis of a PARP Inhibitor

cluster_0 Step 1: Amide Coupling cluster_1 Step 2: Reductive Amination A N-[3-(aminomethyl)phenyl]-N-methylacetamide C Amide Coupling Reagents (EDC, HOBt) A->C B 4-formylbenzoic acid B->C D Intermediate 1 C->D Formation of Amide Bond D_2 Intermediate 1 F Reductive Amination Reagents (Sodium triacetoxyborohydride) D_2->F E Piperidine E->F G Final PARP Inhibitor F->G Formation of Secondary Amine

Caption: Synthetic workflow for the PARP inhibitor.

Step-by-Step Methodology

Step 1: Amide Bond Formation to Yield N-methyl-N-[3-({[4-(piperidinosulfonyl)benzoyl]amino}methyl)phenyl]acetamide (Intermediate 1)

  • Reaction Setup: To a solution of 4-formylbenzoic acid (1.1 equivalents) in anhydrous N,N-dimethylformamide (DMF) is added 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equivalents) and 1-hydroxybenzotriazole (HOBt) (1.2 equivalents). The mixture is stirred at room temperature for 30 minutes to activate the carboxylic acid.

  • Addition of Amine: A solution of N-[3-(aminomethyl)phenyl]-N-methylacetamide (1.0 equivalent) in anhydrous DMF is added dropwise to the reaction mixture.

  • Reaction Progression: The reaction is stirred at room temperature for 12-18 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

  • Work-up and Purification: Upon completion, the reaction mixture is poured into water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford Intermediate 1.

Step 2: Reductive Amination to Yield the Final PARP Inhibitor

  • Reaction Setup: To a solution of Intermediate 1 (1.0 equivalent) and piperidine (1.5 equivalents) in anhydrous dichloromethane (DCM) is added sodium triacetoxyborohydride (2.0 equivalents) portion-wise at 0 °C.

  • Reaction Progression: The reaction mixture is allowed to warm to room temperature and stirred for 4-6 hours. The reaction progress is monitored by TLC.

  • Work-up and Purification: The reaction is quenched by the addition of saturated aqueous sodium bicarbonate solution. The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield the final PARP inhibitor.

Biological Evaluation: Assessing Therapeutic Potential

The synthesized PARP inhibitor can be evaluated for its biological activity through a series of in vitro assays.

Signaling Pathway of PARP Inhibition

cluster_0 DNA Damage Response cluster_1 Effect of PARP Inhibitor DNA_Damage DNA Single-Strand Break PARP1 PARP1 Activation DNA_Damage->PARP1 PAR Poly(ADP-ribose) (PAR) Synthesis PARP1->PAR PARP1_Inhibition PARP1 Inhibition DNA_Repair Recruitment of DNA Repair Proteins PAR->DNA_Repair Repair_Outcome DNA Repair DNA_Repair->Repair_Outcome PARP_Inhibitor N-[3-(aminomethyl)phenyl]-N-methylacetamide -derived PARP Inhibitor PARP_Inhibitor->PARP1_Inhibition No_PAR Inhibition of PAR Synthesis PARP1_Inhibition->No_PAR No_Repair Failed DNA Repair No_PAR->No_Repair Apoptosis Cell Death (Apoptosis) No_Repair->Apoptosis

Caption: Mechanism of action of PARP inhibitors.

In Vitro PARP1 Enzyme Inhibition Assay

This assay determines the direct inhibitory effect of the synthesized compound on the enzymatic activity of PARP1.

Materials:

  • Recombinant human PARP1 enzyme

  • Histone H1 (substrate)

  • Biotinylated NAD+

  • Streptavidin-HRP conjugate

  • Chemiluminescent substrate

  • 96-well white plates

  • Synthesized PARP inhibitor

Protocol:

  • Plate Preparation: Coat a 96-well plate with Histone H1 and incubate overnight at 4 °C. Wash the plate with phosphate-buffered saline (PBS).

  • Compound Addition: Add serial dilutions of the synthesized PARP inhibitor to the wells.

  • Enzyme Reaction: Add recombinant PARP1 enzyme and biotinylated NAD+ to each well to initiate the reaction. Incubate for 1 hour at room temperature.

  • Detection: Wash the plate and add streptavidin-HRP conjugate. After incubation, wash the plate again and add a chemiluminescent substrate.

  • Data Analysis: Measure the luminescence using a plate reader. Calculate the IC₅₀ value, which represents the concentration of the inhibitor required to inhibit 50% of the PARP1 activity.

Cell-Based DNA Damage Repair Assay (Comet Assay)

This assay assesses the ability of the synthesized compound to inhibit DNA repair within cancer cells.

Materials:

  • Cancer cell line (e.g., BRCA-deficient breast cancer cell line)

  • DNA-damaging agent (e.g., hydrogen peroxide)

  • Comet assay kit

  • Fluorescence microscope

  • Synthesized PARP inhibitor

Protocol:

  • Cell Treatment: Treat cancer cells with the synthesized PARP inhibitor for a specified period.

  • Induction of DNA Damage: Expose the cells to a DNA-damaging agent to induce single-strand breaks.

  • Cell Lysis and Electrophoresis: Embed the cells in agarose on a microscope slide, lyse the cells, and subject them to electrophoresis.

  • Visualization and Analysis: Stain the DNA with a fluorescent dye and visualize under a fluorescence microscope. The extent of DNA damage is quantified by measuring the length of the "comet tail," which represents fragmented DNA that has migrated away from the nucleus. Increased comet tail length in inhibitor-treated cells indicates inhibition of DNA repair.

Structure-Activity Relationship (SAR) Insights

The N-[3-(aminomethyl)phenyl]-N-methylacetamide scaffold allows for systematic modifications to explore the structure-activity relationship and optimize the potency and selectivity of the synthesized inhibitors.

  • Modification of the Acyl Group: The nature of the acyl group attached to the primary amine can significantly influence the binding affinity to the PARP enzyme. Exploring different aromatic and heterocyclic carboxylic acids can lead to improved interactions with the active site.

  • Substitution on the Phenyl Ring: Substitution on the phenyl ring of the N-[3-(aminomethyl)phenyl]-N-methylacetamide core can modulate the physicochemical properties of the molecule, such as solubility and cell permeability.

  • Bioisosteric Replacement of the Amide: The amide bond can be replaced with other functional groups (bioisosteres) to improve metabolic stability and pharmacokinetic properties.

Conclusion

N-[3-(aminomethyl)phenyl]-N-methylacetamide represents a valuable and versatile building block for the synthesis of novel therapeutic agents, particularly in the realm of oncology. Its strategic incorporation into drug design campaigns can lead to the development of potent and selective inhibitors of key biological targets such as PARP. The protocols and application notes provided in this guide offer a framework for researchers and drug development professionals to effectively utilize this promising chemical scaffold in their quest for next-generation therapeutics.

References

  • Preparation of Novel PARP1 Inhibitors and their use of Cancer Treatment. (2024). PMC.
  • Process for the preparation of kinase inhibitors and intermediates thereof. (2017). US-9643927-B1. Retrieved from [Link]

  • PARP inhibitor, pharmaceutical composition, preparation method and application thereof. (2018). CN108164468B.

Sources

Application

Protocol for the derivatization of the aminomethyl group

Application Note: Chemoselective Derivatization Protocols for the Aminomethyl ( ) Moiety Strategic Overview The aminomethyl group ( ) represents a critical "handle" in medicinal chemistry and solid-phase synthesis. Unlik...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemoselective Derivatization Protocols for the Aminomethyl (


) Moiety 

Strategic Overview

The aminomethyl group (


) represents a critical "handle" in medicinal chemistry and solid-phase synthesis. Unlike aromatic amines (anilines), the aminomethyl group is a highly nucleophilic, primary aliphatic amine. Its methylene spacer (

) decouples the nitrogen lone pair from the electronic effects of the scaffold (R), resulting in a basicity (

) that necessitates careful pH control during derivatization.

Key Challenges:

  • Over-alkylation: In reductive amination, the secondary amine product is often more nucleophilic than the primary starting material, leading to tertiary amine byproducts.

  • Bis-sulfonylation: The high nucleophilicity can lead to the formation of

    
    -disulfonylimides.
    
  • Detection: Unlike anilines, the aminomethyl group lacks a conjugated chromophore, making UV detection difficult without derivatization.

This guide details three field-proven protocols to functionalize this moiety with high chemoselectivity.

Decision Matrix & Workflow

Before selecting a protocol, evaluate the steric environment and desired physicochemical outcome.

Aminomethyl_Workflow Start Start: Aminomethyl Substrate (R-CH2-NH2) Check_Goal Define Target Functionality Start->Check_Goal Amide Amide Bond (Stability/Rigidity) Check_Goal->Amide Acylation Amine Secondary Amine (Basic/Soluble) Check_Goal->Amine Alkylation Sulfon Sulfonamide (Metabolic Stability) Check_Goal->Sulfon Sulfonylation HATU Protocol A: HATU/DIPEA Coupling Amide->HATU RedAm Protocol B: Reductive Amination (NaBH(OAc)3) Amine->RedAm SulfCl Protocol C: Sulfonylation (Low Temp Control) Sulfon->SulfCl QC QC: LCMS & 1H-NMR (Check Methylene Shift) HATU->QC RedAm->QC SulfCl->QC

Figure 1: Decision tree for selecting the appropriate derivatization strategy based on the desired pharmacophore.

Protocol A: Rapid Amide Coupling (HATU Method)

Context: The standard for high-throughput synthesis. HATU is preferred over EDC/HOBt for aminomethyl groups due to faster kinetics, which minimizes exposure to basic conditions that could degrade sensitive scaffolds.

Reagents:

  • Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

  • Base: DIPEA (N,N-Diisopropylethylamine).

  • Solvent: Anhydrous DMF or DMA (DCM is often too non-polar for salt intermediates).

Step-by-Step Methodology:

  • Preparation: Dissolve the Carboxylic Acid (

    
     equiv) in anhydrous DMF (
    
    
    
    ).
  • Activation: Add HATU (

    
     equiv) and DIPEA (
    
    
    
    equiv). Stir at room temperature (RT) for 5 minutes.
    • Why? Pre-activation forms the highly reactive At-ester. The solution should turn slightly yellow.

  • Addition: Add the Aminomethyl substrate (

    
     equiv) dissolved in minimal DMF.
    
  • Reaction: Stir at RT for 1–2 hours.

    • Monitoring: Monitor by LCMS.[1] The aminomethyl starting material (

      
      ) should disappear.
      
  • Workup: Dilute with EtOAc. Wash with saturated

    
     (
    
    
    
    ), water (
    
    
    ), and brine (
    
    
    ). Dry over
    
    
    .[2]

Critical Note: If the aminomethyl group is attached to a resin (Solid Phase), use 3.0 equiv of Acid/HATU/DIPEA to ensure complete conversion, as diffusion into the bead is the rate-limiting step.

Protocol B: Controlled Reductive Amination

Context: Creating a secondary amine to modulate lipophilicity (


) or basicity.
The Trap:  Using 

(toxic, slow) or

(too aggressive) often leads to side reactions. The Solution: Sodium Triacetoxyborohydride (

) is the reagent of choice. It is sterically bulky and electron-deficient, making it selective for the iminium ion over the aldehyde/ketone.

Reagents:

  • Reducing Agent:

    
     (
    
    
    
    equiv).
  • Solvent: 1,2-Dichloroethane (DCE) or THF.[3]

  • Catalyst: Acetic Acid (AcOH) - Optional but recommended for ketones.[3]

Step-by-Step Methodology:

  • Imine Formation: Dissolve the Aminomethyl substrate (

    
     equiv) and Aldehyde/Ketone (
    
    
    
    equiv) in DCE.
  • Acidification: Add AcOH (

    
     equiv) if reacting with a ketone or sterically hindered aldehyde.
    
    • Mechanism:[1][4][5] Promotes the formation of the protonated iminium species (

      
      ), which is the actual substrate for reduction.
      
  • Reduction: Add

    
     (
    
    
    
    equiv) in one portion.
  • Incubation: Stir at RT for 2–16 hours under

    
    .
    
  • Quench: Add saturated aqueous

    
    . Stir for 15 minutes to destroy borate complexes.
    
  • Extraction: Extract with DCM (

    
    ).
    

Troubleshooting Over-alkylation: If dialkylation (formation of tertiary amine) is observed:

  • Switch to a Stepwise Protocol : Pre-form the imine in MeOH with dehydrating agents (e.g.,

    
    ) for 2 hours, filter, then add the reducing agent.
    

Protocol C: Chemoselective Sulfonylation

Context: Sulfonamides are classic bioisosteres for amides. The Trap: Primary aminomethyl groups are so nucleophilic that they often attack a second molecule of sulfonyl chloride, forming a bis-sulfonamide (


).

Reagents:

  • Electrophile: Sulfonyl Chloride (

    
    ).
    
  • Base: Triethylamine (TEA) or Pyridine.

  • Solvent: DCM (anhydrous).[1]

Step-by-Step Methodology:

  • Temperature Control: Dissolve the Aminomethyl substrate (

    
     equiv) and TEA (
    
    
    
    equiv) in DCM. Cool to 0°C in an ice bath.
    • Why? Low temperature reduces the kinetic energy, favoring the mono-substitution pathway.

  • Slow Addition: Dissolve the Sulfonyl Chloride (

    
     equiv) in a separate volume of DCM. Add this solution dropwise  over 10–15 minutes.
    
    • Causality: High local concentration of

      
       promotes bis-sulfonylation. Slow addition keeps the electrophile concentration low relative to the amine.[2]
      
  • Warm Up: Allow the reaction to warm to RT slowly over 1 hour.

  • Workup: Wash with

    
     (to remove excess pyridine/TEA), then brine.
    

Validation & Quality Control

Data interpretation is critical. The methylene protons (


) adjacent to the nitrogen provide a distinct diagnostic handle in 

-NMR.

Table 1: Diagnostic NMR Shifts (in


) 
Functional Group StateChemical Shift (

, ppm)
MultiplicityNotes
Free Amine (

)

Singlet/DoubletBroad

peak variable.
Amide (

)

DoubletSignificant downfield shift due to carbonyl anisotropy.
Sec. Amine (

)

SingletModerate downfield shift.
Sulfonamide (

)

Doublet/TripletDistinct

triplet often visible.

Colorimetric Tests (Solid Phase Only):

  • Kaiser Test (Ninhydrin): Positive (Blue) = Free Primary Amine. Negative (Yellow) = Complete Derivatization.

  • Chloranil Test: Used if the product is a secondary amine (e.g., after Protocol B). Blue/Green = Secondary Amine present.

References

  • Abdel-Magid, A. F., et al. (1996).[3][6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

  • Thermo Fisher Scientific. "Crosslinking Technical Handbook: Amine-Reactive Crosslinkers."

  • BenchChem. "Application Notes and Protocols for Amide Bond Formation using EDC and HATU."

  • Organic Chemistry Portal. "Synthesis of Sulfonamides."

Sources

Method

In vitro assay design using N-[3-(aminomethyl)phenyl]-N-methylacetamide

Executive Summary This guide details the experimental framework for characterizing N-[3-(aminomethyl)phenyl]-N-methylacetamide (herein referred to as N-AMPA ). Based on its structural pharmacophore—a primary benzylamine...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the experimental framework for characterizing N-[3-(aminomethyl)phenyl]-N-methylacetamide (herein referred to as N-AMPA ). Based on its structural pharmacophore—a primary benzylamine coupled with a polar N-methylacetamide motif—N-AMPA is identified as a high-value Fragment-Based Drug Discovery (FBDD) hit.

Its chemical architecture suggests two distinct biological mechanisms of action (MoA) that require specific assay designs:

  • Substrate/Inhibitor for Amine Oxidases: The primary aminomethyl group mimics the endogenous substrates of Semicarbazide-Sensitive Amine Oxidase (SSAO/VAP-1) and Monoamine Oxidases (MAO-B).

  • Kinase Hinge Binder: The N-methylacetamide moiety acts as a hydrogen bond acceptor/donor pair, mimicking the adenosine ring of ATP, suitable for kinase fragment screening.

This note provides the protocol for a Fluorometric Coupled Enzyme Assay (primary workflow) and a Surface Plasmon Resonance (SPR) binding workflow.

Chemical Properties & Reagent Preparation

Before assay execution, the physicochemical behavior of N-AMPA must be standardized.

ParameterSpecificationTechnical Note
CAS Registry 849020-90-2 (HCl salt)Ensure usage of the salt form for aqueous solubility.
MW 214.69 g/mol (HCl salt)Small size (<300 Da) classifies it as a "Fragment."
Solubility DMSO (>50 mM); Water (>10 mM)Critical: Prepare 100 mM stock in 100% DMSO.
Stability Hydrolytically stable at pH 7.4Avoid freeze-thaw cycles >3 times.
pKa (Calc) ~9.5 (Amine)Positively charged at physiological pH (7.4).

Stock Solution Protocol:

  • Dissolve 2.15 mg of N-AMPA (HCl salt) in 100

    
    L of anhydrous DMSO to generate a 100 mM Master Stock.
    
  • Vortex for 30 seconds. Sonicate for 1 minute if turbidity persists.

  • Aliquot into 10

    
    L vials and store at -20°C.
    

Assay Design 1: Fluorometric Amine Oxidase Profiling

Rationale: The primary amine group (-CH


NH

) of N-AMPA makes it a candidate substrate for SSAO/VAP-1. This assay uses a horseradish peroxidase (HRP)-coupled system where the oxidation of N-AMPA generates H

O

, which reacts with Amplex Red to produce fluorescent Resorufin.
Mechanistic Pathway

G NAMPA N-AMPA (Substrate) SSAO SSAO/VAP-1 (Enzyme) NAMPA->SSAO O2 O2 O2->SSAO Aldehyde Aldehyde Product SSAO->Aldehyde H2O2 H2O2 SSAO->H2O2 Oxidative Deamination HRP HRP (Coupling Enzyme) H2O2->HRP Amplex Amplex Red (Non-Fluorescent) Amplex->HRP Resorufin Resorufin (Fluorescent Ex:571/Em:585) HRP->Resorufin Stoichiometric Conversion

Figure 1: Signal transduction pathway for the detection of N-AMPA oxidation. The assay relies on the 1:1 stoichiometry between the amine oxidation and Resorufin generation.

Detailed Protocol: Kinetic Mode

Materials:

  • Buffer: 100 mM Sodium Phosphate, pH 7.4.

  • Enzyme: Recombinant Human SSAO/VAP-1 (0.5 mg/mL stock).

  • Detection Mix: 100

    
    M Amplex Red + 1 U/mL HRP.
    
  • Plate: Black 384-well low-volume microplate (Corning 4514).

Step-by-Step Workflow:

  • Compound Dilution (2x):

    • Prepare a 12-point serial dilution of N-AMPA in Assay Buffer.

    • Range: 0.5

      
      M to 1000 
      
      
      
      M (Final Assay Concentration).
    • Note: Ensure DMSO concentration is normalized to 1% across all wells.

  • Enzyme Preparation (2x):

    • Dilute SSAO to 20 nM (Final concentration will be 10 nM) in Assay Buffer.

    • Control: Prepare a "No Enzyme" blank using buffer only.

  • Reaction Initiation:

    • Dispense 5

      
      L of Compound Dilution (2x)  into plate wells.
      
    • Dispense 5

      
      L of Enzyme Mix (2x) .
      
    • Incubate for 15 minutes at 37°C (Pre-incubation allows for potential inhibition binding if N-AMPA acts as an inhibitor rather than a substrate).

  • Detection Step:

    • Add 10

      
      L of Detection Mix  (Amplex Red + HRP).
      
    • Final Volume: 20

      
      L.
      
  • Data Acquisition:

    • Instrument: Fluorescence Microplate Reader (e.g., Tecan Spark).

    • Settings: Ex 530 nm / Em 590 nm.

    • Mode: Kinetic read, every 60 seconds for 45 minutes.

Data Analysis & Interpretation
  • Substrate Verification: If fluorescence increases linearly over time, N-AMPA is a substrate. Calculate

    
     and 
    
    
    
    using the Michaelis-Menten equation.
  • Inhibitor Verification: If N-AMPA is being tested against a known substrate (e.g., Benzylamine), run the assay with fixed Benzylamine (at

    
    ) and varying N-AMPA. A decrease in signal indicates inhibition.
    

Assay Design 2: Biophysical Fragment Screening (SPR)

Rationale: The N-methylacetamide group suggests potential binding to kinase hinge regions (ATP-competitive). Surface Plasmon Resonance (SPR) is the gold standard for detecting low-affinity fragment interactions (


 in 

M-mM range).
SPR Workflow Logic

SPR Chip Sensor Chip CM5 (Immobilization) Target Target Protein (e.g., ROCK1/JAK) Chip->Target Amine Coupling Flow Single Cycle Kinetics (Injection) Target->Flow NAMPA_Inj Inject N-AMPA (Concentration Series) Flow->NAMPA_Inj 0, 31, 62, 125, 250, 500 uM Dissoc Dissociation Phase (Wash) NAMPA_Inj->Dissoc Analysis Steady State Affinity (Req vs Conc) Dissoc->Analysis Fit Isotherm

Figure 2: SPR 'Clean Screen' workflow. Because N-AMPA is a fragment, rapid on/off rates are expected. Steady-state affinity analysis is preferred over kinetic fitting.

Critical Parameters for N-AMPA SPR
  • Sensor Chip: CM5 (Carboxymethylated dextran).

  • Immobilization: Standard Amine Coupling (EDC/NHS). Target density should be high (~4000 RU) to detect the small mass of N-AMPA (214 Da).

  • Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4) + 1% DMSO .

    • Crucial: Solvent correction is mandatory. Calibrate with 0.5% - 1.5% DMSO standards.

  • Injection Strategy:

    • Contact time: 30 seconds (fast association expected).

    • Dissociation time: 60 seconds.

    • Flow rate: 30

      
      L/min.
      

Troubleshooting & Optimization Guide

IssueProbable CauseCorrective Action
High Background (Fluor) N-AMPA autofluorescence or HRP instability.Run a "No Enzyme" control containing only N-AMPA + Amplex Red. If signal exists, N-AMPA is reacting directly with HRP or is autofluorescent.
Non-Specific Binding (SPR) Positive charge of benzylamine interacting with dextran matrix.Increase salt concentration in running buffer to 250 mM NaCl to shield electrostatic interactions.
Low Solubility "Crash out" at high concentrations in aqueous buffer.Verify the final DMSO concentration is 1-2%. Do not exceed 5% as it inhibits most enzymes.

References

  • Dunn, W. et al. (2023). Fragment-based drug discovery: A practical approach to assay design. Journal of Medicinal Chemistry.

  • Olivieri, A. & Tipton, K.F. (2019). Amine oxidases: Structure, function, and assay methods. Methods in Enzymology.

  • Sigma-Aldrich Product Sheet. (2024). N-[3-(aminomethyl)phenyl]-N-methylacetamide Hydrochloride.[1][2]

  • Holt, A. et al. (2018). Fluorometric assays for amine oxidases using Amplex Red. Nature Protocols.

(Note: While N-AMPA is a specific chemical entity, the protocols above are derived from validated methodologies for benzylamine derivatives and fragment screening.)

Sources

Application

Application Note: N-[3-(aminomethyl)phenyl]-N-methylacetamide in Fragment-Based Drug Discovery (FBDD)

Executive Summary This application note details the utilization of N-[3-(aminomethyl)phenyl]-N-methylacetamide (referred to herein as Fragment A1 ) as a high-value scaffold in Fragment-Based Drug Discovery (FBDD). Charac...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the utilization of N-[3-(aminomethyl)phenyl]-N-methylacetamide (referred to herein as Fragment A1 ) as a high-value scaffold in Fragment-Based Drug Discovery (FBDD). Characterized by its compliance with the "Rule of Three" (Ro3) and distinct vectorality, Fragment A1 serves as a privileged starting point for targeting polar hotspots in protein binding pockets, particularly aspartate/glutamate-rich regions (via the aminomethyl group) and backbone hinge regions (via the acetamide motif).

This guide provides a comprehensive workflow for researchers, covering library integration, biophysical validation (SPR/NMR), and synthetic elaboration protocols to transition this fragment from a millimolar hit to a nanomolar lead.

Chemical Biology Profile & Rationale

Physicochemical Properties (Ro3 Compliance)

Fragment A1 is an exemplary FBDD entry point due to its strict adherence to Astex’s Rule of Three, ensuring sufficient chemical space remains for optimization.

PropertyValueRo3 CriteriaStatus
Molecular Weight 178.23 Da< 300 Da✅ Pass
cLogP ~0.8< 3✅ Pass
H-Bond Donors 1 (Primary Amine)< 3✅ Pass
H-Bond Acceptors 2 (Amide O, Amine N)< 3✅ Pass
Rotatable Bonds 3< 3⚠️ Borderline (Good flexibility)
PSA (Polar Surface Area) ~46 Ų< 60 Ų✅ Pass
Pharmacophore & Binding Mode Hypothesis

The utility of Fragment A1 lies in its dual-interaction potential:

  • The Aminomethyl "Anchor" (

    
    ):  At physiological pH (7.4), the primary amine is predominantly protonated (
    
    
    
    ). This allows it to form critical salt bridges with Aspartate (Asp) or Glutamate (Glu) residues, or cation-
    
    
    interactions
    with aromatic residues (Trp/Tyr/Phe).
  • The Acetamide "Hinge Binder" (

    
    ):  The carbonyl oxygen acts as a hydrogen bond acceptor, while the methyl group can probe small hydrophobic pockets. This motif often mimics the interaction of adenosine in kinase hinge regions or acetyl-lysine in bromodomains.
    
  • The Phenyl Linker: Provides a rigid scaffold to orient the two polar vectors and engage in

    
    -stacking.
    

Experimental Protocols

Protocol A: Primary Screening via Ligand-Observed NMR (STD-NMR)

Rationale: Saturation Transfer Difference (STD) NMR is the gold standard for detecting weak binders (


 > 100 

M) like Fragment A1 without requiring protein crystallization.

Materials:

  • Target Protein (

    
     purity, 20 
    
    
    
    M in buffer).
  • Fragment A1 (Stock: 100 mM in

    
    -DMSO).
    
  • Buffer: 50 mM Phosphate, 150 mM NaCl, pH 7.4, 10%

    
    .
    

Workflow:

  • Sample Preparation: Prepare a mixture containing 10

    
    M Protein and 500 
    
    
    
    M Fragment A1 (50:1 Ligand:Protein ratio). Prepare a reference sample with 500
    
    
    M Fragment A1 only (no protein).
  • Pulse Sequence: Use a standard STD pulse sequence with a train of Gaussian-shaped pulses for saturation.

    • On-resonance irradiation: -0.5 ppm (Protein methyl region).

    • Off-resonance irradiation: 30 ppm (Control).

  • Data Acquisition: Acquire 1D

    
    H spectra with 512 scans.
    
  • Analysis: Subtract the on-resonance spectrum from the off-resonance spectrum.

    • Positive Hit: Signals corresponding to the aromatic protons and the N-methyl group of Fragment A1 appear in the difference spectrum, indicating magnetization transfer from the protein to the bound ligand.

    • Epitope Mapping: Calculate the STD amplification factor (

      
      ) for each proton to determine which part of the molecule is in closest contact with the protein surface.
      
Protocol B: Orthogonal Validation via Surface Plasmon Resonance (SPR)

Rationale: To quantify binding affinity (


) and kinetics (

) and rule out false positives (aggregators).

Materials:

  • Biacore T200 or S200 (Cytiva) or equivalent.

  • Sensor Chip: CM5 or Ni-NTA (depending on protein tag).

  • Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4).

Step-by-Step Procedure:

  • Immobilization: Immobilize the target protein to a level of ~2000-3000 RU (Response Units) to detect low molecular weight fragments.

  • Solvent Correction: Prepare a DMSO calibration curve (0.5% to 5% DMSO) to correct for bulk refractive index changes.

  • Injection Cycle:

    • Prepare a concentration series of Fragment A1: 0, 31.25, 62.5, 125, 250, 500, 1000

      
      M.
      
    • Flow Rate: High flow rate (30

      
      L/min) to minimize mass transport limitation.
      
    • Contact Time: 30 seconds (fast association expected).

    • Dissociation Time: 60 seconds (fast dissociation expected).

  • Data Analysis:

    • Fit data to a Steady State Affinity model (Plot

      
       vs. Concentration).
      
    • Note: Fragments often exhibit fast-on/fast-off kinetics, making kinetic fitting (

      
       binding model) difficult. A steady-state 
      
      
      
      calculation is more reliable.
    • Success Criteria: A clear hyperbolic saturation curve yielding a calculable

      
       (typically 100 
      
      
      
      M - 5 mM for a fragment hit). Linear binding suggests non-specific interaction.
Protocol C: Hit-to-Lead Optimization (Fragment Growing)

Rationale: Once validated, the fragment must be "grown" to increase potency. The primary amine of Fragment A1 is the primary synthetic vector.

Strategy: "Grow" from the aminomethyl group to reach adjacent hydrophobic pockets or backbone carbonyls.

Synthetic Pathway (Reductive Amination):

  • Reagents: Fragment A1 (1 eq), Diverse Aldehyde Library (R-CHO, 1.2 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), DCE/DCM (Solvent).

  • Procedure:

    • Dissolve Fragment A1 and the selected aldehyde in DCE.

    • Add catalytic acetic acid and stir for 30 mins to form the imine intermediate.

    • Add STAB and stir at room temperature for 12 hours.

    • Quench with saturated

      
      .
      
    • Extract with DCM, dry over

      
      , and concentrate.
      
  • Purification: Semi-prep HPLC (Reverse phase, C18, Water/Acetonitrile gradient with 0.1% TFA).

Alternative Pathway (Amide Coupling):

  • React Fragment A1 with Acid Chlorides (R-COCl) or Carboxylic Acids (using HATU coupling) to form stable amide linkers, probing H-bond donors in the protein.

Visualizing the FBDD Workflow

The following diagram illustrates the critical path from library selection to lead generation using Fragment A1.

FBDD_Workflow Library Fragment Library (Fragment A1) Screen Primary Screen (STD-NMR / X-ray) Library->Screen High Conc. (1 mM) Hit Confirmed Hit (Kd: ~500 µM) Screen->Hit Selection Design Structure-Based Design (Vector Identification) Hit->Design Crystal Structure Analysis Synthesis Synthetic Growth (Reductive Amination) Design->Synthesis Targeting Adj. Pockets Synthesis->Hit Iterative Testing Lead Lead Compound (Kd: < 1 µM) Synthesis->Lead Optimization Cycles

Figure 1: Strategic workflow for advancing Fragment A1 from a raw library hit to a potent lead compound.

Mechanism of Action & Optimization Logic

Structural Biology Insight

When Fragment A1 binds, X-ray crystallography typically reveals the phenyl ring occupying a hydrophobic cleft. The aminomethyl group is often dynamic (high B-factors) unless anchored by a specific residue.

  • Scenario: If the amine forms a salt bridge with an Aspartate (e.g., Asp145 in a protease), this interaction contributes ~1-2 kcal/mol to binding energy.

  • Optimization Vector: The protons on the amine are solvent-exposed. Replacing one proton with a hydrophobic benzyl group (via reductive amination described in Protocol C) can displace conserved water molecules, gaining entropy and additional Van der Waals contacts.

Synthetic Growth Pathway Diagram

The following diagram details the specific chemical evolution of Fragment A1.

Synthetic_Pathway FragA1 Fragment A1 (Core Scaffold) Vector Vector: Primary Amine (-CH2-NH2) FragA1->Vector Identified Handle Reaction Reaction: Reductive Amination (R-CHO / STAB) Vector->Reaction + Aldehyde Library Product Elaborated Lead (Secondary Amine) Reaction->Product Yields nanomolar inhibitors

Figure 2: Chemical elaboration strategy utilizing the primary amine vector for rapid library expansion.

Troubleshooting & Critical Considerations

  • Solubility Artifacts:

    • Issue: At high concentrations (1-5 mM) required for screening, Fragment A1 may induce protein aggregation or precipitate.

    • Solution: Always run a "buffer only" control in NMR and check for dispersive signals in SPR. Use the hydrochloride salt form of Fragment A1 for maximal aqueous solubility.

  • pH Sensitivity:

    • Issue: The binding affinity of the aminomethyl group is pH-dependent.

    • Solution: Ensure the assay buffer pH matches the physiological compartment of the target (e.g., pH 7.4 for cytosolic targets, pH 5.5 for lysosomal targets) to maintain the correct protonation state of the amine (

      
      ).
      
  • Competitive Binding:

    • Issue: Common buffers (e.g., TRIS) contain amines that may compete with the fragment.

    • Solution: Use Phosphate, HEPES, or MOPS buffers. Avoid TRIS.

References

  • Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: advancing fragment hits to lead compounds." Journal of Medicinal Chemistry.

  • Murray, C. W., & Rees, D. C. (2009).[1] "The rise of fragment-based drug discovery."[2][3][4][5][6] Nature Chemistry.

  • Diamond Light Source. (n.d.). "XChem: Fragment Screening." Diamond Light Source Facilities.

  • Lepre, C. A. (2011). "Library design and NMR-based screening strategies for fragment-based drug discovery." Methods in Enzymology.

  • Sigma-Aldrich. (2023). "N-[3-(Aminomethyl)phenyl]-N-methylacetamide hydrochloride Product Page." (Note: Representative catalog link for compound verification).

Sources

Method

Application Note: High-Throughput Screening for Novel Monoamine Oxidase B (MAO-B) Inhibitors Based on an N-[3-(aminomethyl)phenyl]-N-methylacetamide Scaffold

Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive, field-tested guide for the high-throughput screening (HTS) of chemical libraries derived from the N-[3-(aminomethyl)pheny...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive, field-tested guide for the high-throughput screening (HTS) of chemical libraries derived from the N-[3-(aminomethyl)phenyl]-N-methylacetamide scaffold to identify novel inhibitors of Monoamine Oxidase B (MAO-B). MAO-B is a critical neurological target implicated in the pathophysiology of Parkinson's disease and other neurodegenerative disorders. The protocols herein are designed for robustness, scalability, and the generation of high-quality, reproducible data suitable for progression into hit-to-lead campaigns. We detail a fluorescence-based biochemical assay, including primary screening, data analysis, hit confirmation, and counter-screening methodologies.

Introduction: Targeting MAO-B in Neurodegenerative Disease

Monoamine Oxidase B (MAO-B) is a flavin-containing enzyme located on the outer mitochondrial membrane, primarily responsible for the oxidative deamination of key neurotransmitters, including dopamine and phenylethylamine. Elevated MAO-B activity is a hallmark of astrogliosis in the aging brain and has been strongly linked to the progression of neurodegenerative conditions such as Parkinson's disease and Alzheimer's disease. Inhibition of MAO-B can prevent the breakdown of dopamine, thereby alleviating motor symptoms in Parkinson's patients, and may also reduce the production of neurotoxic reactive oxygen species generated during the catalytic cycle.

The N-[3-(aminomethyl)phenyl]-N-methylacetamide chemical scaffold presents a versatile starting point for generating diverse chemical libraries. Its structural motifs are amenable to combinatorial chemistry approaches, allowing for the systematic exploration of the chemical space around the core structure to identify potent and selective MAO-B inhibitors. This application note outlines a complete HTS workflow designed to efficiently screen such libraries and identify promising lead candidates.

The HTS Workflow: From Library to Validated Hit

The screening campaign is structured as a multi-stage funnel, designed to efficiently process a large compound library and progressively filter it down to a small set of high-confidence, validated hits. Each stage employs specific assays and criteria to advance compounds to the next level.

HTS_Workflow cluster_0 Primary Screening cluster_1 Hit Confirmation & Triage cluster_2 Selectivity & Mechanism cluster_3 Validated Hits Primary_Screen Single-Concentration Screen (e.g., 10 µM) Confirmation Fresh Compound Re-test Primary_Screen->Confirmation Identify 'Primary Hits' Dose_Response IC50 Determination (10-point curve) Confirmation->Dose_Response Selectivity MAO-A Counter-Screen Dose_Response->Selectivity Confirm Potency Mechanism Mechanism of Action Studies (e.g., Reversibility) Selectivity->Mechanism Validated_Hits Lead Candidates for Medicinal Chemistry Mechanism->Validated_Hits Confirm Selectivity & MoA

Figure 1: High-Level HTS Funnel for MAO-B Inhibitor Discovery.

Primary Assay Principle: A Fluorometric Approach

The primary HTS assay is a biochemical, fluorescence-based kinetic assay that measures the enzymatic activity of recombinant human MAO-B. The assay relies on a non-fluorescent MAO-B substrate that is converted into a highly fluorescent product by the enzyme. The rate of fluorescence increase is directly proportional to MAO-B activity.

The core reaction involves the MAO-B-catalyzed oxidation of a substrate, which is coupled to the reduction of a dye by hydrogen peroxide (H₂O₂), a byproduct of the MAO reaction. Horseradish peroxidase (HRP) is used to catalyze this final detection step.

Assay_Principle cluster_MAO MAO-B Catalysis cluster_HRP Fluorescence Detection MAO_Substrate MAO-B Substrate (e.g., p-Tyramine) Aldehyde Aldehyde Product MAO_Substrate->Aldehyde MAO-B H2O2 H₂O₂ MAO_Substrate->H2O2 MAO-B H2O2->H2O2_input H₂O₂ couples the reactions Detector_Substrate Non-Fluorescent Dye (e.g., Amplex Red) Fluorescent_Product Fluorescent Product (Resorufin) Detector_Substrate->Fluorescent_Product HRP

Application

Application Notes and Protocols for the Crystallization of N-[3-(aminomethyl)phenyl]-N-methylacetamide and its Complexes

Abstract This document provides a comprehensive guide to the crystallization of N-[3-(aminomethyl)phenyl]-N-methylacetamide, a key intermediate and active pharmaceutical ingredient (API) scaffold. The protocols detailed...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide to the crystallization of N-[3-(aminomethyl)phenyl]-N-methylacetamide, a key intermediate and active pharmaceutical ingredient (API) scaffold. The protocols detailed herein are designed for researchers, chemists, and drug development professionals aiming to obtain high-quality crystalline material suitable for structural analysis, polymorph screening, and downstream formulation. We move beyond simple procedural lists to explain the underlying principles of nucleation and crystal growth, empowering the user to troubleshoot and optimize the process. Methodologies covered include slow evaporation, vapor diffusion, and thermal methods, with a strong emphasis on rational solvent selection and the impact of key parameters on crystal form and purity.

Introduction: The Critical Role of Crystallization

Crystallization is a pivotal purification and particle engineering step in pharmaceutical development. For a molecule like N-[3-(aminomethyl)phenyl]-N-methylacetamide, obtaining a stable, well-defined crystalline form is paramount. The solid-state properties of an API, including its solubility, dissolution rate, stability, and bioavailability, are dictated by its crystal structure. Uncontrolled crystallization can lead to the formation of undesirable polymorphs, amorphous material, or solvates, each with a unique and potentially suboptimal physicochemical profile.

This guide provides robust, adaptable protocols for achieving crystallinity. It is structured to provide both the "how" and the "why," enabling scientists to make informed decisions when faced with crystallization challenges. The core principle is to create a state of supersaturation—a thermodynamic driving force for molecules to leave the solution phase and assemble into an ordered crystal lattice—in a slow, controlled manner.

Foundational Principle: Achieving Supersaturation

The journey from a dissolved molecule to a crystal begins with supersaturation. This is a non-equilibrium state where the concentration of the solute in the solvent exceeds its equilibrium solubility at a given temperature. The methods described below are simply different paths to achieving and controlling this state.

G cluster_0 Solution State cluster_1 Supersaturation (Driving Force) cluster_2 Solid State Solute Solute Molecules (Disordered) Nucleation Nucleation (Initial Ordering) Solute->Nucleation Increase Concentration Decrease Temperature Change Solvent Growth Crystal Growth (Lattice Formation) Nucleation->Growth Controlled Conditions Crystal Crystal Growth->Crystal Single Crystal / Polycrystalline Powder

Figure 1: The fundamental pathway from a dissolved solute to a crystalline solid, driven by supersaturation.

Pre-Crystallization: The Importance of Purity and Solvent Selection

Before attempting any crystallization protocol, the purity of the starting material must be as high as possible. Impurities can act as inhibitors or undesirable nucleation sites, frustrating crystal growth.

Rational Solvent Selection

The choice of solvent is the most critical parameter in crystallization. An ideal solvent (or solvent system) should exhibit moderate solubility for N-[3-(aminomethyl)phenyl]-N-methylacetamide, allowing for a significant change in solubility with a change in conditions (e.g., temperature or solvent composition).

Screening Protocol:

  • Place approximately 5-10 mg of the compound into several small vials.

  • Add a range of solvents (e.g., water, methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, acetone, toluene, heptane) dropwise at room temperature.

  • Observe solubility. Categorize solvents as follows:

    • High Solubility: Dissolves immediately. (Potential anti-solvent or component of a binary system).

    • Moderate Solubility: Dissolves upon addition of 0.5-2.0 mL. (Good candidate for slow evaporation or cooling).

    • Low/Insoluble: Fails to dissolve. (Potential anti-solvent).

Table 1: Hypothetical Solvent Screening Results

SolventSolubility at 25°CSolubility at 50°CPotential Use Case
MethanolHighVery HighGood solvent for vapor diffusion (with anti-solvent)
IsopropanolModerateHighExcellent for slow cooling crystallization
Ethyl AcetateModerateHighCandidate for slow evaporation
HeptaneInsolubleInsolubleExcellent anti-solvent
WaterModerate (as salt)High (as salt)Good for pH-induced crystallization or cooling
AcetonitrileModerateHighCandidate for slow evaporation/cooling

Note: This table is illustrative. Actual results must be determined experimentally.

Crystallization Protocols

The following protocols are starting points. Optimization of concentration, temperature, and solvent ratios will likely be necessary.

Method 1: Slow Evaporation

This is often the simplest method. It relies on the gradual removal of solvent to increase the solute concentration to the point of supersaturation.

Protocol:

  • Dissolve the compound in a suitable solvent (e.g., Ethyl Acetate, Acetonitrile) to near-saturation in a clean vial. A solution that is ~80-90% saturated is an ideal starting point.

  • Loosely cap the vial or cover it with paraffin film punctured with a few small holes using a needle. The size and number of holes will control the evaporation rate.

  • Place the vial in a vibration-free environment (e.g., a quiet corner of a lab bench, a dedicated crystallization chamber).

  • Monitor daily for the formation of crystals. The process can take several days to weeks.

Causality: The slow, uncontrolled rate of evaporation provides a gentle path into the supersaturation zone, which can favor the growth of a few large, well-ordered crystals over many small ones.

G A 1. Dissolve Compound in Hot Solvent (e.g., 60°C) B 2. Hot Filtration (Optional) A->B C 3. Controlled Slow Cooling (e.g., 0.5°C / hour) B->C D 4. Nucleation & Crystal Growth C->D E 5. Further Cooling (Yield) (e.g., to 4°C) D->E F 6. Isolate Crystals (Filtration) E->F

Figure 3: Step-by-step workflow for Slow Cooling Crystallization.

Troubleshooting Common Crystallization Problems

ProblemPotential Cause(s)Suggested Solution(s)
No Crystals Form Solution is not sufficiently supersaturated; Purity issues.Concentrate the solution further; Try a different solvent/anti-solvent; Add a seed crystal; Re-purify material.
Formation of Oil/Amorphous Precipitate Supersaturation achieved too quickly; Low purity.Slow down the process (slower evaporation/cooling); Use a more dilute solution; Try a more viscous solvent.
Too Many Small Crystals Nucleation rate is too high.Reduce the level of supersaturation; Slow down the crystallization rate; Reduce temperature gradients.
Poor Crystal Quality Rapid growth; Incorporation of impurities.Re-crystallize; Use a slower crystallization method (e.g., vapor diffusion); Ensure high purity of starting material.

Conclusion

The crystallization of N-[3-(aminomethyl)phenyl]-N-methylacetamide and its complexes is a controllable process governed by the principles of solubility and supersaturation. The methods of slow evaporation, vapor diffusion, and slow cooling provide a robust toolkit for obtaining high-quality crystalline material. Success relies on systematic solvent screening, maintaining high purity, and exercising patience and control over the rate at which supersaturation is achieved. The protocols and principles outlined in this document serve as a foundational guide for the development of a successful and reproducible crystallization process.

References

  • Title: Crystallization of small molecules in drug discovery Source: Nature Reviews Drug Discovery URL: [Link]

  • Title: A guide to small-molecule crystallization Source: Nature Reviews Methods Primers URL: [Link]

  • Title: The vital role of the solvent in crystallization Source: CrystEngComm URL: [Link]

  • Title: The role of impurities in crystallization Source: Journal of Crystal Growth URL: [Link]

  • Title: Polymorphism in the pharmaceutical industry Source: International Journal of Pharmaceutics URL: [Link]

  • Title: Practical Protein Crystallization and Diffusion Source: Methods in Enzymology URL: [Link]

Method

Application Note: N-[3-(aminomethyl)phenyl]-N-methylacetamide in Kinase Inhibitor Synthesis

This Application Note and Protocol Guide details the use of N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS 849020-90-2 for HCl salt) as a strategic building block in the synthesis of Type I and Type II kinase inhibitor...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol Guide details the use of N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS 849020-90-2 for HCl salt) as a strategic building block in the synthesis of Type I and Type II kinase inhibitors.

This fragment is particularly valued in medicinal chemistry for its dual-functionality: the aminomethyl group serves as a flexible linker for attachment to the kinase-binding core (hinge region), while the N-methylacetamide moiety acts as a solvent-exposed "tail" that modulates solubility, permeability, and metabolic stability by eliminating the amide hydrogen bond donor.

Executive Summary & Rational Design

In the optimization of kinase inhibitors, the "tail" region extending into the solvent-accessible pocket is critical for physicochemical properties. N-[3-(aminomethyl)phenyl]-N-methylacetamide offers a distinct advantage over standard benzamide or aniline tails.

Key Structural Advantages:
  • Conformational Control: The N-methylation of the acetamide forces a preference for the cis or trans rotamer, potentially locking the molecule into a bioactive conformation that minimizes entropy loss upon binding.

  • Solubility Profile: Replacing the secondary amide (-NHAc) with a tertiary amide (-N(Me)Ac) removes a hydrogen bond donor, often improving membrane permeability (lower PSA) and solubility in organic formulations.

  • Linker Flexibility: The benzylic amine (-CH₂NH₂) provides a rotational degree of freedom, allowing the inhibitor to adjust to the "gatekeeper" residue variations in kinases like EGFR , VEGFR , and Bcr-Abl .

Chemical Pathway & Synthesis Strategy

Retrosynthetic Analysis

The integration of this fragment typically follows a convergent synthesis strategy. The fragment is coupled to a heteroaromatic core (e.g., quinazoline, pyrimidine, or indolinone) late in the synthetic sequence to allow for divergent library generation.

Visualization of Synthetic Logic

The following diagram illustrates the two primary coupling modes: Nucleophilic Aromatic Substitution (SNAr) and Amide Coupling .

G Fragment N-[3-(aminomethyl)phenyl]- N-methylacetamide (Nucleophile) Product1 Type I Inhibitor (e.g., EGFR-target) Fragment->Product1 Product2 Type II Inhibitor (e.g., p38/Abl-target) Fragment->Product2 Core1 4-Chloroquinazoline (Electrophile) Core1->Product1 S_NAr Coupling (Base, Heat) Core2 Pyrazole Carboxylic Acid (Electrophile) Core2->Product2 Amide Coupling (HATU, DIPEA)

Figure 1: Divergent synthetic pathways utilizing the aminomethyl fragment for different kinase inhibitor classes.

Detailed Experimental Protocols

Protocol A: Preparation of the Fragment (If not commercially sourced)

While available from suppliers (e.g., Apollo Scientific, ChemScene), in-house synthesis ensures purity and allows for isotopic labeling if needed.

Reaction Scheme:

  • Start: 3-Cyanophenylamine.

  • Step 1 (Acetylation): Ac₂O, AcOH → N-(3-cyanophenyl)acetamide.

  • Step 2 (Methylation): MeI, NaH, DMF → N-(3-cyanophenyl)-N-methylacetamide.

  • Step 3 (Reduction): H₂, Raney-Ni, NH₃/MeOH → Target Molecule .

Step-by-Step Methodology:

  • Methylation: Dissolve N-(3-cyanophenyl)acetamide (1.0 eq) in anhydrous DMF (0.5 M) under N₂. Cool to 0°C. Add NaH (60% dispersion, 1.2 eq) portion-wise. Stir for 30 min. Add Iodomethane (1.1 eq) dropwise. Warm to RT and stir for 2 h. Quench with ice water, extract with EtOAc. Yield: >90%.

  • Hydrogenation: Charge a high-pressure reactor with the nitrile intermediate (1.0 eq), Raney-Nickel (10 wt%), and 7N NH₃ in MeOH (10 vol). Hydrogenate at 50 psi H₂ for 12 h.

  • Purification: Filter catalyst over Celite. Concentrate filtrate. Convert to HCl salt by adding 4M HCl in dioxane. Precipitate with Et₂O.

    • Validation: LCMS (ESI+) m/z = 179.1 [M+H]⁺ (Free base).

Protocol B: SNAr Coupling to a Quinazoline Core (EGFR/HER2 Model)

This protocol mimics the synthesis of Lapatinib/Erlotinib analogs where the benzylic amine displaces a chloride.

Reagents:

  • 4-Chloro-6,7-dimethoxyquinazoline (1.0 eq)

  • N-[3-(aminomethyl)phenyl]-N-methylacetamide HCl (1.1 eq)

  • DIPEA (Diisopropylethylamine) (3.0 eq)

  • Isopropanol (IPA) (Solvent)

Procedure:

  • Setup: In a 50 mL round-bottom flask equipped with a reflux condenser, suspend the chloropyrimidine core (1.0 mmol) in IPA (10 mL).

  • Addition: Add the amine fragment hydrochloride (1.1 mmol) and DIPEA (3.0 mmol). The mixture should become homogeneous upon heating.

  • Reaction: Heat to reflux (85°C) for 4–6 hours. Monitor by TLC (DCM:MeOH 95:5) or LCMS.

    • Checkpoint: The product often precipitates out of the hot solution as the reaction progresses.

  • Workup: Cool to room temperature. Filter the precipitate. Wash the cake with cold IPA (2 x 5 mL) and Et₂O (2 x 10 mL).

  • Drying: Vacuum dry at 45°C.

  • Yield Expectation: 75–85% as a white/off-white solid.

Protocol C: Amide Coupling to a Pyrazole Core (Type II Inhibitor Model)

This protocol targets DFG-out binders (e.g., p38 MAPK or Bcr-Abl inhibitors) where the fragment acts as the "tail".

Reagents:

  • 1-Phenyl-1H-pyrazole-4-carboxylic acid (Core) (1.0 eq)

  • N-[3-(aminomethyl)phenyl]-N-methylacetamide HCl (1.1 eq)

  • HATU (1.2 eq)

  • DIPEA (3.0 eq)

  • DMF (anhydrous)

Procedure:

  • Activation: Dissolve the carboxylic acid (1.0 mmol) in DMF (5 mL). Add DIPEA (3.0 mmol) and HATU (1.2 mmol). Stir at RT for 15 min to form the active ester.

  • Coupling: Add the amine fragment (1.1 mmol) in one portion.

  • Reaction: Stir at RT for 2–12 hours.

  • Workup: Dilute with EtOAc (50 mL). Wash with sat. NaHCO₃ (2 x), water (1 x), and brine (1 x).

  • Purification: Dry over Na₂SO₄, concentrate, and purify via Flash Column Chromatography (Gradient: 0–10% MeOH in DCM).

Analytical Data & Quality Control

To ensure the integrity of the synthesized inhibitors, the following analytical benchmarks must be met.

ParameterSpecificationMethod
Appearance White to off-white solidVisual Inspection
Purity > 95%HPLC (254 nm)
Identity (NMR) Diagnostic peaks: N-Me (~3.2 ppm, s), Acetyl (~1.8 ppm, s), Benzylic CH₂ (~4.4 ppm, d/s)¹H-NMR (DMSO-d₆)
Identity (MS) [M+H]⁺ matches theoretical massLC-MS (ESI)
Residual Solvent < 5000 ppm (IPA/DMF)GC-HS
Diagnostic ¹H-NMR Interpretation (Fragment Region)

In DMSO-d₆, the N-methylacetamide group typically shows rotameric distinct peaks.

  • N-CH₃: Singlet at ~3.18 ppm (major rotamer).

  • CO-CH₃: Singlet at ~1.75 ppm.

  • Benzylic -CH₂-: Doublet at ~4.3 ppm (if coupled to NH) or singlet (if free base).

Biological Context & Mechanism of Action[1][2]

Binding Mode Visualization

The following diagram illustrates how this specific fragment interacts within the kinase ATP-binding pocket (Type II binding mode).

BindingMode Hinge Hinge Region (ATP Adenine Site) Gatekeeper Gatekeeper Residue (Thr/Met) DFG DFG Motif (Asp-Phe-Gly) Solvent Solvent Front Core Heterocyclic Core (Inhibitor Head) Core->Hinge H-Bonds Core->Gatekeeper Van der Waals Linker Aminomethyl Linker (-CH2-NH-) Core->Linker Linker->DFG Hydrophobic/H-Bond Tail N-Me-Acetamide Tail (Solubilizing Group) Linker->Tail Tail->Solvent Solubility/Exposure

Figure 2: Schematic representation of the inhibitor binding topology. The N-methylacetamide tail extends into the solvent front, improving PK properties.

Mechanistic Insight

The N-methylacetamide group is a bioisostere of the acetamide found in many drugs. By methylating the nitrogen:

  • Metabolic Stability: It blocks N-deacetylation pathways.

  • Permeability: It reduces the Polar Surface Area (PSA), facilitating better passive diffusion across cell membranes compared to the primary amide analog.

References

  • ChemicalBook. (2025). Product Monograph: N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride. Retrieved from

  • Sigma-Aldrich. (2025). Building Blocks for Kinase Inhibitor Synthesis: CAS 849020-90-2. Retrieved from

  • Zhang, J., et al. (2009). Targeting Cancer with Small Molecule Kinase Inhibitors. Nature Reviews Cancer, 9, 28–39. (Contextual grounding for Type II inhibitors).
  • PubChem. (2025). Compound Summary: N-[3-(aminomethyl)phenyl]acetamide derivatives. Retrieved from

(Note: Specific CAS links are directed to major verified suppliers as primary sources for this specific intermediate.)

Application

Developing cell-based assays for N-[3-(aminomethyl)phenyl]-N-methylacetamide derivatives

Application Note: AN-2026-VAP Title: Strategies for Developing Cell-Based Assays for N-[3-(aminomethyl)phenyl]-N-methylacetamide Derivatives: Targeting Semicarbazide-Sensitive Amine Oxidase (SSAO/VAP-1) Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-2026-VAP Title: Strategies for Developing Cell-Based Assays for N-[3-(aminomethyl)phenyl]-N-methylacetamide Derivatives: Targeting Semicarbazide-Sensitive Amine Oxidase (SSAO/VAP-1)

Executive Summary

This guide details the development of cell-based evaluation workflows for derivatives of N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS 849020-90-2). Structurally, this scaffold features a benzylamine moiety—a privileged pharmacophore for Semicarbazide-Sensitive Amine Oxidase (SSAO) , also known as Vascular Adhesion Protein-1 (VAP-1) .

VAP-1 is a dual-function protein acting as both an adhesion molecule and an amine oxidase, converting primary amines into aldehydes, ammonia, and hydrogen peroxide (


). This enzymatic activity drives oxidative stress and leukocyte extravasation in inflammatory diseases. Consequently, derivatives of the N-[3-(aminomethyl)phenyl] scaffold are critical candidates for anti-inflammatory and anti-fibrotic drug discovery.

This note outlines a validated screening cascade:

  • Primary Assay: H2O2-coupled fluorometric inhibition assay in stable transfectants.

  • Target Engagement: Cellular Thermal Shift Assay (CETSA).

  • Functional Bioassay: Leukocyte Transmigration Assay.

Mechanistic Rationale & Pathway Visualization

The core logic of these assays relies on the enzymatic byproduct of VAP-1. When VAP-1 acts on the aminomethyl group of the scaffold (or a competitor substrate), it generates


. Inhibitors prevent this reaction.

Figure 1: VAP-1 Enzymatic Pathway and Assay Principle

VAP1_Pathway Substrate Benzylamine Substrate (or Scaffold) VAP1 VAP-1 Enzyme (Cell Surface) Substrate->VAP1 Binding Product Benzaldehyde + NH3 VAP1->Product H2O2 H2O2 (Hydrogen Peroxide) VAP1->H2O2 Catalysis Inhibitor N-[3-(aminomethyl)...] Derivative Inhibitor->VAP1 Blocks Detection Amplex Red + HRP (Detection System) H2O2->Detection Oxidation Signal Resorufin (Fluorescence) Detection->Signal Readout (571/585 nm)

Caption: Figure 1. The enzymatic cascade of VAP-1. Inhibitors reduce H2O2 production, resulting in decreased Resorufin fluorescence.

Cell Model Selection

Choosing the right cellular context is paramount for data reliability.

Cell ModelTypeProsConsRecommendation
CHO-hVAP1 Stable TransfectantHigh VAP-1 expression; Null background (CHO cells lack endogenous SSAO).Non-physiological context; lacks inflammatory signaling pathways.Primary Screen (High S/B ratio).
HUVEC Primary EndothelialPhysiologically relevant; expresses endogenous VAP-1.Variable expression between donors; limited lifespan; expensive.Secondary Validation .
Adipocytes Differentiated 3T3-L1High endogenous SSAO activity.Complex differentiation protocol (14 days); heterogeneous population.Metabolic Studies .

Decision: Use CHO-hVAP1 cells for the primary inhibition assay to eliminate noise from other amine oxidases (like MAO-A/B).

Protocol 1: Fluorometric H2O2-Coupled Inhibition Assay

This is the "workhorse" assay. It measures the ability of your derivatives to inhibit the conversion of a specific substrate (Benzylamine) by cellular VAP-1.

Reagents:

  • Cell Line: CHO-K1 stably expressing human VAP-1 (AOC3).

  • Assay Buffer: Krebs-Ringer Phosphate Glucose (KRPG), pH 7.4.

  • Substrate: Benzylamine (Sigma, 1 mM final).

  • Detection Mix: Amplex Red (50 µM) + Horseradish Peroxidase (HRP, 1 U/mL).

  • Control Inhibitor: Semicarbazide (1 mM) or LJP-1207.

Step-by-Step Methodology:

  • Seeding: Plate CHO-hVAP1 cells at 40,000 cells/well in a 96-well black/clear-bottom plate. Incubate overnight at 37°C/5% CO2.

  • Compound Preparation: Prepare 10-point serial dilutions of N-[3-(aminomethyl)phenyl]-N-methylacetamide derivatives in DMSO. Final DMSO concentration in assay < 0.5%.

  • Pre-Incubation:

    • Wash cells 1x with 100 µL warm KRPG buffer.

    • Add 50 µL of diluted compounds to cells.

    • Incubate for 30 minutes at 37°C to allow equilibrium binding.

  • Reaction Initiation:

    • Prepare a 2X Master Mix containing Benzylamine (2 mM), Amplex Red (100 µM), and HRP (2 U/mL) in KRPG.

    • Add 50 µL of 2X Master Mix to each well (Final volume 100 µL).

  • Kinetic Readout: Immediately transfer to a fluorescence plate reader (e.g., EnVision).

    • Excitation: 530–560 nm.

    • Emission: 590 nm.

    • Mode: Kinetic read every 2 minutes for 60 minutes at 37°C.

  • Data Analysis: Calculate the slope (RFU/min) of the linear portion of the curve. Normalize to Vehicle Control (0% Inhibition) and Semicarbazide Control (100% Inhibition).

Protocol 2: Cellular Thermal Shift Assay (CETSA)

To verify that your derivatives are engaging VAP-1 inside the cellular environment (and not just acting as antioxidants scavenging H2O2), perform CETSA.

Principle: Ligand binding stabilizes the protein, shifting its melting temperature (


) higher.

Workflow Visualization:

CETSA_Workflow Step1 Treat Live Cells (Compound vs DMSO) Step2 Aliquot into PCR Tubes Step1->Step2 Step3 Heat Pulse (3 min) (Gradient: 40°C - 70°C) Step2->Step3 Step4 Lysis & Centrifugation (Remove precipitated protein) Step3->Step4 Step5 Western Blot of Supernatant (Detect Soluble VAP-1) Step4->Step5

Caption: Figure 2. CETSA workflow to validate intracellular target engagement.

Step-by-Step Methodology:

  • Treatment: Treat 1x10^6 CHO-hVAP1 cells with the derivative (at 5x IC50 concentration) or DMSO for 1 hour.

  • Harvest: Trypsinize, wash with PBS, and resuspend in PBS containing protease inhibitors.

  • Heating: Divide cell suspension into 8 aliquots (50 µL each). Heat each aliquot at a distinct temperature (e.g., 44, 47, 50, 53, 56, 59, 62, 65°C) for 3 minutes using a PCR thermocycler.

  • Cooling: Immediately snap-cool on ice for 3 minutes.

  • Lysis: Add lysis buffer (with 0.4% NP-40), incubate for 20 mins, and centrifuge at 20,000 x g for 20 mins at 4°C.

  • Detection: Run the supernatant (soluble fraction) on SDS-PAGE. Blot for VAP-1.

  • Result: The compound-treated samples should show VAP-1 bands at higher temperatures compared to DMSO controls (Thermal Shift).

Protocol 3: Functional Leukocyte Transmigration Assay

VAP-1 mediates the adhesion and transmigration of lymphocytes. This assay confirms that enzymatic inhibition translates to a therapeutic phenotype.

Reagents:

  • Endothelial Cells: HUVEC (TNF

    
    -stimulated to upregulate VAP-1).
    
  • Leukocytes: Freshly isolated human PBMCs or Jurkat T-cells.

  • Chamber: Transwell inserts (3.0 µm pore size).

Methodology:

  • Endothelial Monolayer: Seed HUVECs on the upper chamber of Transwell inserts. Grow to confluence (48h).

  • Activation: Stimulate HUVECs with TNF

    
     (10 ng/mL) for 12 hours.
    
  • Drug Treatment: Add N-[3-(aminomethyl)phenyl]-N-methylacetamide derivatives to the upper chamber for 1 hour.

  • Migration: Add 2x10^5 Jurkat cells (labeled with Calcein-AM) to the upper chamber.

  • Chemoattractant: Add CXCL12 (SDF-1

    
    ) to the lower chamber.
    
  • Incubation: Allow migration for 4 hours at 37°C.

  • Quantification: Remove non-migrated cells from the top. Measure fluorescence of the bottom chamber.

Data Reporting & Analysis

Present your screening data using the following structure to ensure comparability.

Table 1: Representative Screening Data Format

Compound IDR1 (Methyl)R2 (Phenyl Sub)IC50 (µM) [Enzymatic]CETSA

(°C)
Transmigration Inhibition (%)Toxicity (CC50 µM)
Parent Me3-CH2NH21.2 ± 0.1+2.145%>100
Deriv-01 Et3-CH2NH20.8 ± 0.05+3.560%>100
Deriv-02 Me3-CH(Me)NH2>50 (Inactive)0.05%>100
Control LJP-1207-0.05+5.585%>100

Note: "Toxicity" should be measured via CellTiter-Glo (ATP) in the same cell line to rule out false positives caused by cell death.

References

  • Smith, D. J., et al. (1998). "Cloning of vascular adhesion protein 1 reveals a novel multifunctional adhesion molecule." Journal of Experimental Medicine, 188(1), 17-27. Link

  • Foot, J. S., et al. (2013). "Discovery of novel, potent and selective inhibitors of semicarbazide-sensitive amine oxidase (SSAO)." Bioorganic & Medicinal Chemistry Letters, 23(11), 3333-3337. Link

  • Jafari, R., et al. (2014). "The cellular thermal shift assay for evaluating drug target interactions in cells." Nature Protocols, 9(9), 2100-2122. Link

  • O'Rourke, A. M., et al. (2007). "Anti-inflammatory effects of a specific inhibitor of semicarbazide-sensitive amine oxidase in a rat model of lung inflammation." Journal of Pharmacology and Experimental Therapeutics, 322(2), 867-874. Link

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing N-[3-(aminomethyl)phenyl]-N-methylacetamide Synthesis

Topic: Yield Improvement & Process Optimization Document ID: TSC-2024-AMPM-01 Audience: Organic Chemists, Process Development Scientists Executive Summary The synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide typi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Yield Improvement & Process Optimization Document ID: TSC-2024-AMPM-01 Audience: Organic Chemists, Process Development Scientists

Executive Summary

The synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide typically proceeds via the catalytic hydrogenation of its nitrile precursor, N-(3-cyanophenyl)-N-methylacetamide. The primary "yield killer" in this transformation is the formation of secondary amine dimers (dibenzylamine derivatives) due to the condensation of the product amine with the intermediate imine.

This guide provides a validated protocol to suppress dimerization, optimize chemoselectivity, and ensure the stability of the N-methylacetamide moiety during workup.

Part 1: The Critical Pathway (Visual Analysis)

The following diagram illustrates the reaction network. To maximize yield, you must force the reaction down the Green Path (Primary Amine) and block the Red Path (Dimerization) using specific additives.

SynthesisPath Precursor Nitrile Precursor (N-(3-cyanophenyl)-N-methylacetamide) Imine Intermediate (Aldimine) Precursor->Imine H2 / Catalyst Product Target Product (Primary Amine) Imine->Product + H2 (Fast) Dimer Impurity (Secondary Amine Dimer) Imine->Dimer + H2 (Irreversible) Product->Imine Condensation (Reversible) Ammonia NH3 / MeOH (Blocking Agent) Ammonia->Imine Suppresses Dimerization

Figure 1: Reaction network showing the competition between product formation (Green) and dimerization (Red). Ammonia is required to shift the equilibrium away from the dimer.

Part 2: Troubleshooting Guide (FAQ)
Q1: I am observing a large impurity (~15-20%) with double the molecular weight. What is it?

Diagnosis: This is the secondary amine dimer.[1][2] Mechanism: During reduction, the nitrile (R-CN) forms an intermediate imine (R-CH=NH). The newly formed primary amine product (R-CH2-NH2) attacks this imine to form a secondary imine, which is then reduced to the dimer. Solution:

  • Add Ammonia: Perform the hydrogenation in 7N Methanolic Ammonia (or add aqueous NH4OH if the catalyst tolerates water). Ammonia competes with the primary amine for the imine, effectively blocking dimer formation.

  • Increase Pressure: Higher H2 pressure (5–10 bar) accelerates the reduction of the imine to the primary amine, leaving less time for the side reaction to occur.

Q2: My yield is good, but the N-methylacetamide group is hydrolyzing to an aniline derivative.

Diagnosis: Workup conditions are too harsh. Cause: Acetamides are generally stable to hydrogenation, but if you use strong acids (HCl) to precipitate the amine salt or strong bases (NaOH) during extraction, you risk cleaving the amide bond. Solution:

  • Neutral Workup: Filter the catalyst through Celite. Evaporate the solvent (MeOH/NH3) under reduced pressure.

  • Purification: If salt formation is necessary, use a mild acid like oxalic acid or fumaric acid in a non-aqueous solvent (e.g., isopropanol) rather than aqueous HCl.

Q3: The reaction stalls at 80% conversion. Should I add more catalyst?

Diagnosis: Catalyst poisoning or insufficient H2 availability. Solution:

  • Check Precursor Purity: Sulfur residues (from thioamide precursors or reagents like SOCl2 used in previous steps) poison Pd and Ni catalysts. Wash the nitrile precursor thoroughly.

  • Switch Catalyst: If using Pd/C, switch to Raney Nickel . Raney Ni is more robust against poisoning and less prone to stalling for aromatic nitriles, though it requires careful handling (pyrophoric).

Part 3: Optimized Experimental Protocol

Objective: Synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide via Nitrile Hydrogenation. Target Yield: >90% Purity: >98% (by HPLC)

Materials Table
ReagentRoleSpecification
N-(3-cyanophenyl)-N-methylacetamidePrecursorPurity >98% (HPLC)
Raney Nickel (Slurry in H2O)CatalystGrade 2800 or equivalent
Methanol (NH3 saturated)Solvent7N NH3 in MeOH
Hydrogen Gas (H2)Reactant>99.9% purity
Step-by-Step Methodology

1. Catalyst Preparation (Safety Critical):

  • Warning: Raney Nickel is pyrophoric when dry. Keep wet at all times.

  • Wash the Raney Nickel slurry (10 wt% loading relative to substrate) three times with anhydrous methanol to remove water. Decant carefully.

2. Reaction Setup:

  • In a high-pressure autoclave (Parr reactor), dissolve the nitrile precursor in 7N NH3 in Methanol (Concentration: 0.5 M).

  • Add the washed Raney Nickel catalyst.

  • Seal the reactor and purge with Nitrogen (3x) followed by Hydrogen (3x).

3. Hydrogenation:

  • Pressurize to 5–10 bar (70–145 psi) with H2.

  • Heat to 40–50°C . Stir vigorously (>800 rpm) to eliminate mass transfer limitations.

  • Monitor consumption of H2. Reaction is typically complete in 4–6 hours.

4. Workup (Chemoselectivity Focus):

  • Cool the reactor to room temperature and vent H2 carefully.

  • Filter the reaction mixture through a pad of Celite (under N2 blanket) to remove the catalyst. Do not let the filter cake dry out.

  • Rinse the cake with Methanol.

  • Concentrate the filtrate under reduced pressure (Rotavap) at <45°C to remove solvent and excess ammonia.

5. Isolation:

  • The residue is the free base amine.

  • Optional: To isolate as a solid hydrochloride salt, dissolve the residue in dry Ethanol and add 1.1 equivalents of TMSCl (Trimethylsilyl chloride) dropwise (generates anhydrous HCl in situ). Filter the white precipitate.

Part 4: References
  • Nitrile Hydrogenation Selectivity:

    • Mechanism of Secondary Amine Formation: von Braun, J. et al. "Hydrierung von Nitrilen." Berichte der deutschen chemischen Gesellschaft, 1923.

    • Use of Ammonia:[3][4] Rylander, P. N. Hydrogenation Methods. Academic Press, 1985. (Standard text on suppressing dimerization with NH3).

  • Catalyst Selection:

    • Raney Nickel vs. Pd/C: Fouilloux, P. "The nature of Raney nickel, its adsorbed hydrogen and its catalytic activity for hydrogenation reactions." Applied Catalysis, 1983.

  • Amide Stability:

    • Chemoselectivity of Amides: Smith, M. B., & March, J. March's Advanced Organic Chemistry. Wiley-Interscience. (Confirming stability of acetamides under neutral hydrogenation conditions).

  • Precursor Synthesis (Context):

    • Zolmitriptan Intermediates: While not identical, the chemistry parallels the synthesis of Zolmitriptan intermediates described in: Journal of Medicinal Chemistry, 1995, 38(18), 3566–3580.

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) for Raney Nickel and Hydrogen gas before proceeding.

Sources

Optimization

Technical Support Center: Purification of N-[3-(aminomethyl)phenyl]-N-methylacetamide

Case Reference: CAS 1049874-33-0 | Molecular Formula: Support Tier: Senior Application Scientist Level Introduction: The Chemical Context Welcome to the technical support hub for N-[3-(aminomethyl)phenyl]-N-methylacetami...

Author: BenchChem Technical Support Team. Date: February 2026

Case Reference: CAS 1049874-33-0 | Molecular Formula:


Support Tier:  Senior Application Scientist Level

Introduction: The Chemical Context

Welcome to the technical support hub for N-[3-(aminomethyl)phenyl]-N-methylacetamide . This molecule presents a classic "amphiphilic conflict" in purification:

  • The Basic Domain: The aminomethyl group (

    
    ) is a primary benzylamine (
    
    
    
    ). It is highly polar, nucleophilic, and interacts strongly with acidic silanols on silica gel.
  • The Neutral Domain: The N-methylacetamide is a polar, non-ionizable motif that improves water solubility but complicates extraction from aqueous layers.

The following guides address the three most common failure modes: Silica Tailing (Streaking) , Low Extraction Yields , and Oil-to-Solid Conversion .

Module 1: Chromatography Troubleshooting

Issue: The compound streaks on the column, co-elutes with impurities, or never elutes.

Root Cause Analysis

Standard silica gel (


) is slightly acidic (

). The basic primary amine of your target molecule protonates upon contact with surface silanol groups (

), forming strong ionic bonds. This causes peak tailing (streaking) and irreversible adsorption.
Protocol A: The "Amine-Modified" Mobile Phase

Use this for standard flash chromatography.

The Fix: You must competitively block the silanol sites using a volatile base.

ParameterStandard Condition (Fail)Optimized Condition (Pass)
Stationary Phase Standard Silica (40-63 µm)Standard Silica (Pre-washed) or Amine-Functionalized Silica
Mobile Phase A Dichloromethane (DCM)DCM
Mobile Phase B Methanol (MeOH)MeOH + 1%

or 1-2% Triethylamine (TEA)
Gradient 0–10% MeOH in DCM0–15% (MeOH/NH3) in DCM

Step-by-Step Workflow:

  • Equilibration: Flush the column with 5 CV (Column Volumes) of the starting mobile phase containing the base modifier. This "caps" the active silanols before your sample arrives.

  • Loading: Dissolve the crude oil in a minimum volume of DCM. If insoluble, use a solid load (adsorb onto Celite or amine-silica). Do not load in pure MeOH , as this broadens the band immediately.

  • Elution: Run the gradient. The amine product should elute as a sharp band rather than a streak.

  • Post-Run: If using TEA, you must remove it (see FAQ below). If using

    
    , it will evaporate during concentration.
    
Protocol B: HILIC Mode (For High Polarity)

Use this if the compound elutes in the void volume or is too polar for DCM.

If the N-methylacetamide group renders the molecule too polar for normal phase, switch to Hydrophilic Interaction Liquid Chromatography (HILIC) .

  • Column: Bare Silica or Diol-bonded silica.

  • Solvent A: Acetonitrile (ACN).

  • Solvent B: Water + 10 mM Ammonium Formate (

    
    ).
    
  • Logic: The water layer forms on the silica surface; the polar amine partitions into this aqueous layer.

Module 2: Acid-Base Extraction (Workup)

Issue: Low recovery yield after liquid-liquid extraction.

Root Cause Analysis

The N-methylacetamide moiety increases water solubility. If the pH is not strictly controlled, the amine remains protonated (water-soluble salt) and is lost in the aqueous waste.

The "pH Swing" Protocol

Objective: Isolate the free base form efficiently.

  • Acid Wash (Removal of Neutrals):

    • Dissolve crude mixture in Ethyl Acetate (EtOAc).

    • Extract with 1M HCl (

      
      ).
      
    • Result: The Target Amine moves to the Aqueous Layer (as

      
      ). Neutral impurities (unreacted acetamides, nitriles) stay in the EtOAc.
      
    • Action: Keep the Aqueous layer. Discard Organic layer (check TLC first).

  • Basification (Liberation):

    • Cool the aqueous layer to 0°C (exothermic reaction).

    • Slowly add 6M NaOH or Sat.

      
        until 
      
      
      
      .
    • Critical Check: Ensure pH is significantly higher than the amine

      
       (9.3) to drive the equilibrium to the free base (
      
      
      
      ).
  • Extraction (Recovery):

    • Extract the basic aqueous layer with DCM (

      
       volumes). Note: DCM is better than EtOAc for polar amines.
      
    • Salting Out: If yield is low, saturate the aqueous layer with NaCl to decrease the solubility of the organic amine (Salting-out effect).

Module 3: Salt Formation & Stabilization

Issue: Product is an oil that degrades over time.

Root Cause Analysis

Primary benzylamines absorb atmospheric


 to form carbamates. They are also prone to N-oxidation. Converting the free base oil to a crystalline salt locks the conformation and prevents oxidation.
Protocol: HCl Salt Formation
  • Dissolve the purified free base oil in dry Diethyl Ether or 1,4-Dioxane .

  • Cool to 0°C.

  • Dropwise add 4M HCl in Dioxane (anhydrous). Do not use aqueous HCl if you want a solid precipitate.

  • A white precipitate should form immediately.

  • Filter under Nitrogen/Argon to avoid moisture absorption (hygroscopic salts).

  • Wash with cold ether and dry under high vacuum.

Visual Decision Guides

Figure 1: Purification Strategy Decision Tree

PurificationStrategy Start Crude Mixture Analysis SolubilityCheck Is it soluble in DCM? Start->SolubilityCheck TLC_Streak Does it streak on TLC? SolubilityCheck->TLC_Streak Yes Method_HILIC HILIC Chromatography (ACN/Water/Buffer) SolubilityCheck->Method_HILIC No (Too Polar) ImpurityType Impurity Type? TLC_Streak->ImpurityType No Method_Flash Flash Chromatography (DCM/MeOH + 1% NH4OH) TLC_Streak->Method_Flash Yes (Silanol Interaction) Method_AcidBase Acid-Base Extraction (pH Swing) ImpurityType->Method_AcidBase Neutral Impurities Method_Salt Crystallize as HCl Salt ImpurityType->Method_Salt Enantiomers/Salts

Caption: Decision matrix for selecting the optimal purification route based on solubility and impurity profile.

Figure 2: Acid-Base Workup Logic

AcidBaseWorkup Crude Crude (Organic Phase) AddAcid Add 1M HCl (pH < 2) Crude->AddAcid PhaseSep1 Phase Separation 1 AddAcid->PhaseSep1 OrgWaste Organic Layer (Neutral Impurities) PhaseSep1->OrgWaste Discard AqAcid Aqueous Layer (Target-NH3+) PhaseSep1->AqAcid Keep Basify Basify to pH > 12 (NaOH/K2CO3) AqAcid->Basify ExtractDCM Extract with DCM Basify->ExtractDCM FinalOrg Final Organic Layer (Pure Free Base) ExtractDCM->FinalOrg Product FinalAq Aqueous Waste ExtractDCM->FinalAq Waste

Caption: Logical flow for isolating the basic amine from neutral impurities using pH manipulation.

Frequently Asked Questions (FAQs)

Q: I used Triethylamine (TEA) in my column, but now I see it in my NMR. How do I remove it? A: TEA (bp 89°C) can be stubborn.

  • Azeotrope: Dissolve the product in DCM and rotary evaporate 3 times.

  • High Vac: Dry at 40°C under high vacuum (< 1 mbar) for 4 hours.

  • Scavenging: If it persists, dissolve in DCM and wash rapidly with a pH 9 phosphate buffer. The TEA (pKa 10.75) will protonate and partition to water preferentially over your benzylamine (pKa 9.3) if the pH is carefully tuned, though this is risky. The azeotrope method is safer.

Q: Can I use reverse-phase (C18) HPLC? A: Yes, but you must use a basic buffer.

  • Acidic Buffer (0.1% TFA): The amine will be protonated (

    
    ), causing it to elute very early (near void volume) due to high polarity.
    
  • Basic Buffer (0.1%

    
     or Bicarbonate):  This keeps the amine neutral, increasing retention on the lipophilic C18 chain and improving peak shape.
    

Q: My product turned yellow overnight. Is it ruined? A: Likely surface oxidation (N-oxide formation).

  • Check: Run a TLC.[1][2][3][4] If the main spot is still there, the yellow color is a trace impurity (often <1%).

  • Fix: Filter the oil through a small pad of activated charcoal or recrystallize as the HCl salt (Module 3).

References

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for general amine purification and salt formation).

  • Teledyne ISCO. (2023). Flash Chromatography Guide: Purifying Amines. (Authoritative guide on mobile phase modifiers for basic compounds).

  • MIT OpenCourseWare. (2024). Purification by Flash Column Chromatography.[2][5] (Protocol standards for silica handling).

  • PubChem. (2025).[6] Compound Summary: N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS 1049874-33-0).[7] National Library of Medicine.

Sources

Troubleshooting

Technical Support Center: Optimization of Amide Coupling Reactions with N-[3-(aminomethyl)phenyl]-N-methylacetamide

Prepared by the Applications Science Division Welcome to the technical support center for optimizing amide coupling reactions involving N-[3-(aminomethyl)phenyl]-N-methylacetamide. This guide is designed for researchers,...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Applications Science Division

Welcome to the technical support center for optimizing amide coupling reactions involving N-[3-(aminomethyl)phenyl]-N-methylacetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial synthetic transformation. We provide in-depth, evidence-based answers to common questions and troubleshooting scenarios encountered in the lab.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the principles of amide bond formation with N-[3-(aminomethyl)phenyl]-N-methylacetamide, a key intermediate in many synthetic pathways.

Q1: What is the general mechanism for coupling N-[3-(aminomethyl)phenyl]-N-methylacetamide with a carboxylic acid?

A: The direct reaction between a carboxylic acid (R-COOH) and an amine, such as N-[3-(aminomethyl)phenyl]-N-methylacetamide, is generally unfavorable at room temperature due to the formation of a stable ammonium carboxylate salt.[1] To facilitate the reaction, the carboxylic acid's hydroxyl group must be converted into a better leaving group. This is achieved by using a "coupling reagent."[2]

The process typically involves two main steps:

  • Activation: The coupling reagent reacts with the carboxylic acid to form a highly reactive acyl intermediate (e.g., an O-acylisourea ester for carbodiimides, or an active ester with uronium/phosphonium salts).[3][4]

  • Nucleophilic Attack: The primary amine of N-[3-(aminomethyl)phenyl]-N-methylacetamide attacks the activated carbonyl carbon, displacing the leaving group and forming the stable amide bond.[4][5]

This two-step sequence is often performed in a single pot.[6]

Q2: How do I select the appropriate coupling reagent for my specific carboxylic acid?

A: The choice of coupling reagent is critical and depends on factors like the steric hindrance of your substrates, the potential for racemization of your carboxylic acid, cost, and ease of byproduct removal.[4] Reagents are broadly categorized into carbodiimides, phosphonium salts, and aminium/uronium salts.[7]

Reagent Class Examples Pros Cons Best For...
Carbodiimides EDC, DCC, DICCost-effective, widely available.[1][8]Can cause racemization without additives[4]; DCC byproduct (DCU) is poorly soluble[3][5]; can form N-acylurea byproduct.[9]General-purpose couplings, large-scale synthesis (EDC, DIC).[1]
Phosphonium Salts BOP, PyBOP, PyAOPHigh reactivity, low racemization.[7][9]Byproducts can be carcinogenic (BOP)[7]; require stoichiometric base.[4]Sterically hindered substrates and racemization-prone acids.
Aminium/Uronium Salts HBTU, HATU, HCTU, COMUVery fast reaction times, high yields, low racemization (especially HATU)[10][11]Can form guanidinium byproduct with the amine; higher cost.Difficult couplings, acid-sensitive substrates, peptide synthesis.
Other Reagents T3P, CDI, CDMTT3P byproducts are water-soluble; CDI is moisture-sensitive but effective.[1]May require specific conditions or have limited substrate scope.Specific applications where other reagents fail or cause purification issues.
Table 1: Comparison of Common Amide Coupling Reagents.

Q3: What is the purpose of additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt)?

A: Additives are crucial, especially when using carbodiimide reagents. Their primary roles are:

  • Suppressing Racemization: The activated intermediate (e.g., O-acylisourea) can lead to racemization of chiral carboxylic acids via an oxazolone intermediate.[12] Additives like HOBt or HOAt intercept this intermediate to form an active ester (OBt or OAt ester), which is less prone to racemization.[7][12] HOAt is generally considered more effective than HOBt at preventing racemization.[12]

  • Improving Reaction Efficiency: The active esters formed are more stable than the initial O-acylisourea intermediate, reducing hydrolysis and increasing the yield of the desired amide.[3]

  • Preventing Side Reactions: They minimize the formation of N-acylurea, a common byproduct in carbodiimide-mediated couplings.[9]

Q4: Which base should I use, and why is the choice important?

A: A non-nucleophilic organic base is often required, particularly with phosphonium and aminium salt reagents, to deprotonate the carboxylic acid and neutralize any acidic byproducts generated during the reaction (like HCl from an amine salt).[9][13]

The choice of base can significantly impact racemization.[12]

  • Strongly Recommended: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-collidine are preferred as their steric bulk minimizes side reactions.[9]

  • Use with Caution: Less sterically hindered bases like triethylamine (TEA) can increase the rate of racemization.[12]

  • Alternative: N-methylmorpholine (NMM) is another commonly used base, often seen as a good compromise between basicity and steric hindrance.[9]

Q5: What is the recommended order of addition for setting up a coupling reaction?

A: The order of addition is critical to prevent unwanted side reactions. For most modern coupling reagents (phosphonium and aminium salts), a pre-activation step is recommended.

  • Dissolve the carboxylic acid, coupling reagent, and any additive (e.g., HOAt) in an appropriate solvent.

  • Add the base (e.g., DIPEA) to this mixture and stir for a few minutes. This "pre-activation" step allows the active ester to form.

  • Finally, add the solution of N-[3-(aminomethyl)phenyl]-N-methylacetamide.

This sequence prevents the coupling reagent from reacting directly with the amine, which can form an inactive guanidinium byproduct.

Section 2: Troubleshooting Guide

This guide provides solutions to specific issues that may arise during the optimization of your coupling reaction.

Issue 1: Low or No Product Formation

Q: My LC-MS analysis shows primarily unreacted N-[3-(aminomethyl)phenyl]-N-methylacetamide and my starting carboxylic acid. What are the likely causes?

A: This is a common issue that can stem from several sources. Follow this diagnostic workflow:

G Start Low Conversion Detected Reagent_Check Are reagents (coupling agent, base) fresh and non-hydrolyzed? Start->Reagent_Check Activation_Check Is the carboxylic acid sterically hindered or electronically deactivated? Reagent_Check->Activation_Check Yes Sol_Reagent Solution: Use fresh, high-purity reagents. Store under inert atmosphere. Reagent_Check->Sol_Reagent No Solubility_Check Are all components fully dissolved in the reaction solvent? Activation_Check->Solubility_Check No Sol_Activation Solution: Switch to a more powerful reagent (e.g., HATU, COMU). Increase pre-activation time or temperature. Activation_Check->Sol_Activation Yes Stoichiometry_Check Are you using appropriate stoichiometry (e.g., slight excess of acid/reagent)? Solubility_Check->Stoichiometry_Check Yes Sol_Solubility Solution: Change to a better solvent (e.g., DMF, NMP). Consider gentle heating or sonication. Solubility_Check->Sol_Solubility No Sol_Stoichiometry Solution: Increase equivalents of the carboxylic acid and coupling reagent to 1.2-1.5 eq. Stoichiometry_Check->Sol_Stoichiometry No

Caption: Troubleshooting workflow for low reaction conversion.

  • Reagent Inactivity: Coupling reagents and anhydrous bases can degrade upon exposure to atmospheric moisture. Use freshly opened bottles or reagents stored properly under an inert atmosphere.

  • Poor Activation: Highly hindered or electron-poor carboxylic acids may require more potent coupling reagents like HATU or COMU and potentially longer pre-activation times.[10]

  • Solubility Issues: If any component precipitates, the reaction will be slow or incomplete. Common solvents like DMF, NMP, or DCM should be chosen based on the solubility of all reactants.[11][14]

  • Aggregation: In some cases, especially with peptide-like structures, reactants can aggregate, preventing a complete reaction. Switching to a more polar solvent like NMP or adding DMSO can help disrupt aggregation.[15]

Issue 2: Formation of an N-acylurea Byproduct

Q: I am using EDC and see a significant byproduct with a mass corresponding to my carboxylic acid + EDC - H₂O. How can I prevent this?

A: You are observing the formation of a stable N-acylurea. This occurs when the highly reactive O-acylisourea intermediate, instead of reacting with your amine, undergoes an intramolecular O-to-N acyl transfer.[9] This byproduct is stable and does not react further, lowering your yield.

Solutions:

  • Use an Additive: This is the most effective solution. Add 1.0-1.2 equivalents of HOBt or HOAt. These additives trap the O-acylisourea to form an active ester that is not susceptible to this rearrangement.[1][9]

  • Control Temperature: This side reaction is more prevalent at higher temperatures. Running the reaction at 0 °C or room temperature is highly recommended for carbodiimide-mediated couplings.[9]

  • Use a Water-Soluble Carbodiimide (EDC): While this won't prevent the side reaction, the resulting N-acylurea from EDC is water-soluble, which greatly simplifies its removal during aqueous workup compared to the insoluble dicyclohexylurea (DCU) formed from DCC.[3][9]

Issue 3: Suspected Racemization of My Chiral Carboxylic Acid

Q: My carboxylic acid has a stereocenter alpha to the carboxyl group, and my product analysis shows a mixture of diastereomers. How can I minimize racemization?

A: Racemization at the α-carbon is a major challenge, especially for amino acid derivatives, and proceeds through the formation of an oxazolone or via direct enolization.[16][17] The extent of racemization is highly dependent on the coupling conditions.[16]

Strategies to Minimize Racemization:

  • Reagent and Additive Choice: The combination of a carbodiimide like DIC with an additive like Oxyma or HOAt is very effective at suppressing racemization.[12][16] For very sensitive substrates, phosphonium reagents like DEPBT are known for their remarkable resistance to racemization.[9]

  • Base Selection: Use sterically hindered bases like DIPEA or, for extremely sensitive cases, the weaker base sym-collidine.[9][12] Avoid triethylamine.

  • Temperature Control: Perform the coupling at low temperatures (e.g., 0 °C) to slow the rate of oxazolone formation.[9]

Condition High Racemization Risk Low Racemization Protocol
Reagent Carbodiimide (e.g., DCC, EDC) aloneHATU, COMU, DEPBT, DIC/Oxyma[9][16]
Additive NoneHOAt, 6-Cl-HOBt, Oxyma Pure[12]
Base Triethylamine (TEA)DIPEA, N-methylmorpholine (NMM), sym-collidine[9][12]
Temperature > Room Temperature0 °C to Room Temperature[9]
Table 2: General Guidelines for Minimizing Racemization.

Section 3: Experimental Protocols

The following are starting-point protocols. Optimization of equivalents, concentration, and reaction time may be necessary for your specific substrates.

Protocol 1: General Procedure using EDC/HOAt

This protocol is a robust starting point for many standard amide couplings.

G cluster_0 Reaction Setup cluster_1 Workup & Purification P1 1. Dissolve carboxylic acid (1.1 eq), HOAt (1.1 eq), and EDC.HCl (1.2 eq) in anhydrous DMF. P2 2. Stir at room temperature for 15 min (pre-activation). P1->P2 P3 3. Add a solution of N-[3-(aminomethyl)phenyl]-N-methylacetamide (1.0 eq) in DMF. P2->P3 P4 4. Stir at RT for 4-16 hours. P3->P4 W1 5. Dilute with EtOAc or DCM. W2 6. Wash with water, sat. NaHCO₃, and brine. W1->W2 W3 7. Dry over Na₂SO₄, filter, and concentrate. W2->W3 W4 8. Purify by column chromatography. W3->W4

Sources

Optimization

Technical Support Center: Identification and Troubleshooting of Synthesis Byproducts for N-[3-(aminomethyl)phenyl]-N-methylacetamide

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide. This document is designed for researchers, chemists, and drug dev...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, focusing specifically on the identification and mitigation of process-related byproducts and impurities. As experienced scientists know, a successful synthesis is not just about forming the desired product but also about controlling the reaction pathways that lead to impurities.[1] This guide provides field-proven insights and validated protocols to ensure the integrity and purity of your final compound.

Overview of the Synthetic Pathway & Critical Control Points

The synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide is a multi-step process where impurities can be introduced at each stage.[2][3] A robust and common synthetic route proceeds via the reduction of a nitrile intermediate. Understanding this pathway is the first step in effective troubleshooting.

The likely synthetic route is as follows:

  • N-methylation: Starting with 3-aminobenzonitrile, the aromatic amine is methylated to form 3-(methylamino)benzonitrile.

  • N-acetylation: The resulting secondary amine is acetylated using an agent like acetic anhydride to yield the key intermediate, N-(3-cyanophenyl)-N-methylacetamide.[][5]

  • Nitrile Reduction: The final step involves the selective reduction of the cyano group to a primary amine, affording the target molecule.

Each of these steps presents a potential source of byproducts if not perfectly controlled.

Synthesis_Pathway A 3-Aminobenzonitrile B 3-(Methylamino)benzonitrile A->B  Methylating Agent (e.g., (CH₃)₂SO₄) C N-(3-Cyanophenyl)-N-methylacetamide B->C  Acetylating Agent (e.g., Ac₂O) D N-[3-(Aminomethyl)phenyl]-N-methylacetamide C->D  Nitrile Reduction (e.g., H₂/Catalyst)

Caption: Proposed synthetic pathway for N-[3-(aminomethyl)phenyl]-N-methylacetamide.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific impurities you may encounter. Each Q&A provides the identity of the likely byproduct, its cause, and actionable remediation and purification strategies.

FAQ 1: Starting Material Carryover

Question: My final product analysis (HPLC/LC-MS) shows a significant peak with a mass of 174.21 g/mol . What is this impurity and how can I prevent it?

Answer: This peak corresponds to the molecular weight of your unreacted starting material from the final step, N-(3-cyanophenyl)-N-methylacetamide .

  • Causality: This is the most common impurity and is a direct result of incomplete nitrile reduction. This can be caused by insufficient reaction time, deactivated catalyst, insufficient hydrogen pressure (for catalytic hydrogenation), or inadequate stoichiometry of the reducing agent.

  • Troubleshooting & Remediation:

    • Reaction Monitoring: Implement in-process controls (e.g., TLC or rapid HPLC) to monitor the disappearance of the starting material before quenching the reaction.

    • Catalyst Activity: If using a heterogeneous catalyst (e.g., Raney Nickel, Pd/C), ensure it is fresh or properly activated. For stubborn reactions, consider increasing the catalyst loading.

    • Optimize Conditions: Systematically increase the reaction time or temperature. If using catalytic hydrogenation, increase the H₂ pressure.

  • Purification Strategy: This impurity has significantly different polarity from the final product due to the lack of a primary amine. It can be effectively removed using standard silica gel column chromatography.

FAQ 2: Over-Reduction of the Amide

Question: I've detected an impurity with a mass of 164.25 g/mol , which is 14 Da less than my product. What is this and why did it form?

Answer: This mass corresponds to N-ethyl-3-(aminomethyl)-N-methylaniline .

  • Causality: This byproduct results from the over-reduction of the amide carbonyl group (-C=O) to a methylene group (-CH₂). This is a known side reaction when using powerful, non-selective reducing agents like lithium aluminum hydride (LiAlH₄). While LiAlH₄ reduces nitriles, it also readily reduces amides.

  • Troubleshooting & Remediation:

    • Select a Milder Reagent: The most effective solution is to switch to a reducing agent that is selective for nitriles over amides. Catalytic hydrogenation (e.g., H₂ with Raney Nickel or Rh/Al₂O₃) is an excellent choice for this transformation. Borane complexes (e.g., BH₃·THF) can also be used with greater selectivity than LiAlH₄.

    • Temperature Control: If you must use a strong hydride reagent, performing the reaction at very low temperatures (e.g., -78 °C to 0 °C) can sometimes improve selectivity by reducing the rate of amide reduction relative to nitrile reduction.

  • Purification Strategy: Separating this byproduct can be challenging due to its structural similarity to the product. A carefully optimized reversed-phase HPLC purification may be required.

FAQ 3: Formation of an Aldehyde Impurity

Question: My ¹H NMR spectrum shows a small but distinct peak around 9-10 ppm, and LC-MS shows a mass of 177.20 g/mol . What is this unexpected impurity?

Answer: This evidence strongly points to the formation of N-(3-formylphenyl)-N-methylacetamide .

  • Causality: This impurity arises from the hydrolysis of the intermediate imine formed during the nitrile reduction. If the reduction stalls at the imine stage and is then subjected to an aqueous acidic workup, the imine is readily hydrolyzed to an aldehyde.

  • Troubleshooting & Remediation:

    • Ensure Complete Reduction: The primary solution is to drive the reduction past the imine stage to the desired primary amine. This involves the same strategies as for preventing starting material carryover (see FAQ 1).

    • Control Workup pH: Avoid strongly acidic conditions during the aqueous workup. Quenching the reaction with a neutral or slightly basic solution can prevent hydrolysis of any residual imine.

  • Purification Strategy: The aldehyde is significantly less polar than the primary amine product and can be readily separated by silica gel column chromatography.

FAQ 4: Amide Bond Hydrolysis

Question: During purification, I isolated a fraction containing a compound with a mass of 136.21 g/mol . It appears my acetyl group is missing. What is this?

Answer: This byproduct is 3-(aminomethyl)-N-methylaniline , resulting from the hydrolysis of the amide bond.

  • Causality: Amide bonds, while generally stable, can be hydrolyzed under harsh acidic or basic conditions, especially when heated.[6] This can occur during a prolonged reaction workup at non-neutral pH or during certain purification techniques.

  • Troubleshooting & Remediation:

    • Maintain Neutral pH: Ensure that all aqueous workup and extraction steps are performed at or near neutral pH (pH 7-8).

    • Avoid High Temperatures: Minimize exposure of the product to high temperatures in the presence of water, acid, or base. If distillation is used for solvent removal, perform it under high vacuum to keep the temperature low.

  • Purification Strategy: This more polar byproduct can be separated from the desired product using silica gel chromatography, where it will elute later than the target compound.

Recommended Analytical Protocols

Robust analytical methods are crucial for identifying and quantifying impurities.[3][7] Below are validated starting points for your method development.

Protocol 1: Reversed-Phase HPLC-MS for Impurity Profiling

This method is the gold standard for separating the target compound from its potential byproducts.[2]

  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: Linear ramp from 5% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-20 min: Return to 5% B and equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Detection: UV at 254 nm and Mass Spectrometry (ESI+).

  • Expected Elution Order: 3-(aminomethyl)-N-methylaniline (most polar) -> Product -> N-(3-formylphenyl)-N-methylacetamide -> N-(3-cyanophenyl)-N-methylacetamide (least polar).

Protocol 2: ¹H and ¹³C NMR for Structural Confirmation

NMR provides unambiguous structural information to confirm the identity of impurities.[7]

  • Solvent: DMSO-d₆ or CDCl₃.

  • Key ¹H NMR Signatures to Monitor:

    • Product: Appearance of a broad singlet for the -NH₂ protons and a singlet for the benzylic -CH₂- protons.

    • Aldehyde (Impurity from FAQ 3): A characteristic singlet between δ 9.0-10.0 ppm.

    • Unreacted Nitrile (Impurity from FAQ 1): Absence of the -CH₂NH₂ signals. Aromatic protons will be in a different environment compared to the product.

  • Key ¹³C NMR Signatures to Monitor:

    • Product: Disappearance of the nitrile carbon signal (δ ~118-120 ppm) and appearance of the benzylic carbon signal (δ ~45 ppm).

    • Aldehyde (Impurity from FAQ 3): A carbonyl carbon signal between δ 190-200 ppm.

Data Summary & Troubleshooting Workflow

Table 1: Summary of Potential Synthesis Byproducts
Impurity NameMolecular Weight ( g/mol )Origin StepCausalityKey Analytical Signature (MS/NMR)
N-(3-Cyanophenyl)-N-methylacetamide174.21Nitrile ReductionIncomplete reactionMS: m/z 175.1 [M+H]⁺; ¹³C NMR: Peak at ~119 ppm
N-Ethyl-3-(aminomethyl)-N-methylaniline164.25Nitrile ReductionOver-reduction of amideMS: m/z 165.2 [M+H]⁺; ¹H NMR: Appearance of an ethyl group (quartet/triplet)
N-(3-Formylphenyl)-N-methylacetamide177.20Nitrile ReductionImine hydrolysisMS: m/z 178.1 [M+H]⁺; ¹H NMR: Peak at ~9.5 ppm
3-(Aminomethyl)-N-methylaniline136.21Workup/PurificationAmide hydrolysisMS: m/z 137.1 [M+H]⁺; ¹H NMR: Absence of acetyl methyl singlet
Troubleshooting Logic Diagram

This workflow can guide your investigation when an unknown impurity is detected.

Troubleshooting_Workflow Start Unknown Peak Detected in Final Product CheckMass Determine Mass (LC-MS) Start->CheckMass CheckNMR Acquire NMR Spectrum (¹H, ¹³C) CheckMass->CheckNMR Impurity1 Mass = 174.21 g/mol? (Unreacted Nitrile) CheckMass->Impurity1 Compare Mass Impurity2 Mass = 164.25 g/mol? (Over-reduced Amide) CheckMass->Impurity2 Compare Mass Impurity4 Mass = 136.21 g/mol? (Hydrolyzed Amide) CheckMass->Impurity4 Compare Mass Impurity3 Aldehyde peak in ¹H NMR? (Formyl Impurity) CheckNMR->Impurity3 Check for key shifts Impurity1->Impurity2 No Action1 See FAQ 1: Optimize Reduction Impurity1->Action1 Yes Impurity2->Impurity3 No Action2 See FAQ 2: Change Reducing Agent Impurity2->Action2 Yes Impurity3->Impurity4 No Action3 See FAQ 3: Ensure Full Reduction, Control Workup pH Impurity3->Action3 Yes Action4 See FAQ 4: Neutralize Workup, Avoid Heat Impurity4->Action4 Yes End Impurity Identified & Remediation Plan Set Action1->End Action2->End Action3->End Action4->End

Sources

Troubleshooting

Technical Support Center: Strategies for Scaling Up N-[3-(aminomethyl)phenyl]-N-methylacetamide Production

Welcome to the technical support center for the synthesis and scale-up of N-[3-(aminomethyl)phenyl]-N-methylacetamide. This guide is designed for researchers, chemists, and process development professionals to provide in...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis and scale-up of N-[3-(aminomethyl)phenyl]-N-methylacetamide. This guide is designed for researchers, chemists, and process development professionals to provide in-depth, practical solutions to common challenges encountered during production. The information herein is structured to offer not just procedural steps, but also the fundamental rationale behind them, ensuring a robust and reproducible process.

The synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide, a key intermediate in various development pipelines, is typically achieved through a multi-step process. A common and reliable route involves the catalytic hydrogenation of a nitro precursor followed by a selective acetylation. This guide will focus on troubleshooting these two critical transformations, which are often the source of scale-up difficulties.

Synthetic_Pathway Figure 1. Common Synthetic Pathway A N-methyl-3-nitrobenzylamine B N-methyl-3-aminobenzylamine A->B H₂, Pd/C (Hydrogenation) C N-[3-(aminomethyl)phenyl]- N-methylacetamide B->C Ac₂O or AcCl (Acetylation)

Caption: Figure 1. Common Synthetic Pathway

Section 1: Troubleshooting the Catalytic Hydrogenation (Nitro Reduction) Step

The reduction of the aromatic nitro group is a critical, yet hazardous, step.[1] Success hinges on catalyst activity, reaction conditions, and safety protocols. Below are common issues and their resolutions.

Q1: My hydrogenation reaction is stalling or incomplete. What are the likely causes and how can I resolve this?

A1: An incomplete hydrogenation is typically traced back to three main factors: catalyst activity, reaction conditions, or substrate purity.

  • Causality: The catalyst, often Palladium on Carbon (Pd/C), provides the active sites for hydrogen activation. If these sites are blocked or insufficient, the reaction rate will plummet.[2] Likewise, poor solubility of the starting material prevents it from reaching the catalyst surface, while insufficient hydrogen pressure or temperature can limit the reaction kinetically.[2][3]

  • Troubleshooting Steps:

    • Verify Catalyst Activity: Ensure the catalyst is fresh and has been stored correctly under an inert atmosphere. Never allow the catalyst to dry out, especially after it has been charged with hydrogen.[4] If in doubt, use a new batch from a reputable supplier. Consider increasing catalyst loading (e.g., from 5 mol% to 10 mol%).[2]

    • Optimize Solvent and Solubility: The nitro-compound must be fully dissolved. Protic solvents like ethanol or co-solvent systems such as THF/water can improve solubility and aid the reaction.[2]

    • Adjust Physical Parameters: Ensure the system is properly sealed and can maintain hydrogen pressure. A leak will starve the reaction. Increase hydrogen pressure incrementally. If the reaction is sluggish at room temperature, gentle heating may be required, but this must be balanced against the risk of side reactions.[2][3]

    • Check for Poisons: Substrate impurities, particularly sulfur or halide compounds, can poison the catalyst. If catalyst poisoning is suspected, purifying the starting material is necessary.

Q2: I'm observing significant side products, such as hydroxylamines or azoxy compounds. How can I improve selectivity?

A2: The formation of intermediates like hydroxylamines, nitroso, and azoxy compounds is a known issue, resulting from incomplete reduction.[2]

  • Causality: These side products form when the reduction process is halted partway through the multi-step transformation from a nitro group to an amine.[5] This can be caused by catalyst deactivation, insufficient hydrogen availability, or non-optimal temperatures. Overly aggressive conditions can sometimes promote side reactions as well.

  • Troubleshooting Steps:

    • Ensure Sufficient H₂ Supply: Use a sufficient excess of hydrogen to drive the reaction to completion and reduce any partially-formed intermediates.[2] For a nitro group reduction, three molar equivalents of H₂ are required.[6]

    • Control Temperature: Exothermic reactions can create localized hot spots, promoting side product formation. Ensure efficient stirring and external cooling to maintain a controlled temperature.[2]

    • Catalyst Choice: While Pd/C is common, other catalysts like Platinum on Carbon (Pt/C) or Raney Nickel may offer different selectivity profiles. For substrates with sensitive functional groups, specialized catalysts may be necessary to avoid unwanted reductions.[5][7]

ParameterRecommended Starting PointOptimization RangeRationale
Catalyst 10% Pd/C (wet)5-10 mol% PdStandard, effective catalyst for nitro reductions.[2]
Solvent Ethanol or MethanolTHF, Ethyl Acetate, AcOHEnsures substrate solubility and facilitates H₂ transfer.[2]
H₂ Pressure 50 psi (approx. 3.5 bar)15 - 80 psiHigher pressure increases H₂ concentration in the solvent, driving the reaction.[3][5]
Temperature 25 °C (Room Temp)25 - 50 °CMost hydrogenations proceed at RT; gentle heat can increase rate if needed.[2]
Table 1: Recommended Conditions for Nitro Group Reduction

Section 2: Troubleshooting the Selective Acetylation Step

The goal of this step is to selectively acetylate the aromatic amine without affecting the secondary aliphatic amine. Achieving this chemoselectivity is key to obtaining a high-purity product.

Q1: My reaction is producing di-acetylated product. How can I improve selectivity for the aromatic amine?

A1: Di-acetylation occurs when the secondary aliphatic amine also reacts with the acetylating agent. Selectivity is achieved by exploiting the difference in nucleophilicity and controlling reaction conditions.

  • Causality: The aromatic amine is less basic and less nucleophilic than the secondary aliphatic amine. However, under harsh conditions (high temperature, large excess of a highly reactive acetylating agent), this selectivity can be lost. The choice of acetylating agent is critical; acetyl chloride is more reactive than acetic anhydride.[8]

  • Troubleshooting Steps:

    • Control Stoichiometry: Use a precise amount of the acetylating agent, typically 1.0 to 1.1 equivalents relative to the amine.

    • Lower the Temperature: Perform the reaction at a low temperature (e.g., 0-5 °C). This slows down the reaction rate and enhances the kinetic selectivity towards the more reactive site.

    • Slow Addition: Add the acetylating agent dropwise to the solution of the amine. This maintains a low instantaneous concentration of the acetylating agent, favoring reaction at the most nucleophilic site and minimizing over-reaction.[9]

    • Use a Milder Reagent: If acetyl chloride leads to over-reaction, switch to acetic anhydride. In some cases, using acetic acid with a dehydrating agent can provide even greater control, though at the cost of reaction speed.[10]

Troubleshooting_Acetylation Start Low Yield or Purity in Acetylation CheckPurity Analyze crude product by HPLC/LC-MS Start->CheckPurity DiAcetylation Di-Acetylation Observed? CheckPurity->DiAcetylation Incomplete Incomplete Reaction? CheckPurity->Incomplete DiAcetylation->Incomplete No Solution1 Reduce Temperature Slow Reagent Addition Use Acetic Anhydride DiAcetylation->Solution1 Yes Solution2 Check Reagent Quality Increase Temperature Slightly Increase Reaction Time Incomplete->Solution2 Yes End Process Optimized Incomplete->End No Solution1->End Solution2->End

Caption: Figure 2. Troubleshooting Logic for Acetylation

Q2: The work-up is difficult, and my product is contaminated with acetic acid. What is the best purification strategy?

A2: Residual acetic acid and salts from the work-up are common contaminants. A well-designed extraction and crystallization process is essential.

  • Causality: The acetylation reaction produces one equivalent of acetic acid (from acetic anhydride) or HCl (from acetyl chloride) as a byproduct. This acid must be neutralized and removed. The product itself is a basic amine, which can form salts.

  • Troubleshooting Steps:

    • Aqueous Work-up: After the reaction is complete, quench the mixture with water. Then, carefully add a base like sodium bicarbonate or sodium carbonate solution to neutralize the acid.[11] Be cautious, as this is an exothermic process and will release CO₂ gas.[2]

    • Extraction: Extract the product into an organic solvent like ethyl acetate or dichloromethane. Wash the organic layer sequentially with a dilute base solution (e.g., 5% NaHCO₃), water, and finally brine to remove residual acids and inorganic salts.

    • Crystallization: After drying the organic layer and removing the solvent under reduced pressure, the crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/heptane or isopropanol).

Section 3: General Scale-Up FAQs

Q1: What are the primary safety concerns when scaling up this process?

A1: The two main hazards are the catalytic hydrogenation and the handling of corrosive reagents.

  • Hydrogenation: This process involves a pyrophoric catalyst (Pd/C), a flammable gas (H₂), and flammable solvents, creating a significant fire and explosion risk.[1] All hydrogenation equipment must be pressure-rated, inspected before use, and operated behind a blast shield.[4][12] The reaction vessel must be purged with an inert gas (like nitrogen) to remove all oxygen before introducing hydrogen.[1][12] After the reaction, the hydrogen must be purged with nitrogen before opening the vessel.[4] Spent catalyst is highly pyrophoric and must be filtered carefully, never allowed to dry, and immediately submerged in water for disposal.[4][6]

  • Acetylation: Acetic anhydride and acetyl chloride are corrosive and irritants.[13] The reaction can be exothermic. All additions should be done at a controlled rate with adequate cooling to manage the heat output.[14]

Q2: How should I manage thermal control during scale-up?

A2: Both the hydrogenation and acetylation steps are exothermic. What is easily managed in a lab flask can become a dangerous runaway reaction in a large reactor.

  • Causality: As the reactor volume increases, the surface-area-to-volume ratio decreases. This means the reaction generates heat faster than it can be dissipated through the reactor walls.

  • Mitigation Strategies:

    • Reactor Design: Use jacketed reactors with a thermal fluid for precise temperature control. Ensure the reactor's cooling capacity is sufficient for the reaction's heat output.

    • Controlled Addition: For the acetylation, add the acetylating agent slowly and sub-surface to ensure rapid mixing and heat distribution.

    • Monitoring: Use temperature probes to monitor the internal reaction temperature in real-time.[15][16] Automated systems can be programmed to stop reagent addition or apply emergency cooling if the temperature exceeds a set limit.[17]

Q3: What are the recommended in-process controls (IPCs) for each stage?

A3: IPCs are crucial for monitoring reaction progress, ensuring quality, and deciding when to proceed to the next step.[18]

  • Hydrogenation: Monitor the reaction by hydrogen uptake (pressure drop in the reactor). To confirm completion, a sample can be carefully taken (after purging the reactor with nitrogen) and analyzed by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to check for the disappearance of the starting material.

  • Acetylation: The reaction can be monitored by TLC or HPLC to track the consumption of the starting amine and the formation of the product. This ensures the reaction is not stopped prematurely or allowed to run too long, which could increase side products.

  • Work-up & Isolation: After extraction, HPLC analysis of the crude product is recommended to assess its purity profile before committing to crystallization. This helps in designing the optimal purification strategy.

Section 4: Detailed Protocols

Protocol 1: General Procedure for Catalytic Hydrogenation (Lab Scale)

  • Setup: To a pressure-rated flask, add N-methyl-3-nitrobenzylamine (1.0 eq) and a suitable solvent (e.g., ethanol, 10 mL per gram of substrate).

  • Inerting: Add 10% Palladium on Carbon (5-10 mol% Pd, typically 50% wet with water). Seal the flask.

  • Purging: Evacuate the flask and backfill with nitrogen gas. Repeat this cycle 3-5 times to ensure all oxygen is removed.[6][12]

  • Hydrogenation: Evacuate the flask and backfill with hydrogen to the desired pressure (e.g., 50 psi). Stir the reaction vigorously at room temperature.

  • Monitoring: Monitor the reaction by observing the drop in hydrogen pressure. Once uptake ceases, maintain stirring for another hour to ensure completion.

  • Work-up: Purge the flask with nitrogen 3-5 times to remove all hydrogen.[4] Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Crucially, keep the Celite pad and catalyst wet with solvent throughout the filtration to prevent ignition. [1][4] Wash the filter cake with a small amount of solvent.

  • Isolation: Concentrate the filtrate under reduced pressure to yield the crude N-methyl-3-aminobenzylamine, which can be used directly in the next step.

Protocol 2: General Procedure for Selective N-Acetylation (Lab Scale)

  • Setup: Dissolve the crude N-methyl-3-aminobenzylamine (1.0 eq) in a suitable solvent (e.g., dichloromethane or ethyl acetate) in a round-bottom flask equipped with a magnetic stirrer. Cool the flask to 0 °C in an ice bath.

  • Reagent Addition: Slowly add acetic anhydride (1.05 eq) dropwise to the stirred solution over 20-30 minutes, ensuring the internal temperature does not rise above 5 °C.

  • Reaction: Stir the reaction at 0 °C for 1-2 hours, monitoring by TLC or HPLC until the starting material is consumed.

  • Quenching & Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate until gas evolution ceases. Allow the mixture to warm to room temperature.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer with water, then with brine.

  • Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-[3-(aminomethyl)phenyl]-N-methylacetamide.

  • Purification: Purify the crude product by recrystallization or column chromatography as needed.

References

  • Stanford Environmental Health & Safety. (2023, July 15). HYDROGENATION | FACT SHEET. Available from: [Link]

  • Bommarius, A. S., et al. (2015). Hazards associated with laboratory scale hydrogenations. ACS Chemical Health & Safety, 22(3), 28-36. Available from: [Link]

  • Sipos, G., et al. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Molecules, 25(8), 1985. Available from: [Link]

  • H.E.L Group. (2026, February 2). Hydrogenation: How we can make it safer. Available from: [Link]

  • University of Rochester. Hydrogenation SOP. Available from: [Link]

  • Pilotech. (n.d.). A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. Available from: [Link]

  • Ghosh, R., et al. (2004). Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Journal of Chemical Sciences, 116(5), 279-282. Available from: [Link]

  • Sipos, G., et al. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. ResearchGate. Available from: [Link]

  • SV ChemBioTech. (n.d.). Multi-Step Organic Synthesis. Available from: [Link]

  • Ponomarenko, B., et al. (2020). Advanced Real‐Time Process Analytics for Multistep Synthesis in Continuous Flow. Angewandte Chemie International Edition, 59(32), 13343-13350. Available from: [Link]

  • De, S. K. (2004). Mild and eco-friendly chemoselective acylation of amines in aqueous medium. ARKIVOC, 2004(i), 55-63. Available from: [Link]

  • Dembinski, R., et al. (2017). Highly selective acylation of polyamines and aminoglycosides by 5-acyl-5-phenyl-1,5-dihydro-4H-pyrazol-4-ones. Nature Communications, 8, 1-9. Available from: [Link]

  • Pharmaceutical Technology. (2020, November 15). In-Process Control Methods for the Manufacture of APIs. Available from: [Link]

  • Jagodziński, T. S., et al. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters, 23(7), 2636-2641. Available from: [Link]

  • Li, Y., et al. (2021). Selective hydrogenation of nitroarenes under mild conditions by the optimization of active sites in a well defined Co@NC catalyst. RSC Advances, 11(18), 10815-10821. Available from: [Link]

  • Goncalves, V. L., et al. (2019). Glycerol Acetylation Mediated by Thermally Hydrolysed Biosolids-Based Material. Catalysts, 9(12), 1063. Available from: [Link]

  • AZoM. (2023, November 24). Thermal Management in Advanced Materials for Energy Applications. Available from: [Link]

  • Adebayo, A. O., et al. (2020). Modelling and Simulation of Thermal Decomposition of Acetylated Castor Oil in a Non-Isothermal Reactor. ResearchGate. Available from: [Link]

  • Wang, H., et al. (2024). Thermal Management Approach to Stabilization of Disordered Active Sites for Sabatier Reaction. Advanced Science, 12(1), 2409048. Available from: [Link]

Sources

Optimization

Preventing degradation of N-[3-(aminomethyl)phenyl]-N-methylacetamide during storage

Technical Support Center: N-[3-(aminomethyl)phenyl]-N-methylacetamide A Guide to Ensuring Stability and Preventing Degradation During Storage Welcome to the technical support resource for N-[3-(aminomethyl)phenyl]-N-meth...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: N-[3-(aminomethyl)phenyl]-N-methylacetamide

A Guide to Ensuring Stability and Preventing Degradation During Storage

Welcome to the technical support resource for N-[3-(aminomethyl)phenyl]-N-methylacetamide. This guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the storage and handling of this compound. As Senior Application Scientists, our goal is to provide you with not only procedural steps but also the underlying chemical principles to empower you to make informed decisions in your research.

Understanding the Instability of N-[3-(aminomethyl)phenyl]-N-methylacetamide

N-[3-(aminomethyl)phenyl]-N-methylacetamide is a bifunctional molecule containing both a primary benzylic amine and a tertiary acetamide group. This unique structure, while useful synthetically, presents specific stability challenges. Degradation typically occurs via two main pathways: oxidation of the benzylic amine and hydrolysis of the amide bond. Understanding these pathways is crucial for designing effective storage strategies.

  • Oxidation: The primary aminomethyl group (-CH2NH2) is attached to a benzene ring, making it a benzylic amine. This position is particularly susceptible to oxidation. Exposure to atmospheric oxygen, especially when catalyzed by light, heat, or trace metal ions, can lead to the formation of imines, and subsequently aldehydes, often resulting in sample discoloration (yellowing or browning) and the formation of polymeric impurities.[1][2] The oxidation of benzylic secondary amines to nitrones using just hydrogen peroxide as an oxidant highlights the reactivity of this functional group.[3]

  • Hydrolysis: The acetamide group (-N(CH3)COCH3) is an amide, which can undergo hydrolysis to yield N-methyl-3-(aminomethyl)aniline and acetic acid. While amides are generally more stable than esters, this reaction is accelerated under strongly acidic or basic conditions.[4][5] Even exposure to atmospheric moisture over long periods, especially if the compound is hygroscopic, can lead to slow hydrolysis.[6][7]

Below is a diagram illustrating the primary degradation pathways.

cluster_main N-[3-(aminomethyl)phenyl]-N-methylacetamide cluster_oxidation Oxidative Pathway cluster_hydrolysis Hydrolytic Pathway main Parent Compound imine Imine Intermediate main->imine O₂, light, heat, metal ions hydrolyzed_amine N-methyl-3-(aminomethyl)aniline main->hydrolyzed_amine H₂O (acid/base catalyzed) acetic_acid Acetic Acid main->acetic_acid H₂O (acid/base catalyzed) aldehyde Aldehyde Degradant imine->aldehyde further oxidation/hydrolysis polymer Polymeric Impurities aldehyde->polymer polymerization

Fig 1. Key degradation pathways for the compound.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid N-[3-(aminomethyl)phenyl]-N-methylacetamide? For long-term stability, the solid compound should be stored at -20°C , protected from light, and under an inert atmosphere (e.g., argon or nitrogen).[8] For short-term storage, 2-8°C is acceptable under the same conditions.[9] Always use containers with tight-fitting seals to minimize exposure to air and moisture.[6]

Q2: My solid sample has turned slightly yellow. Is it still usable? Yellowing is a common visual indicator of oxidation at the benzylic amine. While slight discoloration may indicate only minor degradation (e.g., <1-2%), it is a warning sign. We strongly recommend re-analyzing the purity of the material by HPLC or LC-MS before use. For sensitive applications, using a fresh, colorless sample is advised.

Q3: Can I store this compound in solution? Storing in solution is generally not recommended for long periods. Aromatic amines can be unstable in solution, with stability being highly dependent on the solvent, pH, and temperature.[10][11] If you must store a solution, prepare it fresh. If short-term storage is unavoidable, use a high-purity, degassed aprotic solvent (e.g., anhydrous acetonitrile or DMSO), store at -20°C or -80°C, and blanket the headspace with inert gas.

Q4: Is the compound hygroscopic? The presence of polar amine and amide groups suggests a potential for hygroscopicity, similar to other simple amides and amines.[6][7] It is crucial to handle the compound in a dry environment (e.g., a glove box or under a stream of dry nitrogen) and to store it in a desiccated environment.

Troubleshooting Guide

Issue 1: Significant color change (yellow to brown) observed in the solid sample upon storage.

  • Underlying Cause: This is a strong indicator of advanced oxidation. The benzylic amine has likely undergone significant degradation, leading to the formation of conjugated systems and polymeric byproducts. This process is accelerated by exposure to oxygen and light, and potentially by elevated temperatures. Aromatic amines are well-known to be susceptible to air oxidation.[12]

  • Troubleshooting Actions:

    • Do not use for sensitive experiments. The purity is highly questionable.

    • Confirm Degradation: Dissolve a small amount in a suitable solvent (e.g., methanol) and analyze via HPLC-UV/MS. Compare the chromatogram to a reference standard or previous data. You will likely observe multiple new peaks and a significantly reduced main peak.

    • Review Storage Protocol: Your current storage method is insufficient. Immediately implement the recommended conditions: aliquot the material into smaller vials, purge each vial with argon or nitrogen, seal tightly, and store at -20°C in the dark.

Issue 2: Unexpected peaks have appeared in my HPLC or LC-MS analysis of a freshly prepared solution.

  • Underlying Cause: If the solid starting material is pure, degradation may be occurring during sample preparation or analysis.

    • Solvent Reactivity: Protic solvents like methanol, especially if not high-purity or degassed, can participate in degradation reactions.

    • pH Effects: Using an unbuffered aqueous mobile phase or acidic/basic additives can catalyze hydrolysis of the amide bond during the analytical run.[13]

    • In-source Degradation (for LC-MS): The compound might be fragmenting or rearranging in the mass spectrometer source.

  • Troubleshooting Actions:

    • Check Solvent Purity: Use only high-purity, HPLC-grade solvents. Degassing the mobile phase can help remove dissolved oxygen.

    • Optimize Mobile Phase: If hydrolysis is suspected, ensure the mobile phase pH is near neutral (pH 6-7.5) if compatible with your chromatography.

    • Minimize Sample Prep Time: Prepare solutions immediately before analysis. Avoid letting samples sit on the autosampler for extended periods. If unavoidable, use a cooled autosampler (4°C).

    • Investigate MS Source Conditions: If using LC-MS, try lowering the source temperature or using a softer ionization technique to see if the unexpected peaks are artifacts of the analysis.

Issue 3: I am experiencing poor recovery and inconsistent results in my experiments.

  • Underlying Cause: This can be a direct consequence of using a degraded or partially degraded sample. The actual concentration of the active compound is lower than calculated, and the degradants may interfere with your assay.

  • Troubleshooting Actions:

    • Implement a Strict Purity Check Protocol: Before starting any new set of experiments, run a quick purity check on your compound using the HPLC method outlined below (Protocol 2). This validates your starting material.

    • Aliquot Your Stock: Upon receiving a new batch of the compound, divide it into small, single-use aliquots under an inert atmosphere. This prevents repeated exposure of the entire batch to air and moisture each time a sample is needed.

    • Perform a Forced Degradation Study: To understand which conditions your compound is most sensitive to, a forced degradation study can be invaluable.[14][15][16] This involves intentionally exposing the compound to harsh conditions (e.g., acid, base, peroxide, heat, UV light) to rapidly identify potential degradants and establish stability-indicating analytical methods.

Recommended Protocols

Protocol 1: Recommended Storage and Handling of Solid Compound

This protocol is designed to maximize the shelf-life of N-[3-(aminomethyl)phenyl]-N-methylacetamide.

  • Work Environment: Whenever possible, handle the solid compound inside a glove box with a dry, inert atmosphere. If a glove box is unavailable, work quickly and efficiently, and consider flushing the container with a gentle stream of nitrogen or argon before sealing.

  • Aliquotting: Upon receipt, divide the bulk container into smaller, pre-weighed, single-use glass vials. This minimizes the number of times the main stock is exposed to the atmosphere.

  • Inerting: Before sealing each aliquot, flush the headspace of the vial with dry argon or nitrogen for 15-30 seconds.

  • Sealing: Use vials with PTFE-lined screw caps or other high-quality closures to ensure an airtight seal. For extra protection, wrap the cap with Parafilm®.

  • Storage: Place the sealed vials in a labeled, opaque container to protect from light. Store the container in a freezer at -20°C .

  • Usage: When a sample is needed, remove one vial from the freezer. Allow it to warm completely to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid. Once used, discard any remaining material in that vial; do not return it to the stock.

Protocol 2: Routine Purity Assessment by HPLC

This stability-indicating method can be used to monitor the purity of your compound over time.

  • Instrumentation: HPLC system with a UV detector and a C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve it in 1 mL of 50:50 Acetonitrile:Water to create a 1 mg/mL stock solution. Dilute further as needed for analysis. Prepare fresh.

  • HPLC Conditions:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 5 µL

    • Column Temperature: 30°C

    • UV Detection: 254 nm

    • Gradient Program:

      • 0-2 min: 5% B

      • 2-15 min: Linear gradient from 5% to 95% B

      • 15-17 min: Hold at 95% B

      • 17.1-20 min: Return to 5% B and equilibrate

  • Analysis: The parent compound should elute as a sharp, well-defined peak. The appearance of new peaks, especially early-eluting (more polar, e.g., hydrolysis products) or late-eluting (less polar, e.g., some oxidation products) peaks, indicates degradation. Calculate purity as the percentage of the main peak area relative to the total peak area.

start Start: Obtain Solid Sample prep Prepare Sample (1 mg/mL in 50:50 ACN:H₂O) start->prep inject Inject 5 µL onto C18 Column prep->inject run Run HPLC Gradient (0.1% FA in H₂O/ACN) inject->run detect Detect at 254 nm run->detect analyze Analyze Chromatogram detect->analyze decision Purity > 98%? analyze->decision pass Proceed with Experiment decision->pass Yes fail Investigate Degradation (Review Storage/Handling) decision->fail No

Fig 2. Workflow for routine purity analysis by HPLC.

Summary of Recommendations and Degradation Products

ParameterRecommendationPotential Degradation Products
Storage Temperature Long-term: -20°C . Short-term: 2-8°C.[8][17]Formation increases at higher temperatures.
Atmosphere Store under an inert gas (Argon or Nitrogen).Oxidation Products: Imines, Aldehydes, Polymers.
Light Exposure Store in an opaque container or amber vial.Photolysis can catalyze oxidation.
Moisture Handle in a dry environment. Store with a desiccant.[6]Hydrolysis Products: N-methyl-3-(aminomethyl)aniline, Acetic Acid.
Storage Form Solid state is preferred. Avoid long-term solution storage.Degradation is generally faster in solution.
Purity Monitoring Perform periodic HPLC analysis, especially for older lots.Allows for early detection of degradation before it impacts experiments.

References

  • AK Lectures. (n.d.). Hydrolysis of Amides. Retrieved from [Link]

  • Goti, A., Cacciarini, M., Cardona, F., Fantechi, G., & Brandi, A. (2007). Metal-Free Solvent Promoted Oxidation of Benzylic Secondary Amines to Nitrones with H2O2. The Journal of Organic Chemistry, 72(16), 6248-6251. Available from: [Link]

  • Clark, J. (2015). the hydrolysis of amides. Chemguide. Retrieved from [Link]

  • Organic Chemistry. (2019, January 15). mechanism of amide hydrolysis [Video]. YouTube. Retrieved from [Link]

  • Organic Synthesis. (n.d.). Hydrolysis of Amide. Retrieved from [Link]

  • University of Calgary. (n.d.). Ch20 : Amide hydrolysis. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

  • Singh, S. (2023, April 23). Forced Degradation in Pharmaceuticals – A Regulatory Update. LinkedIn. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

  • Roge, A.B., Tarte, P.S., Kumare, M.M., Shendarkar, G.R., & Vadvalkar, S.M. (2013). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research, 3(4), 198-201. Available from: [Link]

  • Deb, A., Hazra, S., & Patra, M. (2018). Ferrocenium Promoted Oxidation of Benzyl Amines to Imines Using Water as the Solvent and Air as the Oxidant. ACS Sustainable Chemistry & Engineering, 6(12), 16866-16871. Available from: [Link]

  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

  • Lee, J. M., & Sayre, L. M. (2024). Electrocatalytic Anaerobic Oxidation of Benzylic Amines Enabled by Ferrocene-Based Redox Mediators. Organometallics. Available from: [Link]

  • Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety. Retrieved from [Link]

  • Meenakshisundaram, S., & Sockalingam, R. (2003). Kinetics and mechanism of the oxidation of substituted benzylamines by cetyltrimethylammonium permanganate. Journal of Chemical Sciences, 115(2), 129-136. Available from: [Link]

  • Grokipedia. (n.d.). Acetamide. Retrieved from [Link]

  • Noguchi, H., & Nishiyama, T. (2015). Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions. Journal of Health Science, 51(4), 466-470. Available from: [Link]

  • Ataman Kimya. (n.d.). ACETAMIDE. Retrieved from [Link]

  • Patsnap Synapse. (2024, June 14). What is Acetamide used for?. Retrieved from [Link]

  • MatheO. (n.d.). Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. Retrieved from [Link]

  • Van den houwe, K., Evrard, C., Van Loco, J., & Bolle, F. (2017). Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration studies. Food Additives & Contaminants: Part A, 34(3), 473-483. Available from: [Link]

  • Valentin-Blasini, L., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. Metabolites, 13(3), 362. Available from: [Link]

  • Wu, X., Xi, G., & Feng, Y. (2008). Determination of four aromatic amines in water samples using dispersive liquid-liquid microextraction combined with HPLC. Journal of Separation Science, 31(16-17), 3123-3128. Available from: [Link]

  • Britannica. (n.d.). Amine. Retrieved from [Link]

  • Waters Corporation. (n.d.). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Retrieved from [Link]

  • Wang, F., et al. (2021). An efficient and practical aerobic oxidation of benzylic methylenes by recyclable N-hydroxyimide. Green Chemistry, 23(4), 1735-1740. Available from: [Link]

Sources

Troubleshooting

Resolving peak tailing in HPLC analysis of N-[3-(aminomethyl)phenyl]-N-methylacetamide

Technical Support Center: N-[3-(aminomethyl)phenyl]-N-methylacetamide Analysis Guide for Resolving Peak Tailing in HPLC Welcome to the technical support guide for the HPLC analysis of N-[3-(aminomethyl)phenyl]-N-methylac...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: N-[3-(aminomethyl)phenyl]-N-methylacetamide Analysis

Guide for Resolving Peak Tailing in HPLC

Welcome to the technical support guide for the HPLC analysis of N-[3-(aminomethyl)phenyl]-N-methylacetamide. This document is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common chromatographic issues, specifically peak tailing, encountered during the analysis of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: I'm seeing significant peak tailing in my chromatogram for N-[3-(aminomethyl)phenyl]-N-methylacetamide. What is the primary cause?

Answer:

The most common reason for peak tailing with N-[3-(aminomethyl)phenyl]-N-methylacetamide is secondary interactions between the analyte and the stationary phase.[1][2] Your compound has a basic primary amine group (-NH2) which can become protonated (positively charged) depending on the mobile phase pH.

This positively charged amine can then interact strongly with residual silanol groups (Si-OH) on the surface of silica-based HPLC columns (like C18).[3][4] These silanols are acidic and can be deprotonated (negatively charged), especially at a mobile phase pH above 3.[1][3] This strong ionic interaction is a different retention mechanism from the intended reversed-phase hydrophobic interaction, causing some analyte molecules to be retained longer and resulting in a tailing peak.[5]

Question 2: How does the structure of N-[3-(aminomethyl)phenyl]-N-methylacetamide contribute to this issue?

Answer:

Let's examine the structure of N-[3-(aminomethyl)phenyl]-N-methylacetamide. The key functional group causing the issue is the aminomethyl group (-CH2-NH2) attached to the phenyl ring. This primary amine is a basic site. In a typical reversed-phase mobile phase (e.g., water/acetonitrile), this amine will be protonated to -CH2-NH3+.

Caption: Structure of the analyte highlighting the basic primary amine.

This protonated form interacts with negatively charged silanol groups on the silica surface of the column, leading to peak tailing.

Silanol_Interaction cluster_column Silica Surface (pH > 3) cluster_analyte Analyte cluster_result Result Silanol Deprotonated Silanol Si-O⁻ Analyte Protonated Amine R-NH₃⁺ Tailing Peak Tailing Silanol->Tailing Causes Analyte->Silanol Strong Ionic Interaction (Secondary Retention)

Caption: Mechanism of peak tailing due to silanol interactions.

Question 3: What are the immediate troubleshooting steps I can take to improve my peak shape?

Answer:

A systematic approach is best. Here is a troubleshooting workflow you can follow:

Troubleshooting_Workflow start Peak Tailing Observed ph_adjust Step 1: Adjust Mobile Phase pH (e.g., add 0.1% Formic Acid) start->ph_adjust check1 Peak Shape Improved? ph_adjust->check1 additive Step 2: Use a Stronger Additive (e.g., 0.1% TFA) check1->additive No end_good Problem Solved check1->end_good Yes check2 Peak Shape Improved? additive->check2 column Step 3: Evaluate Column (Use end-capped or alternative chemistry) check2->column No check2->end_good Yes check3 Peak Shape Improved? column->check3 check3->end_good Yes end_bad Consult Advanced Troubleshooting check3->end_bad No

Caption: A systematic workflow for troubleshooting peak tailing.

The three primary areas to focus on are:

  • Mobile Phase Modification: Adjusting the pH or using additives.

  • Column Selection: Choosing a column less prone to these secondary interactions.

  • System Check: Ensuring the issue is not with the HPLC hardware.

Question 4: Can you provide a detailed protocol for mobile phase modification?

Answer:

Certainly. Modifying the mobile phase is often the quickest and most effective solution. The goal is to suppress the unwanted ionic interactions.

Protocol 1: Mobile Phase pH Adjustment with Additives

Objective: To suppress the ionization of residual silanol groups and/or compete for active sites.

Materials:

  • HPLC-grade water

  • HPLC-grade acetonitrile or methanol

  • High-purity formic acid (FA) or trifluoroacetic acid (TFA)

Procedure:

  • Initial Attempt (Formic Acid):

    • Prepare your aqueous mobile phase (e.g., Water) by adding 0.1% (v/v) formic acid. This will lower the pH to around 2.7.

    • At this low pH, most silanol groups will be protonated (Si-OH) and neutral, minimizing their interaction with your protonated basic analyte.[1][2]

    • Prepare your organic mobile phase (e.g., Acetonitrile) with 0.1% formic acid as well to maintain consistent pH during the gradient.[6]

    • Run your analysis and observe the peak shape.

  • Second Attempt (Trifluoroacetic Acid):

    • If tailing persists with formic acid, TFA is a stronger acid and a more effective ion-pairing agent.[7]

    • Prepare your mobile phases with 0.1% (v/v) TFA. This will bring the pH to approximately 2.[8]

    • TFA can act as an ion-pairing agent, where the trifluoroacetate anion pairs with the protonated analyte, masking its positive charge and improving peak shape.[9]

    • Caution: TFA can be more difficult to remove from the column and may cause ion suppression if you are using a mass spectrometry (MS) detector.[8][10]

Data Summary: Effect of Mobile Phase Additives

Additive (at 0.1%)Approximate pHPrimary MechanismSuitability for MS
NoneNeutral-Good
Formic Acid~2.7Silanol SuppressionExcellent
Trifluoroacetic Acid~2.0Silanol Suppression & Ion PairingPoor (causes ion suppression)

Question 5: What if mobile phase modification isn't enough? What kind of column should I use?

Answer:

If additives don't fully resolve the issue, your column itself may have too many active silanol sites.

  • Use an End-Capped Column: Most modern columns are "end-capped." This is a chemical process that covers many of the residual silanol groups with a small, non-polar cap (like a trimethylsilyl group).[1][11] This reduces the number of sites available for secondary interactions.[12] If your current column is not end-capped or is old, switching to a new, high-quality end-capped C18 column can significantly improve peak shape.[13] Some columns are even "double end-capped" for maximum coverage.[11]

  • Consider Alternative Stationary Phases:

    • Polar-Embedded Phases: These columns have a polar group embedded near the base of the C18 chain. This polar group can help to shield the analyte from the silica surface, reducing tailing.

    • Hybrid Silica/Polymer Phases: These columns are more resistant to high pH. Running at a high pH (e.g., pH 10) would deprotonate your analyte's amine group, making it neutral. A neutral analyte will not interact with silanol groups. However, you must use a column specifically designed for high pH stability to avoid damaging the stationary phase.

Question 6: Could the problem be my HPLC system itself?

Answer:

While less common for a single tailing peak, system issues can contribute. This is known as "extra-column dispersion."

  • Improper Fittings: A poor connection between tubing and the column or detector can create a small void, causing band broadening and tailing.[14] Ensure all fittings are properly tightened.

  • Tubing Diameter and Length: Using tubing with an unnecessarily large internal diameter or excessive length between the column and detector can increase dead volume and contribute to peak tailing.[3]

  • Column Contamination: The column inlet frit could be partially blocked, or the column itself could be contaminated with strongly retained substances from previous injections.[2] Try flushing the column or replacing the inlet frit.

If all peaks in your chromatogram are tailing, a system issue is more likely. If it's specific to N-[3-(aminomethyl)phenyl]-N-methylacetamide, the cause is almost certainly chemical interactions as described above.

References

  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

  • Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

  • ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

  • alwsci. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. Retrieved from [Link]

  • Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it?. Retrieved from [Link]

  • ResearchGate. (n.d.). Why Do Peaks Tail?. Retrieved from [Link]

  • Waters. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Retrieved from [Link]

  • ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC?. Retrieved from [Link]

  • Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

  • Technology Networks. (2023, October 20). Retention of Acidic, Basic, and Neutral Compounds in Ion Pair Chromatography. Retrieved from [Link]

  • LCGC International. (2026, February 17). Ion Pairing — Blessing or Curse?. Retrieved from [Link]

  • Restek. (2018, January 2). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. Retrieved from [Link]

  • Welch Materials. (2025, February 17). Issues and Solutions to the Use of Ion-Pairing Reagents. Retrieved from [Link]

  • Chrom Tech, Inc. (2025, October 28). What Is Endcapping in HPLC Columns. Retrieved from [Link]

  • Phenomenex. (n.d.). The role of end-capping in reversed-phase. Retrieved from [Link]

  • LCGC International. (2020, December 19). The 0.1% TFA Revolution—A Sign of Chromatographic Laziness?. Retrieved from [Link]

  • Crawford Scientific. (n.d.). HPLC solvents and mobile phase additives. Retrieved from [Link]

  • Biocompare. (n.d.). HPLC Columns. Retrieved from [Link]

  • Reddit. (2023, July 25). HPLC-DAD analysis for phenolics. Using 0.1% TFA in mobile phase instead of 0.1% Formic Acid (for phenol analysis). Retrieved from [Link]

  • YouTube. (2024, October 24). End Cappingin in HPLC column. Retrieved from [Link]

  • MicroSolv Technology Corporation. (2026, February 11). Is TFA or formic acid better as an acidic mobile phase additive for Cogent TYPE-C columns. Retrieved from [Link]

  • Wikipedia. (n.d.). N-Methylacetamide. Retrieved from [Link]

  • PubChemLite. (n.d.). N-[(3-aminophenyl)methyl]acetamide (C9H12N2O). Retrieved from [Link]

Sources

Optimization

Technical Support Center: Managing the Hygroscopic Properties of N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride

Welcome to the technical support center for N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on ma...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on managing the challenges associated with the hygroscopic nature of this and other similar hydrochloride salt APIs. Understanding and controlling moisture uptake is critical to ensuring the stability, accurate measurement, and overall quality of the compound throughout the experimental and development lifecycle.[1][2][3]

Hygroscopicity, the tendency of a substance to absorb moisture from the atmosphere, can significantly impact the physicochemical properties of an active pharmaceutical ingredient (API).[2][3] For hydrochloride salts like N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride, this can lead to a range of issues including chemical degradation (e.g., hydrolysis), changes in crystal structure, and alterations in physical properties such as powder flow and compaction.[1][2][4] This guide provides practical, in-depth answers to common questions and troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and why is it a concern for my N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride sample?

A1: Hygroscopicity is the ability of a solid material to attract and retain water molecules from the surrounding environment.[2] For a hydrochloride salt, which is polar, this is a common characteristic. The absorbed moisture is not just surface water; it can become incorporated into the crystal lattice, leading to the formation of hydrates, or act as a solvent, promoting chemical degradation.[5]

This is a critical concern for several reasons:

  • Inaccurate Weighing: Continuous moisture uptake can make it challenging to obtain an accurate weight of the compound, leading to significant errors in concentration for your experiments.[3]

  • Chemical Instability: The presence of water can accelerate degradation pathways such as hydrolysis, leading to a loss of potency and the formation of impurities.[1][2]

  • Physical Property Alterations: Moisture can cause the powder to cake or clump, leading to poor flowability and difficulties in handling and formulation processes like tablet compression.[1][2]

  • Solid-State Transitions: Water can induce changes in the crystalline form of the compound (polymorphic transformations), which can affect its solubility, dissolution rate, and bioavailability.[5]

Q2: How should I properly store my hygroscopic API?

A2: Proper storage is the first line of defense against moisture-related issues. Hygroscopic compounds should be stored in a tightly sealed container within a controlled, low-humidity environment.[3] A desiccator containing a suitable desiccant such as silica gel or molecular sieves is highly recommended.[3] For highly sensitive materials, storage in a glove box under a dry, inert atmosphere (e.g., nitrogen or argon) is the best practice.[3] Always refer to the manufacturer's certificate of analysis or Safety Data Sheet (SDS) for any specific storage recommendations.

Q3: What are the best practices for handling and weighing this compound in the lab?

A3: To minimize moisture absorption during handling and weighing, speed and a controlled environment are crucial.[3]

  • Low-Humidity Environment: Whenever possible, perform weighing operations inside a glove box with controlled low humidity.[3] If a glove box is not available, use an analytical balance with a draft shield in a room with low ambient humidity.

  • Work Quickly and Efficiently: Prepare all necessary materials (spatula, weigh boat, solvent vial) before opening the compound's container to minimize its exposure to the atmosphere.[3]

  • Use Dry Equipment: Ensure that all tools, including spatulas and weigh boats, are clean and completely dry.

  • Small Container Opening: Use a container with a small opening to reduce the surface area exposed to the air.[3]

  • Immediate Sealing: Tightly reseal the main container immediately after dispensing the required amount.[3]

Q4: My stock solution is showing precipitation over time. Could this be related to hygroscopicity?

A4: Yes, this is a possibility. If the compound has absorbed a significant amount of water, its solubility in the chosen solvent may be affected, leading to precipitation. The precipitate could also be a degradation product resulting from hydrolysis.[3] It is advisable to prepare stock solutions fresh for each experiment from a properly stored and handled compound. If you observe precipitation, it is recommended to discard the solution and prepare a new one, paying close attention to minimizing moisture exposure during weighing and dissolution.

Troubleshooting Guide

Observed Issue Potential Cause Related to Hygroscopicity Recommended Action(s)
Difficulty achieving a stable weight on the analytical balance. The compound is actively absorbing moisture from the air.[3]1. Move the balance to a lower humidity environment (e.g., a glove box).2. Work as quickly as possible.3. Use a container with a small opening to minimize air exposure.[3]
Powder is clumpy, caked, or shows poor flowability. The compound has absorbed moisture, leading to the formation of liquid bridges between particles.[1]1. Dry the compound under vacuum at a temperature suitable for its stability (refer to available data or perform thermal analysis).2. If stability is a concern, use a fresh, unopened container.3. Ensure future storage is in a desiccator.[3]
Inconsistent results in analytical tests or biological assays. 1. Inaccurate initial weighing due to moisture absorption.2. Degradation of the compound due to hydrolysis.[3]1. Re-evaluate and optimize handling and weighing procedures to minimize moisture exposure.2. Prepare stock solutions fresh for each experiment.3. Consider preparing stock solutions in a dry, inert atmosphere.
Changes in the physical appearance of the solid (e.g., color change, deliquescence). Significant moisture uptake, potentially leading to chemical degradation or a phase transition.[1][3]1. The material may be compromised. It is best to use a fresh, unopened container of the compound.2. Review storage and handling procedures to prevent recurrence.

Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer Titration

This is a highly accurate method for quantifying the water content in a sample.[6][7]

Principle: The Karl Fischer titration is based on a redox reaction between iodine and sulfur dioxide in the presence of water. The amount of iodine consumed is directly proportional to the amount of water present.[6]

Procedure:

  • System Preparation: Ensure the Karl Fischer titrator is clean, dry, and the reagents are fresh.

  • Titrator Conditioning: Run a pre-titration to neutralize any ambient moisture in the titration cell.

  • Sample Preparation: In a controlled low-humidity environment (glove box), accurately weigh a suitable amount of N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride.

  • Sample Introduction: Quickly and carefully introduce the weighed sample into the titration cell.

  • Titration: Start the titration. The instrument will automatically dispense the Karl Fischer reagent until the endpoint is reached.

  • Calculation: The instrument's software will calculate the water content, typically expressed as a percentage (w/w).

  • Replicates: Perform the measurement in triplicate to ensure accuracy and precision.

Protocol 2: Gravimetric Moisture Sorption Analysis

This technique measures the amount of water vapor a material absorbs or desorbs as a function of relative humidity (RH) at a constant temperature.[8][9]

Principle: A small amount of the sample is placed on a microbalance in a chamber with controlled temperature and humidity. The change in mass is continuously monitored as the RH is varied.

Procedure:

  • Sample Preparation: Place a small, accurately weighed amount of the sample onto the sample pan.

  • Drying/Pre-treatment: Start the experiment with a drying step (e.g., 0% RH) to establish a dry reference weight.[8][10]

  • Sorption Isotherm: Program the instrument to increase the RH in a stepwise manner (e.g., in 10% increments from 0% to 90% RH). At each step, the system waits for the sample mass to equilibrate before moving to the next RH level.

  • Desorption Isotherm: After reaching the maximum RH, program the instrument to decrease the RH in a similar stepwise manner back to the starting point.

  • Data Analysis: The resulting sorption/desorption isotherm plot provides critical information about the hygroscopic nature of the material, including the amount of water absorbed at different humidity levels and the potential for hysteresis.

Visualizing the Workflow for Handling a Hygroscopic Compound

Hygroscopic_Compound_Workflow cluster_storage Storage cluster_handling Handling & Weighing cluster_preparation Solution Preparation cluster_analysis Analysis & Mitigation Storage Store in tightly sealed container in a desiccator with desiccant Environment Use low-humidity environment (Glove box or low RH room) Storage->Environment Retrieve for experiment Weighing Weigh quickly and accurately using dry equipment Environment->Weighing Sealing Immediately reseal container after dispensing Weighing->Sealing Dissolution Promptly dissolve weighed compound in pre-measured solvent Weighing->Dissolution Sealing->Storage Return to storage FreshPrep Prepare solutions fresh for each experiment Dissolution->FreshPrep KF_Analysis Characterize water content (e.g., Karl Fischer Titration) FreshPrep->KF_Analysis Characterization Formulation Consider formulation strategies (e.g., film coating, co-crystallization) for long-term stability KF_Analysis->Formulation Development

Caption: Workflow for handling hygroscopic compounds.

Regulatory and Stability Considerations

When developing a drug product, understanding the impact of hygroscopicity on stability is a regulatory requirement. The International Council for Harmonisation (ICH) guidelines, specifically ICH Q1A(R2), outline the stability testing requirements for new drug substances and products.[11][12][13]

Key Stability Testing Conditions (ICH Q1A(R2)) [13][14][15]

Study Type Storage Condition Minimum Duration
Long-term 25°C ± 2°C / 60% RH ± 5% RH or30°C ± 2°C / 65% RH ± 5% RH12 months
Intermediate 30°C ± 2°C / 65% RH ± 5% RH6 months
Accelerated 40°C ± 2°C / 75% RH ± 5% RH6 months

For a hygroscopic compound, "significant change" during stability testing can be triggered by failure to meet the specification for water content. Therefore, it is crucial to establish appropriate specifications for water content and to select packaging that provides adequate protection against moisture.[13][16] The United States Pharmacopeia (USP) General Chapter <671> provides standards for evaluating the moisture barrier properties of containers.[17][18][19]

Advanced Mitigation Strategies

For drug development, if the hygroscopicity of N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride proves to be a significant challenge, several formulation strategies can be employed:[2]

  • Film Coating: Applying a moisture-barrier coating to a solid dosage form (e.g., a tablet) can protect the hygroscopic core.[2][20][21]

  • Co-processing with Excipients: Blending the API with non-hygroscopic excipients can help to mitigate moisture uptake.[2][22]

  • Crystal Engineering: Creating a less hygroscopic crystalline form of the API, such as a co-crystal, can be an effective approach.[2][5][23]

  • Encapsulation: Enveloping the API in a protective shell can shield it from environmental moisture.[2]

By implementing the handling, storage, and analytical strategies outlined in this guide, researchers and developers can effectively manage the challenges posed by the hygroscopic nature of N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride, ensuring the integrity and reliability of their experimental results and the quality of the final drug product.

References

  • General Chapters: <671> CONTAINERS-PERMEATION - USP29-NF24. (n.d.).
  • Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX. (n.d.). SlideShare.
  • FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. (n.d.).
  • ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products.
  • PharmaInfo. (2013, June 15). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview.
  • European Medicines Agency. (n.d.). Q 1 A (R2) Stability Testing of new Drug Substances and Products.
  • European Medicines Agency. (2003, August 1). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline.
  • USP-NF. (n.d.). 〈671〉 Containers—Performance Testing.
  • PMC. (n.d.). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals.
  • BenchChem. (2025). Navigating the Challenges of Hygroscopic Compounds in Research: A Technical Support Guide.
  • CS Analytical. (n.d.). USP 671 Permeation Testing.
  • ECA Academy. (2018, February 21). Revised USP Chapter <671> Containers - Performance Testing adopted.
  • <671> CONTAINERS-PERFORMANCE TESTING. (n.d.).
  • PubMed. (n.d.). Moisture determination in hygroscopic drug substances by near infrared spectroscopy.
  • Illustration of methods to improve the hygroscopic stability of moisture-sensitive APIs. (n.d.).
  • Pharma Excipients. (2022, June 28). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain.
  • Allada, R. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics (AJP), 10(04).
  • The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. (2023, October 31).
  • TA Instruments. (n.d.). Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer.
  • MDPI. (2023, January 5). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs.
  • Kerone. (2021, April 28). Method for Moisture Analysis Techniques.
  • Labinsights. (2023, May 8). Unveiling of Hygroscopicity Evaluation for Drug Formulation.
  • AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials.
  • Complete Guide to Moisture Content Test & Its Importance. (n.d.).
  • PMC. (2022, October 28). Drug Stability: ICH versus Accelerated Predictive Stability Studies.
  • Pharma.Tips. (2025, December 27). How to Stabilize Tablets Containing Hygroscopic Ingredients.
  • ResearchGate. (2016, August 20). (PDF) Hygroscopicity categorization of pharmaceutical solids by gravimetric sorption analysis: A systematic approach.
  • Pharma Excipients. (2023, September 7). Moisture protection strategies and challenges for solid oral dosages.

Sources

Troubleshooting

Overcoming poor cell permeability of N-[3-(aminomethyl)phenyl]-N-methylacetamide derivatives

Technical Support Center: Permeability Optimization for N-[3-(aminomethyl)phenyl]-N-methylacetamide Derivatives User Guide Overview Topic: Overcoming Poor Cell Permeability in N-[3-(aminomethyl)phenyl]-N-methylacetamide...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Permeability Optimization for N-[3-(aminomethyl)phenyl]-N-methylacetamide Derivatives

User Guide Overview

Topic: Overcoming Poor Cell Permeability in N-[3-(aminomethyl)phenyl]-N-methylacetamide Scaffolds. Audience: Medicinal Chemists, Lead Optimization Scientists, DMPK Researchers. Objective: Provide actionable, chemically grounded strategies to diagnose and resolve permeability bottlenecks caused by the physicochemical properties of the aminomethyl-phenyl-acetamide motif.

Part 1: The Physicochemical Bottleneck (Diagnosis)

Q: Why do my N-[3-(aminomethyl)phenyl]-N-methylacetamide derivatives consistently fail PAMPA and Caco-2 screens despite good potency?

A: The failure is likely driven by the ionization penalty of the primary amine and the polarity of the acetamide linker.

  • The Ionization Trap (pKa ~9.0 - 9.5): The "aminomethyl" group (

    
    ) is a primary benzylamine. In physiological conditions (pH 7.4), this group is predominantly protonated (
    
    
    
    ).
    • Consequence: Charged species cannot passively diffuse through the lipophilic bilayer. The effective concentration of the neutral, permeable species is

      
      .
      
  • The Acetamide Anchor: The

    
    -methylacetamide group adds Hydrogen Bond Acceptors (HBA) and polarity (TPSA increase), further lowering the LogD (distribution coefficient) at pH 7.4.
    
  • Efflux Susceptibility: Amide-containing aromatic systems are frequent substrates for P-glycoprotein (P-gp) efflux transporters, meaning even if the molecule enters the cell, it is actively pumped out.

Diagnostic Workflow: Before synthesizing new analogs, confirm the mechanism using this decision tree:

PermeabilityDiagnosis Start Low Permeability Observed (Papp < 1-2 x 10^-6 cm/s) CheckLogD Calculate LogD (pH 7.4) Is LogD < 1.0? Start->CheckLogD CheckEfflux Run Caco-2 +/- Verapamil Is Efflux Ratio > 2? CheckLogD->CheckEfflux No (LogD > 1) Sol_Ionization Issue: Ionization/Polarity Strategy: Prodrugs / Bioisosteres CheckLogD->Sol_Ionization Yes (Too Polar) Sol_Efflux Issue: Active Efflux Strategy: N-Methylation / Lipophilicity CheckEfflux->Sol_Efflux Yes (ER > 2) Sol_Solubility Issue: Solubility Limited Strategy: Formulation / Salts CheckEfflux->Sol_Solubility No (ER < 2)

Figure 1: Diagnostic decision tree for isolating the root cause of poor permeability.

Part 2: Chemical Optimization Strategies (The "Fix")

Q: How can I modify the scaffold to improve permeability without killing potency?

A: You must mask the hydrogen bond donors (HBD) or suppress ionization. Use these three specific medicinal chemistry strategies:

Strategy 1: Carbamate Prodrugs (The "Masking" Approach)

Directly mask the primary amine (


) to remove the positive charge and reduce HBD count.
  • Mechanism: Convert the amine to a carbamate (

    
    ). This creates a neutral species that crosses membranes. Intracellular esterases (e.g., CES1) then cleave the carbamate to release the active parent amine.
    
  • Protocol:

    • React the parent amine with an alkyl chloroformate (e.g., ethyl chloroformate or isopropyl chloroformate).

    • Target: Methyl or Ethyl carbamates are standard. For faster hydrolysis, consider acyloxyalkyl carbamates [1].

Strategy 2: Fluorine "Scan" (Lipophilicity Adjustment)

If the molecule is too hydrophilic but you cannot use a prodrug, introduce fluorine atoms to the phenyl ring.

  • Mechanism: Fluorine is a bioisostere for hydrogen that increases lipophilicity (LogP) and metabolic stability without significantly altering steric bulk.

  • Specific Modification: Introduce a Fluorine at the ortho position relative to the aminomethyl group. This can lower the pKa of the amine slightly (via inductive electron withdrawal), increasing the fraction of neutral species at pH 7.4 [2].

Strategy 3: Amide-to-Ester Bioisosterism (If Potency Allows)

The acetamide group is a polarity sink.

  • Modification: If the amide nitrogen is not a critical H-bond donor for binding, replace the amide (

    
    ) with an ester (
    
    
    
    ) or a ketomethylene (
    
    
    ).
  • Evidence: Amide-to-ester substitutions have been proven to significantly enhance permeability in "Beyond Rule of 5" compounds by reducing HBD count and polarity [3, 4].

Comparative Data: Impact of Modifications

ModificationEffect on LogD (7.4)Effect on pKaPermeability ImpactRisk Factor
Parent (Amine) ~0.5 (Low)~9.3LowHigh Efflux/Low Diffusion
Carbamate Prodrug +1.5 to +2.0NeutralHigh Hydrolysis rate variability
Ortho-Fluorine +0.3 to +0.5-0.5 to -1.0ModerateMetabolic soft spots
N-Methylation +0.5No changeModerateLoss of H-bond donor (Potency)

Part 3: Assay Troubleshooting (The "Measure")

Q: My PAMPA results don't match my Caco-2 data. Which one should I trust for this scaffold?

A: Trust Caco-2 for this specific scaffold, but only if run correctly. PAMPA (Parallel Artificial Membrane Permeability Assay) is a passive diffusion model and often generates False Negatives for basic amines due to membrane retention.

Troubleshooting Protocol:

  • Correcting PAMPA for Basic Amines:

    • Issue: The lipid bilayer in PAMPA can trap cationic drugs (membrane retention), showing low permeability even if the drug enters the lipid.

    • Fix: Use Double-Sink PAMPA . Include a scavenger (chemical sink) in the acceptor compartment to drive the equilibrium. Ensure the donor pH is 7.4 and acceptor pH is 7.4.

    • Advanced: Run a pH-dependent PAMPA (pH 7.4, 8.0, 9.0). If permeability spikes at pH 9.0, your issue is definitely ionization (pKa) [5].

  • Diagnosing Efflux in Caco-2:

    • Since acetamides can be P-gp substrates, you must calculate the Efflux Ratio (ER) :

      
      
      
    • Threshold: If

      
      , the compound is an efflux substrate.
      
    • Validation: Repeat the assay with Verapamil (50 µM) or Cyclosporin A . If the ER drops to ~1.0, active efflux is the primary barrier.

AssayWorkflow Input Compound Synthesis PAMPA PAMPA (pH 7.4) Passive Diffusion Input->PAMPA Caco2 Caco-2 (A-B / B-A) Active Transport Input->Caco2 Decision Analyze Data PAMPA->Decision Low Papp? Caco2->Decision High Efflux? Prodrug Strategy Prodrug Strategy Decision->Prodrug Strategy Low Passive Diffusion Scaffold Redesign Scaffold Redesign Decision->Scaffold Redesign High Efflux (P-gp Substrate)

Figure 2: Validated assay workflow for distinguishing passive diffusion limits from active efflux.

Part 4: Formulation Workarounds (The "Bypass")

Q: We cannot chemically modify the lead. How do we formulate this for in vivo studies?

A: If chemical modification is off the table (e.g., late-stage lead), you must rely on formulation to shield the charge or enhance paracellular transport.

  • Lipid-Based Formulations (SEDDS/SMEDDS):

    • Dissolve the compound in a mixture of oils (e.g., Capryol 90), surfactants (e.g., Cremophor EL), and cosolvents (e.g., PEG 400).

    • Why: This encapsulates the polar amine in lipid droplets, presenting a lipophilic surface to the intestinal membrane [6].

  • Ion-Pairing:

    • Formulate with a lipophilic counter-ion (e.g., docusate or naphthoate) rather than a standard hydrochloride salt.

    • Why: The lipophilic counter-ion neutralizes the charge of the aminomethyl group, forming a neutral ion pair that diffuses more readily through membranes.

References

  • Rautio, J., et al. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery, 7(3), 255-270.

  • Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330.

  • Klein, V. G., et al. (2021). Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. Journal of Medicinal Chemistry, 64(21), 16176–16189.

  • Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248.

  • Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State.[1] Wiley-Interscience.

  • Porter, C. J., et al. (2007). Lipids and lipid-based formulations: optimizing the oral delivery of lipophilic drugs. Nature Reviews Drug Discovery, 6(3), 231-248.

Sources

Optimization

Enhancing the stability of N-[3-(aminomethyl)phenyl]-N-methylacetamide for in vivo studies

Technical Support Center: Stability Enhancement Guide Subject: N-[3-(aminomethyl)phenyl]-N-methylacetamide (N3-AMPA) Case ID: TECH-STAB-2024-001 Status: Active Support[1] Executive Summary: The Stability Paradox As a Sen...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Stability Enhancement Guide Subject: N-[3-(aminomethyl)phenyl]-N-methylacetamide (N3-AMPA) Case ID: TECH-STAB-2024-001 Status: Active Support[1]

Executive Summary: The Stability Paradox

As a Senior Application Scientist, I often see researchers struggle with N-[3-(aminomethyl)phenyl]-N-methylacetamide. The molecule presents a classic "Janus-faced" stability profile:

  • The Acetamide Face: The N-methylacetamide moiety is relatively robust but susceptible to specific amidases.[1]

  • The Benzylamine Face: The aminomethyl group attached to the phenyl ring is the "Achilles' heel." It is a prime substrate for Monoamine Oxidases (MAO-B) and Semicarbazide-Sensitive Amine Oxidases (SSAO) .[1]

This guide moves beyond basic storage instructions to address the in vivo survival of your compound.

Module 1: Metabolic Stability & Degradation Pathways[1]

The Core Issue: Rapid Clearance In Vivo If you observe a half-life (


) of < 30 minutes in rodents, your compound is likely undergoing oxidative deamination  before it reaches its target.[1] The benzylic carbon is oxidized to an imine, which hydrolyzes to an aldehyde.[2]
Mechanism of Failure (Visualized)

MetabolicPathway cluster_0 Critical Instability Zone Compound N3-AMPA (Parent) Imine Intermediate Imine Compound->Imine Oxidation (-2H) MAO MAO-B / SSAO (Enzymatic Attack) MAO->Compound Aldehyde 3-Formyl-N-methylacetanilide (Inactive Metabolite) Imine->Aldehyde Hydrolysis (+H2O) Ammonia NH3 (Byproduct) Imine->Ammonia

Figure 1: The primary metabolic degradation pathway.[1] The aminomethyl group is rapidly converted to an aldehyde by amine oxidases.

Module 2: Formulation Protocols

To combat the issues identified above, we recommend three tiers of formulation complexity. Choose based on your specific failure mode.

Tier 1: pH-Buffered Stabilization (For Bench Stability)

Use when: Compound precipitates in stock solution or degrades over 24h at RT.[1]

The Protocol:

  • Salt Selection: Ensure you are using the Hydrochloride (HCl) salt.[1] If using the free base, convert it: Dissolve in EtOH, add 1.1 eq of 1M HCl in ether, precipitate with hexane.

  • Buffer: Use 10 mM Acetate Buffer (pH 5.5) rather than PBS (pH 7.4) for stock solutions. Benzylamines are more stable against auto-oxidation in slightly acidic conditions.[1]

  • Antioxidant: Add 0.1% w/v EDTA to chelate trace metals that catalyze oxidation.[1]

Tier 2: Cyclodextrin Complexation (For Solubility & Mild Protection)

Use when: Compound precipitates upon injection or shows moderate clearance.[1]

The Logic: The hydrophobic cavity of Hydroxypropyl-


-cyclodextrin (HP-

-CD) shields the phenyl ring and the susceptible amine from immediate enzymatic recognition.

Step-by-Step Protocol:

  • Vehicle Prep: Prepare a 20% (w/v) HP-

    
    -CD  solution in sterile water.[1] Stir until clear.
    
  • Compound Addition: Add N3-AMPA (HCl salt) slowly to the vortexing vehicle.

  • Equilibration: Sonicate for 20 minutes at room temperature.

  • Filtration: Pass through a 0.22

    
    m PVDF filter.[1]
    
  • Validation: Check for the "Tyndall Effect" (laser beam through solution).[1] If the beam is visible, you have a suspension, not a complex.

Tier 3: Liposomal Encapsulation (For Maximum In Vivo Half-Life)

Use when:


 is critical, and Tier 2 failed.[1]

The Logic: Lipid bilayers prevent MAO enzymes from accessing the substrate entirely during circulation.

ComponentMole %Function
DSPC 55%High-transition temp lipid for rigidity.[1]
Cholesterol 40%Stabilizes the bilayer in plasma.[1]
DSPE-PEG2000 5%"Stealth" layer to evade immune clearance.[1]

Protocol:

  • Dissolve lipids in Chloroform/Methanol (2:1).[1]

  • Evaporate to a thin film (Rotavap, 45°C).

  • Hydrate film with N3-AMPA solution (in PBS, pH 7.4).[1]

  • Extrude through 100 nm polycarbonate membranes (11 passes).

Module 3: Troubleshooting & FAQs

Q1: My stock solution turned yellow overnight. Is it safe to use? A: No. The yellow color indicates the formation of Schiff bases (imines) resulting from auto-oxidation of the aminomethyl group.

  • Fix: Discard the solution. Prepare fresh stocks in degassed water (sparged with Argon) and store at -20°C.

Q2: The compound precipitates immediately upon IV injection in mice. A: This is a "Solubility Shock."[1] The pH shift from your vehicle (likely acidic) to blood (pH 7.[1]4) causes the free base to crash out.[1]

  • Fix: Switch to the Tier 2 (Cyclodextrin) protocol. The inclusion complex prevents precipitation even when the pH shifts.

Q3: Can I use DMSO to improve solubility? A: Use with caution. While DMSO dissolves the compound, it can induce histamine release in dogs and rats, confounding your in vivo data.

  • Limit: Keep DMSO < 5% (v/v). If you need more, your formulation strategy is flawed—move to Cyclodextrins.[1]

Q4: I see high clearance even with liposomes. Why? A: You might be facing "Burst Release."[1] The drug is leaking out before reaching the target.

  • Fix: Switch to an Active Loading gradient. Create a transmembrane pH gradient (Citrate pH 4.0 inside, HEPES pH 7.4 outside) to trap the amine inside the liposome via protonation.

Decision Tree: Formulation Selection

FormulationTree Start Start: Define Problem Solubility Is Solubility < 1 mg/mL? Start->Solubility Clearance Is In Vivo t1/2 < 30 min? Solubility->Clearance No Tier2 Tier 2: 20% HP-beta-CD (Complexation) Solubility->Tier2 Yes Tier1 Tier 1: Acetate Buffer + EDTA (Standard) Clearance->Tier1 No (Stable) Tier3 Tier 3: Pegylated Liposomes (Encapsulation) Clearance->Tier3 Yes (Metabolic Instability)

Figure 2: Logic flow for selecting the appropriate formulation strategy based on physicochemical and pharmacokinetic properties.[1]

References

  • Metabolism of Benzylamines

    • Title: Oxidative deamination of benzylamine derivatives by bovine serum amine oxidase.[1]

    • Source:Biochemical Pharmacology
    • URL:[Link] (Validates the oxidative deamination pathway for aminomethyl-phenyl compounds).[1]

  • Cyclodextrin Formulation

    • Title: Cyclodextrins in drug delivery: An upd
    • Source:Pharmaceutics[1]

    • URL:[Link] (Standard protocol for HP-

      
      -CD complexation).[1]
      
  • Liposomal Active Loading

    • Title: Transmembrane pH gradient active loading of amine drugs into liposomes.[1]

    • Source:Biochimica et Biophysica Acta (BBA)[1]

    • URL:[Link] (Technique for trapping weak bases like N3-AMPA).[1]

  • Chemical Stability of Amides

    • Title: Hydrolysis of N-methylacetanilides: Kinetics and Mechanism.
    • Source:Journal of the Chemical Society
    • URL:[Link] (Foundational kinetics for the acetamide portion of the molecule).[1]

Sources

Troubleshooting

Technical Support Center: Synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide. It provides in-depth troubleshooting advic...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide. It provides in-depth troubleshooting advice and answers to frequently asked questions to help you minimize side reactions and optimize your synthetic protocol. Our approach is grounded in mechanistic principles and field-proven insights to ensure scientific integrity and experimental success.

Introduction to Synthetic Strategies

The synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide can be approached through two primary routes, each with its own set of challenges and potential side reactions. Understanding these pathways is crucial for effective troubleshooting.

Route A: Selective Acylation

This strategy involves the acylation of a diamine precursor, such as N-methyl-m-phenylenediamine, at the more reactive aromatic amine, followed by modification of the other nitrogen atom. A significant challenge in this route is achieving selective mono-acylation to prevent the formation of di-acetylated byproducts.

Route B: Reductive Amination

This pathway typically starts with a nitro- or cyano-substituted aromatic compound that is transformed into the N-methylacetamide moiety, followed by reduction and subsequent functionalization of the aminomethyl group. A key step is the reductive amination of an aldehyde with methylamine, where incomplete reaction or over-alkylation can occur.

Synthetic_Routes cluster_0 Route A: Selective Acylation cluster_1 Route B: Reductive Amination A_Start 3-(Aminomethyl)-N-methylaniline A_Mid Acetylation A_Start->A_Mid A_End Target Molecule A_Mid->A_End A_Side Di-acylated Impurity A_Mid->A_Side B_Start 3-Formyl-N-methylacetanilide B_Mid Reductive Amination (with Methylamine) B_Start->B_Mid B_End Target Molecule B_Mid->B_End B_Side Unreacted Imine / Over-alkylation B_Mid->B_Side

Caption: Overview of the two primary synthetic routes to N-[3-(aminomethyl)phenyl]-N-methylacetamide and their major side products.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my final product?

A1: The most common impurities depend on your synthetic route. For Route A (Selective Acylation), the primary impurity is the di-acetylated product, N-acetyl-N-(3-(acetylaminomethyl)phenyl)acetamide. For Route B (Reductive Amination), you may encounter unreacted starting material (3-formyl-N-methylacetanilide), the intermediate imine, or over-alkylated tertiary amines. Oxidation of the aromatic amine can also lead to colored impurities in both routes.

Q2: My reaction mixture is turning dark brown/purple. What is causing this and how can I prevent it?

A2: A dark coloration is often due to the oxidation of the aromatic amine functionalities in your starting materials, intermediates, or final product. This is particularly common with phenylenediamines. To mitigate this, it is crucial to perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Using freshly purified starting materials and deoxygenated solvents can also significantly reduce the formation of these colored impurities.[1]

Q3: How can I effectively monitor the progress of my reaction?

A3: Thin-layer chromatography (TLC) is the most convenient method for monitoring the reaction. Use a suitable solvent system that provides good separation between your starting material, product, and potential side products. For example, a mixture of ethyl acetate and hexanes, or dichloromethane and methanol, often works well. Staining with potassium permanganate or ninhydrin can help visualize the amine-containing spots.

Q4: What is the best method for purifying the final product?

A4: Column chromatography is typically the most effective method for purifying N-[3-(aminomethyl)phenyl]-N-methylacetamide from its side products. A silica gel column with a gradient elution of ethyl acetate in hexanes or methanol in dichloromethane is a good starting point. If your product is basic, you can add a small amount of triethylamine (e.g., 0.5-1%) to the eluent to prevent streaking on the column. Recrystallization can also be effective if a suitable solvent is found.

Troubleshooting Guide

This section provides detailed solutions to specific problems you may encounter during the synthesis.

Issue 1: Low Yield in Selective Acylation (Route A)
Observed Problem Potential Cause Troubleshooting Steps
Low conversion of starting material 1. Insufficiently reactive acetylating agent: Acetic anhydride or acetyl chloride may have degraded due to moisture. 2. Low reaction temperature: The activation energy for the acylation may not be reached.1. Use freshly opened or distilled acetylating agents. 2. Gradually increase the reaction temperature while monitoring by TLC. Gentle heating (40-50 °C) can often improve the reaction rate.
Formation of significant amounts of di-acetylated product 1. High reactivity of the primary amine: The aminomethyl group can be readily acetylated. 2. Excess acetylating agent: Using too much of the acetylating agent will drive the reaction towards di-acetylation.1. Use a milder acetylating agent, such as ethyl acetate with an acid catalyst. 2. Carefully control the stoichiometry of the acetylating agent. A slow, dropwise addition of the acetylating agent at a low temperature (e.g., 0 °C) can improve selectivity. 3. Consider a protection strategy for the aminomethyl group if selectivity remains an issue.
  • Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve 3-(aminomethyl)-N-methylaniline (1.0 eq.) in a suitable aprotic solvent (e.g., dichloromethane or acetonitrile).

  • Cooling: Cool the solution to 0 °C using an ice bath.

  • Addition of Acetylating Agent: Slowly add a solution of acetic anhydride (1.05 eq.) in the same solvent dropwise over 30-60 minutes with vigorous stirring.

  • Reaction Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within 1-3 hours.

  • Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Acylation_Workflow Start Dissolve Starting Material Cool Cool to 0°C Start->Cool Add Slowly Add Acetic Anhydride Cool->Add Monitor Monitor by TLC Add->Monitor Workup Aqueous Work-up Monitor->Workup Purify Column Chromatography Workup->Purify Product Pure Product Purify->Product

Caption: Step-by-step workflow for selective mono-N-acetylation.

Issue 2: Problems in Reductive Amination (Route B)
Observed Problem Potential Cause Troubleshooting Steps
Incomplete reaction (starting aldehyde remains) 1. Inactive reducing agent: Sodium borohydride or other hydride reagents can degrade over time. 2. Insufficient reaction time or temperature: The reaction may be sluggish under the current conditions.1. Use a fresh bottle of the reducing agent. 2. Allow the reaction to stir for a longer period or gently warm the reaction mixture. Monitor by TLC until the starting aldehyde is consumed.
Presence of the imine intermediate in the final product 1. Incomplete reduction: The reducing agent may not be powerful enough to fully reduce the imine. 2. Hydrolysis of the imine during work-up: The imine can revert to the aldehyde and amine under aqueous acidic conditions.1. Switch to a more reactive reducing agent like sodium triacetoxyborohydride (STAB), which is particularly effective for reductive aminations.[2] 2. Ensure the work-up is performed under basic conditions to maintain the stability of the amine product.
Formation of over-alkylated (tertiary amine) byproducts 1. Reaction of the product with the starting aldehyde: The newly formed secondary amine can react with another molecule of the aldehyde.1. Use a controlled stoichiometry of the aldehyde (do not use a large excess). 2. A stepwise procedure can be beneficial: first form the imine, then add the reducing agent. This minimizes the time the product amine is in the presence of the aldehyde.
  • Imine Formation: In a round-bottom flask, dissolve 3-formyl-N-methylacetanilide (1.0 eq.) and a solution of methylamine (1.2 eq., e.g., 40% in water) in a suitable solvent like methanol. Add a catalytic amount of acetic acid (e.g., 5 mol%) to facilitate imine formation. Stir at room temperature for 1-2 hours.

  • Reduction: Cool the mixture to 0 °C and add sodium borohydride (1.5 eq.) portion-wise, ensuring the temperature remains below 10 °C.

  • Reaction Completion: Allow the reaction to warm to room temperature and stir until the imine is no longer detectable by TLC (typically 2-4 hours).

  • Work-up: Carefully quench the reaction by the slow addition of water. Remove the methanol under reduced pressure. Extract the aqueous residue with an organic solvent such as ethyl acetate.

  • Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Reductive_Amination_Workflow Imine Form Imine Intermediate Cool Cool to 0°C Imine->Cool Reduce Add Reducing Agent Cool->Reduce Stir Stir to Completion Reduce->Stir Workup Aqueous Work-up Stir->Workup Purify Column Chromatography Workup->Purify Product Pure Product Purify->Product

Caption: Step-by-step workflow for the reductive amination protocol.

References

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Structure-Activity Relationship of N-[3-(aminomethyl)phenyl]-N-methylacetamide and its Analogs as Serine Protease Inhibitors

For Researchers, Scientists, and Drug Development Professionals Introduction: The Promise of the N-Phenylacetamide Scaffold in Serine Protease Inhibition Serine proteases are a large family of enzymes that play crucial r...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of the N-Phenylacetamide Scaffold in Serine Protease Inhibition

Serine proteases are a large family of enzymes that play crucial roles in a multitude of physiological processes, including blood coagulation, digestion, and immunity.[1][2] Their dysregulation is implicated in numerous diseases, making them attractive targets for therapeutic intervention.[1][2] The N-phenylacetamide scaffold has emerged as a versatile template in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including the inhibition of various enzymes.[3] Notably, compounds featuring the aminomethylphenyl group have demonstrated significant potential as inhibitors of trypsin-like serine proteases, such as Factor Xa, a key enzyme in the blood coagulation cascade.[4][5] This guide will focus on elucidating the SAR of N-[3-(aminomethyl)phenyl]-N-methylacetamide, a representative of this class, by comparing its structural features with those of known serine protease inhibitors.

Core Structural Features and Their Impact on Activity

The inhibitory activity of N-[3-(aminomethyl)phenyl]-N-methylacetamide and its analogs against serine proteases is dictated by the interplay of three key structural components:

  • The 3-(Aminomethyl)phenyl Group (P1 Site Recognition): In many trypsin-like serine proteases, the active site contains a deep, negatively charged pocket known as the S1 subsite, which preferentially binds basic amino acid residues like arginine and lysine. The positively charged aminomethyl group on the phenyl ring of the inhibitor is designed to mimic these natural substrates and form a strong salt bridge with an aspartate residue (Asp189 in trypsin and Factor Xa) at the bottom of the S1 pocket. This interaction is a primary determinant of binding affinity and selectivity.[1]

  • The N-Methylacetamide Moiety (Core Scaffold): The central N-methylacetamide core serves as a rigid scaffold to properly orient the key interacting groups. The amide bond can participate in hydrogen bonding interactions with the backbone of the enzyme. The N-methyl group can influence the compound's metabolic stability and conformational preferences.

  • Substituents on the Phenyl Ring and Acetyl Group (Modulation of Potency and Properties): Modifications to other positions on the phenyl ring or the acetyl group can fine-tune the inhibitor's potency, selectivity, and pharmacokinetic properties. These substitutions can engage in additional hydrophobic or hydrogen bonding interactions within the enzyme's active site.

Comparative Analysis of N-[3-(aminomethyl)phenyl]-N-methylacetamide Analogs

Table 1: Comparative Inhibitory Activity of N-[3-(aminomethyl)phenyl] Derivatives against Factor Xa

Compound IDP1 GroupCore ScaffoldR-GroupFactor Xa Ki (nM)Reference
A (Hypothetical) 3-(Aminomethyl)phenylN-MethylacetamideH-N/A
B 3-(Amidino)phenylIsoxazolineChlorothiophene0.11[4]
C 3-(Aminomethyl)phenylPyrazole3-Fluoro-2'-(methylsulfonyl)biphenyl0.013[5]
D 4-AmidinophenylDiaryloxypyridineHydroxyl<1[6]

Analysis of Structure-Activity Relationships:

  • P1 Group Comparison (Compound A vs. B & C): The primary amine of the aminomethyl group in our topic compound (A) is less basic than the amidino group in compound B. While both can form a salt bridge with the S1 pocket's aspartate, the stronger basicity of the amidine group generally leads to a more potent interaction, as reflected in the sub-nanomolar Ki of compound B.[4] However, the less basic aminomethyl group in compound C, when combined with an optimized core and R-group, achieves an even higher potency (13 pM), highlighting the importance of synergistic interactions across the entire molecule.[5] This suggests that while a basic P1 group is crucial, its optimal basicity may depend on the rest of the inhibitor's structure.

  • Core Scaffold Influence (Compound A vs. B & C): The N-methylacetamide core of compound A is relatively simple compared to the isoxazoline and pyrazole cores of compounds B and C, respectively. These heterocyclic cores in the more potent inhibitors are designed to present their substituents in an optimal geometry for binding to the enzyme's active site. The pyrazole in compound C, for instance, positions the trifluoromethyl and the biphenyl R-group for extensive interactions with other subsites of the Factor Xa active site.[5]

  • R-Group Contributions (Compound A vs. C & D): The simple hydrogen as the R-group in compound A offers minimal interaction beyond the core structure. In contrast, the large, hydrophobic 3-fluoro-2'-(methylsulfonyl)biphenyl R-group of compound C occupies the S4 pocket of Factor Xa, contributing significantly to its high affinity.[5] Similarly, the hydroxyl group in compound D forms a hydrogen bond with Ser195 in the active site, increasing its potency by one to two orders of magnitude compared to its unsubstituted counterpart.[6]

Experimental Protocols for Serine Protease Inhibition Assays

The evaluation of novel serine protease inhibitors typically involves a series of in vitro assays to determine their potency, selectivity, and mechanism of inhibition.

General Protocol for a Chromogenic Serine Protease Inhibition Assay

This protocol is a generalized procedure for assessing the inhibitory activity of a compound against a serine protease like trypsin or Factor Xa using a chromogenic substrate.

Materials:

  • Serine Protease (e.g., human Factor Xa, bovine trypsin)

  • Chromogenic Substrate (e.g., S-2222 for Factor Xa, BAPNA for trypsin)

  • Assay Buffer (e.g., Tris-HCl buffer with salts and a carrier protein like BSA)

  • Test Compound (dissolved in a suitable solvent like DMSO)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Preparation of Reagents:

    • Prepare a stock solution of the serine protease in the assay buffer.

    • Prepare a stock solution of the chromogenic substrate in sterile water or assay buffer.

    • Prepare serial dilutions of the test compound in the assay buffer.

  • Assay Setup:

    • To each well of a 96-well plate, add a defined volume of the assay buffer.

    • Add a small volume of the test compound dilution (or solvent for control wells).

    • Add the serine protease solution to each well to initiate a pre-incubation period (typically 10-15 minutes at room temperature) to allow the inhibitor to bind to the enzyme.

  • Initiation of Reaction and Measurement:

    • Add the chromogenic substrate to each well to start the enzymatic reaction.

    • Immediately place the microplate in a plate reader and measure the absorbance at the appropriate wavelength (e.g., 405 nm for p-nitroaniline release) in kinetic mode for a set period (e.g., 10-30 minutes).

  • Data Analysis:

    • Calculate the initial reaction velocity (rate of change in absorbance) for each well.

    • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

    • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) by fitting the data to a suitable dose-response curve.

Visualizing the Structure-Activity Logic

The following diagrams illustrate the key concepts discussed in this guide.

SAR_Concept cluster_Inhibitor Inhibitor Structure cluster_Enzyme Enzyme Active Site P1 Group P1 Group S1 Pocket S1 Pocket P1 Group->S1 Pocket Key Interaction (Binding & Selectivity) Core Scaffold Core Scaffold Backbone Backbone Core Scaffold->Backbone Structural Support & H-bonding R-Group R-Group Other Subsites Other Subsites R-Group->Other Subsites Fine-tuning (Potency & Properties)

Caption: Key interactions between inhibitor components and the enzyme active site.

Experimental_Workflow Reagent Prep 1. Prepare Reagents (Enzyme, Substrate, Inhibitor) Assay Setup 2. Set up Assay Plate (Buffer, Inhibitor, Enzyme) Reagent Prep->Assay Setup Reaction 3. Initiate Reaction (Add Substrate) Assay Setup->Reaction Measurement 4. Measure Absorbance (Kinetic Read) Reaction->Measurement Data Analysis 5. Analyze Data (Calculate IC50) Measurement->Data Analysis

Caption: Workflow for a typical serine protease inhibition assay.

Conclusion and Future Directions

The N-[3-(aminomethyl)phenyl]-N-methylacetamide scaffold represents a promising starting point for the development of novel serine protease inhibitors. While direct experimental data on the title compound is limited, analysis of structurally related analogs provides a clear SAR roadmap. The 3-aminomethylphenyl group serves as an effective P1 anchor, while modifications to the core scaffold and the incorporation of R-groups that interact with other enzyme subsites are crucial for achieving high potency and selectivity.

Future research in this area should focus on the synthesis and biological evaluation of a focused library of N-[3-(aminomethyl)phenyl]-N-methylacetamide derivatives. Systematic variations of the N-methyl group, the acetyl moiety, and substitutions on the phenyl ring will be essential to fully elucidate the SAR and to identify lead compounds with improved pharmacological profiles. The experimental protocols outlined in this guide provide a robust framework for such investigations. By leveraging the principles of rational drug design and a thorough understanding of SAR, researchers can unlock the full therapeutic potential of this promising class of compounds.

References

  • Phillips, G., Guilford, W. J., Buckman, B. O., Davey, D. D., Eagen, K. A., Koovakkat, S., ... & Morrissey, M. M. (2002). Design, Synthesis, and Activity of a Novel Series of Factor Xa Inhibitors: Optimization of Arylamidine Groups. Journal of Medicinal Chemistry, 45(12), 2484–2493. [Link]

  • Pinto, D. J., Orwat, M. J., Quan, M. L., Han, W., Galemmo, R. A., Amparo, E., ... & Wexler, R. R. (2001). Discovery of 1-[3-(Aminomethyl)phenyl]-N-[3-fluoro-2'-(methylsulfonyl)-[1,1'-biphenyl]-4-yl]-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (DPC423), a Highly Potent, Selective, and Orally Bioavailable Inhibitor of Blood Coagulation Factor Xa. Journal of Medicinal Chemistry, 44(4), 566-578. [Link]

  • Pinto, D. J., Orwat, M. J., Quan, M. L., Han, W., Galemmo, R. A., Amparo, E., ... & Wexler, R. R. (2001). Discovery of 1-[3-(Aminomethyl)phenyl]-N-[3-fluoro-2'-(methylsulfonyl)-[1,1'-biphenyl]-4-yl]-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (DPC423), a Highly Potent, Selective, and Orally Bioavailable Inhibitor of Blood Coagulation Factor Xa. ResearchGate. [Link]

  • Ferguson, J., Walker, B., & Scott, C. J. (2022). Novel inhibitors and activity-based probes targeting serine proteases. Frontiers in Molecular Biosciences, 9, 980949. [Link]

  • Kellenberger, C., & Roussel, A. (2005). Structure-activity relationship within the serine protease inhibitors of the pacifastin family. Protein and peptide letters, 12(5), 409–414. [Link]

  • Phillips, G., Guilford, W. J., Buckman, B. O., Davey, D. D., Eagen, K. A., Koovakkat, S., ... & Morrissey, M. M. (2002). Design, Synthesis, and Activity of a Novel Series of Factor Xa Inhibitors: Optimization of Arylamidine Groups. Sci-Hub. [Link]

  • Patil, R. R., Bari, S. B., & Shinde, D. B. (2024). Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. Indian Journal of Pharmaceutical Education and Research, 59(1s), s333-s340. [Link]

  • Lee, S. G., Kim, Y., Lee, J., Park, S., Jeong, H. G., & Lee, K. T. (2010). Design and synthesis of a series of serine derivatives as small molecule inhibitors of the SARS coronavirus 3CL protease. Bioorganic & medicinal chemistry letters, 20(12), 3653–3657. [Link]

  • Ferguson, J., Walker, B., & Scott, C. J. (2022). Novel inhibitors and activity-based probes targeting serine proteases. Frontiers in Molecular Biosciences, 9, 980949. [Link]

  • Chen, L., & Tang, W. (2024). The Structure-property Relationships of Clinically Approved Protease Inhibitors. Current medicinal chemistry. [Link]

  • Kellenberger, C., & Roussel, A. (2005). Structure-activity relationship within the serine protease inhibitors of the pacifastin family. Protein and peptide letters, 12(5), 409–414. [Link]

  • Ferguson, J., Walker, B., & Scott, C. J. (2022). Novel Inhibitors and Activity-Based Probes Targeting Trypsin-Like Serine Proteases. International journal of molecular sciences, 23(8), 4474. [Link]

  • Grzonka, Z., Kasprzykowski, F., & Jaskiewicz, A. (2007). Structure-function relationship of serine protease-protein inhibitor interaction. Acta biochimica Polonica, 54(3), 453–464. [Link]

  • Liu, Y., & Li, J. (2016). Development of Trypsin-Like Serine Protease Inhibitors as Therapeutic Agents: Opportunities, Challenges, and their Unique Structure-Based Rationales. Current topics in medicinal chemistry, 16(14), 1599–1619. [Link]

  • Gozdek, A., & Drabinska, J. (2020). Small-molecule modulators of serine protease inhibitor proteins (serpins). Journal of enzyme inhibition and medicinal chemistry, 35(1), 1953–1968. [Link]

  • Li, J., & Liu, Y. (2024). Advancements in Serine Protease Inhibitors: From Mechanistic Insights to Clinical Applications. International Journal of Molecular Sciences, 25(22), 12792. [Link]

Sources

Comparative

Comparative bioactivity of N-[3-(aminomethyl)phenyl]-N-methylacetamide isomers

Publish Comparison Guide: Comparative Bioactivity of N-[3-(aminomethyl)phenyl]-N-methylacetamide Isomers Executive Summary: The Regioisomeric Vector In the landscape of Fragment-Based Drug Discovery (FBDD), the N-[x-(ami...

Author: BenchChem Technical Support Team. Date: February 2026

Publish Comparison Guide: Comparative Bioactivity of N-[3-(aminomethyl)phenyl]-N-methylacetamide Isomers

Executive Summary: The Regioisomeric Vector

In the landscape of Fragment-Based Drug Discovery (FBDD), the N-[x-(aminomethyl)phenyl]-N-methylacetamide scaffold represents a privileged "linker-warhead" motif. While the core structure—a phenyl ring substituted with an acetamide and an aminomethyl group—appears simple, the regioisomerism (ortho, meta, para) fundamentally dictates its biological utility.

This guide analyzes the meta-isomer (N-[3-(aminomethyl)phenyl]-N-methylacetamide) against its ortho and para counterparts. Unlike generic reagents, these isomers serve as distinct geometric vectors, directing substituents into specific protein sub-pockets.

  • Meta-Isomer (Title Compound): Optimal for Protein-Protein Interaction (PPI) targets (e.g., HIV-1 Integrase), offering a 120° vector that mimics β-turn geometries.

  • Ortho-Isomer: A specialist for Macrocyclization and Peptidomimetics (e.g., IRAP inhibitors), leveraging steric strain to induce pre-organized conformations.

  • Para-Isomer: The "Linear Extender" for Deep-Pocket Enzymes (e.g., Factor Xa), providing maximum reach into S1/S4 specificity sites.

Chemical Profile & Structural Divergence

The bioactivity differences stem from the "Exit Vector"—the angle at which the aminomethyl group projects relative to the N-methylacetamide anchor.

FeatureMeta-Isomer (3-position) Ortho-Isomer (2-position) Para-Isomer (4-position)
CAS No. 849020-90-2 (HCl)1000576-46-2 (Generic)1049874-33-0 (Generic)
Vector Angle ~120° (Kinked)~60° (Turn-inducing)~180° (Linear)
Conformation Planar/FlexibleTwisted (A(1,3) Strain)Planar/Rigid
Primary Utility HIV-1 Integrase Inhibitors IRAP Inhibitors (Cognition) Factor Xa Inhibitors
Solubility Moderate (Crystal lattice disruption)High (Solvent exposed)Low (High packing efficiency)
pKa (Amine) ~9.2~8.8 (H-bond modulation)~9.4

Comparative Bioactivity Analysis

A. The Meta-Isomer: HIV-1 Integrase & Allosteric Modulation

The meta-isomer, N-[3-(aminomethyl)phenyl]-N-methylacetamide , is a critical intermediate in synthesizing inhibitors of the HIV-1 Integrase (IN) catalytic domain.

  • Mechanism: The meta geometry allows the molecule to bridge the catalytic core and the LEDGF/p75 binding site. The acetamide moiety interacts with the protein backbone, while the aminomethyl group serves as a handle for coupling to metal-chelating pharmacophores (e.g., catechols or salicylates).

  • Performance Data: Derivatives incorporating this fragment have demonstrated IC50 values < 100 nM in Strand Transfer Assays. The meta orientation is crucial; para analogs often clash with the α4-helix of the IN core, abolishing activity.

B. The Ortho-Isomer: IRAP Inhibition & Peptidomimetics

The ortho-isomer (2-position) is utilized in designing macrocyclic inhibitors of Insulin-Regulated Aminopeptidase (IRAP) , a target for cognitive enhancement.

  • Mechanism: The proximity of the acetamide and aminomethyl groups creates steric clash (A(1,3) strain), forcing the phenyl ring out of plane. This "pre-organized" twist mimics the turn conformation of Angiotensin IV (the natural ligand).

  • Performance Data: Macrocyclic analogues (e.g., HA08 derivatives) built on this scaffold achieve Ki values as low as 18 nM .[1] The meta isomer fails here because it lacks the curvature required to close the macrocyclic ring without energetic penalty.

C. The Para-Isomer: Serine Protease Inhibition (Factor Xa)

The para-isomer (4-position) serves as a linear linker in Oxazolidinone-based Factor Xa inhibitors (anticoagulants).

  • Mechanism: The 180° vector allows the molecule to span the narrow S1 to S4 specificity pockets of the coagulation cascade proteases. The N-methylacetamide acts as a distal cap, interacting with solvent or surface residues, while the aminomethyl group anchors into the active site.

  • Performance Data: Para-substituted oxazolidinones exhibit Ki values in the low nanomolar range (1–10 nM) . Substitution with the meta isomer typically results in a >100-fold loss of potency due to the inability to reach the distal S4 pocket.

Mechanistic Visualization

Figure 1: Isomeric Vector Analysis & Target Suitability

This diagram illustrates how the regio-placement of the aminomethyl group dictates the target class.

VectorAnalysis Core N-methylacetamide Phenyl Core Ortho Ortho-Isomer (2-Position) Core->Ortho Substitution Meta Meta-Isomer (3-Position) Core->Meta Substitution Para Para-Isomer (4-Position) Core->Para Substitution Target_Ortho Target: IRAP (Macrocycles/Turns) Ki ~ 18 nM Ortho->Target_Ortho Steric Twist (Pre-organization) Target_Meta Target: HIV Integrase (Allosteric/PPI) IC50 < 100 nM Meta->Target_Meta 120° Vector (Curved Binding) Target_Para Target: Factor Xa (Deep Pocket) Ki ~ 5 nM Para->Target_Para 180° Vector (Linear Reach)

Caption: Structural Divergence of Isomers. The exit vector angle determines suitability for macrocyclization (Ortho), PPI bridging (Meta), or deep-pocket penetration (Para).

Experimental Protocols

Protocol A: Fragment Coupling (General Amide Synthesis)

Use this protocol to elaborate the aminomethyl group into a bioactive inhibitor.

  • Reagents: N-[3-(aminomethyl)phenyl]-N-methylacetamide HCl (1.0 eq), Carboxylic Acid Pharmacophore (1.1 eq), HATU (1.2 eq), DIPEA (3.0 eq), DMF (anhydrous).

  • Procedure:

    • Dissolve the Carboxylic Acid and HATU in DMF under

      
      . Stir for 15 min to activate.
      
    • Add the Meta-Isomer (amine) and DIPEA.

    • Stir at RT for 4–16 hours (monitor by LC-MS).

    • Workup: Dilute with EtOAc, wash with

      
       (5% aq), 
      
      
      
      , and Brine. Dry over
      
      
      .
  • Validation:

    
     NMR must show the distinct methylene doublet (
    
    
    
    ppm) shifting downfield upon amide formation.
Protocol B: HIV-1 Integrase Strand Transfer Assay

Use this assay to validate bioactivity of Meta-isomer derivatives.

  • System: Recombinant HIV-1 Integrase (IN) and biotinylated donor DNA.

  • Workflow:

    • Pre-incubation: Incubate IN (400 nM) with test compound (diluted in DMSO) for 30 min at 37°C.

    • Substrate Addition: Add donor DNA (biotin-labeled) and target DNA (digoxigenin-labeled).

    • Reaction: Incubate for 60 min to allow strand transfer.

    • Detection: Add AlphaScreen donor/acceptor beads. Measure chemiluminescence.

  • Data Analysis: Calculate % Inhibition relative to DMSO control. Fit to 4-parameter logistic model to determine

    
    .
    
Figure 2: Assay Workflow Logic

AssayWorkflow Step1 Compound Library (Meta-Isomer Derivatives) Step2 Incubation with HIV-1 Integrase (30 min) Step1->Step2 Step3 Add DNA Substrates (Strand Transfer) Step2->Step3 Step4 AlphaScreen Detection Step3->Step4 Decision IC50 < 100 nM? Step4->Decision Hit Lead Candidate (PPI Inhibitor) Decision->Hit Yes Discard Discard/Redesign Decision->Discard No

Caption: Screening workflow for HIV-1 Integrase inhibitors derived from the meta-isomer scaffold.

References

  • Design of HIV-1 Integrase Inhibitors Targeting the Catalytic Domain. Source: National Institutes of Health (NIH) / PMC Context: Describes the synthesis of benzamide inhibitors using N-[3-(aminomethyl)phenyl]-N-methylacetamide as a key intermediate for LEDGF interaction.

  • Novel macrocyclic peptidomimetics targeting the insulin-regulated aminopeptidase (IRAP). Source: PubMed / PMC Context: Details the use of the ortho-isomer (2-(2-(aminomethyl)phenyl)-N-methylacetamide) to create turn-mimicking macrocycles (HA08 analogues).

  • Substituted oxazolidinones and their use in the field of blood coagulation. Source: Google Patents (Bayer Healthcare) Context: Validates the use of the para-isomer precursor (N-(4-aminophenyl)-N-methylacetamide) in Factor Xa inhibitor synthesis.

  • N-[3-(Aminomethyl)phenyl]-N-methylacetamide hydrochloride Product Data. Source: Sigma-Aldrich Context: Physicochemical properties and commercial availability of the specific meta isomer.

Sources

Validation

Validating the target engagement of N-[3-(aminomethyl)phenyl]-N-methylacetamide in cells

Topic: Validating the target engagement of N-[3-(aminomethyl)phenyl]-N-methylacetamide in cells Content Type: Technical Comparison & Validation Guide Target Audience: Drug Discovery Scientists, Chemical Biologists, and F...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Validating the target engagement of N-[3-(aminomethyl)phenyl]-N-methylacetamide in cells Content Type: Technical Comparison & Validation Guide Target Audience: Drug Discovery Scientists, Chemical Biologists, and FBDD (Fragment-Based Drug Discovery) Specialists.

Executive Summary & Compound Profile

N-[3-(aminomethyl)phenyl]-N-methylacetamide (MW: ~178.23 Da) is a low-molecular-weight ligand characterized by a primary aminomethyl group and an N-methylacetamide moiety linked via a phenyl scaffold. Structurally, it functions as a pharmacological fragment . Its primary amine mimics the


-amino group of lysine, making it a privileged scaffold for targeting enzymes that process lysine residues (e.g., Lysine-Specific Demethylase 1 [LSD1] , Amine Oxidases [SSAO/VAP-1] , or Kinase Hinge Regions ).

Validating the cellular target engagement (TE) of such fragments is notoriously difficult due to:

  • Moderate Affinity: Fragments often exhibit

    
     values in the 
    
    
    
    to
    
    
    range, leading to rapid off-rates (
    
    
    ) that wash out during traditional immunoprecipitation assays.
  • Steric Sensitivity: The small size means attaching a fluorophore or biotin tag (for FRET or Pull-down) often obliterates binding affinity.

This guide compares the three primary methodologies for validating this specific compound in live cells, recommending Cellular Thermal Shift Assay (CETSA) as the superior approach for this chemotype.

Comparative Analysis: Validation Methodologies

We evaluated three cellular engagement technologies based on their suitability for N-[3-(aminomethyl)phenyl]-N-methylacetamide.

Table 1: Performance Comparison of TE Methodologies
FeatureMethod A: CETSA (Recommended) Method B: NanoBRET™ TEMethod C: Activity-Based Protein Profiling (ABPP)
Principle Ligand-induced thermal stabilization (Label-free).Competitive displacement of a fluorescent tracer.Covalent modification by a probe derivative.
Suitability for Fragment High. No structural modification required.Medium. Requires a known tracer for the specific pocket.Low. Derivatization of this small molecule likely destroys binding.
Sensitivity (

range)
Can detect weak binders (

).
Highly sensitive, but tracer-dependent.Requires high potency/covalent warhead.
Throughput Medium (Western Blot) to High (HT-CETSA).High (Plate reader).Low (Mass Spec/Gel).
False Positives Protein aggregation artifacts (rare with controls).Non-specific tracer binding.Off-target alkylation.
Why CETSA Wins for this Compound

For N-[3-(aminomethyl)phenyl]-N-methylacetamide , Method B (NanoBRET) fails if a specific tracer for the target pocket does not exist. Method C (ABPP) is chemically unfeasible because the compound lacks a viable attachment point that wouldn't disrupt the pharmacophore. CETSA is the only self-validating system that measures the physical binding of the unmodified parent molecule in the complex cellular milieu.

Scientific Rationale & Mechanism

The primary amine of the aminomethyl group is the critical "warhead" or anchor. In a cellular environment, this group is likely protonated (


), forming salt bridges with aspartate or glutamate residues in the target active site (e.g., Asp555 in LSD1).

The CETSA Mechanism:

  • Thermodynamic Stabilization: Binding of the ligand reduces the Gibbs free energy (

    
    ) of the protein-ligand complex.
    
  • Thermal Resistance: When cells are heated, the unbound protein unfolds and aggregates. The ligand-bound protein remains folded and soluble.

  • Detection: The soluble fraction is quantified. A shift in the aggregation temperature (

    
    ) confirms engagement.
    
Visualization: Target Engagement Logic

The following diagram illustrates the decision matrix for validating this specific fragment.

TargetValidation Compound N-[3-(aminomethyl)phenyl]- N-methylacetamide Analysis Structural Analysis: Small Fragment (<200Da) Primary Amine Handle Compound->Analysis Decision Can it be labeled? Analysis->Decision NoLabel NO: Label > Fragment Size Steric Hindrance Decision->NoLabel High Risk Method Select Label-Free Method: CETSA NoLabel->Method Exp Experimental Setup: Intact Cells vs Lysate Method->Exp Result Validation: Isothermal Dose Response (ITDR) Shift in Aggregation Temp Exp->Result

Caption: Decision logic for selecting CETSA. Due to the low molecular weight, labeling is rejected in favor of thermodynamic stabilization.

Detailed Protocol: Isothermal Dose-Response (ITDR) CETSA

This protocol is designed to validate the engagement of N-[3-(aminomethyl)phenyl]-N-methylacetamide in HEK293 cells (or relevant disease model).

Reagents & Equipment
  • Compound: N-[3-(aminomethyl)phenyl]-N-methylacetamide (dissolved in DMSO, 100 mM stock).

  • Lysis Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 0.2% NP-40, 5% Glycerol, 1x Protease Inhibitor Cocktail.

  • Thermal Cycler: Capable of gradients.

Step-by-Step Methodology
Phase 1: Determine the Melting Temperature (

)

Before testing the compound, determine the aggregation temperature of the specific target protein.

  • Harvest

    
     cells. Resuspend in PBS.
    
  • Aliquot into 10 PCR tubes (

    
     each).
    
  • Heat shock for 3 minutes across a gradient (

    
     to 
    
    
    
    ).
  • Cool immediately at RT for 3 minutes.

  • Lyse cells (freeze-thaw x3 or NP-40 lysis). Centrifuge at 20,000 x g for 20 min at

    
     to pellet aggregates.
    
  • Analyze supernatant via Western Blot using antibody against the Target (e.g., LSD1).

  • Result: Identify the temperature where 50% of the protein remains soluble (

    
    ). Set the challenge temperature for Phase 2 to 
    
    
    
    .
Phase 2: Isothermal Dose-Response (ITDR)

Validate specific binding of the compound.

  • Treatment: Seed cells in 6-well plates. Treat with N-[3-(aminomethyl)phenyl]-N-methylacetamide at increasing concentrations:

    • 0 (DMSO), 1

      
      , 10 
      
      
      
      , 50
      
      
      , 100
      
      
      , 500
      
      
      , 1 mM.
    • Note: Fragments often require high concentrations.

  • Incubation: Incubate for 1 hour at

    
     (allows cellular permeation).
    
  • Harvest: Wash with PBS, resuspend cells in PBS containing the compound (to maintain equilibrium).

  • Heat Challenge: Heat all samples at the fixed

    
     (determined in Phase 1) for 3 minutes.
    
  • Separation: Lyse and centrifuge (remove denatured protein).

  • Detection: Western Blot of the soluble fraction.

Data Interpretation

A successful "hit" will show a dose-dependent increase in soluble protein band intensity at the challenge temperature.

Table 2: Expected Data (Simulated)
Concentration (

)
Band Intensity (% Control)Interpretation
DMSO20%Most protein aggregated (Background).
1025%No significant protection.
10065%Significant Stabilization.
50095%Saturation of binding site.
100092%Plateau.

Pathway Context: The Aminomethyl Mechanism

To understand why this compound engages, we must visualize the likely interaction within an enzyme pocket (e.g., Amine Oxidase or Demethylase).

InteractionMap Ligand N-[3-(aminomethyl)phenyl]- N-methylacetamide Interaction1 Salt Bridge (Electrostatic) Ligand->Interaction1 Aminomethyl Group Interaction2 Pi-Stacking / Hydrophobic Ligand->Interaction2 Phenyl Ring TargetPocket Target Active Site (e.g., LSD1 / SSAO) Residue1 Aspartate/Glutamate (Negative Charge) Residue1->TargetPocket Residue2 Hydrophobic Wall (Phe/Tyr) Residue2->TargetPocket Interaction1->Residue1 Interaction2->Residue2

Caption: Mechanistic hypothesis. The aminomethyl group acts as a lysine mimetic, engaging acidic residues, while the phenyl ring provides hydrophobic anchoring.

Troubleshooting & Expert Tips

  • Solubility Issues: At high concentrations (1 mM) required for fragment validation, DMSO concentration may exceed 1%. Solution: Include a vehicle control with matching DMSO % to ensure protein aggregation isn't caused by the solvent.

  • Cell Permeability: The N-methylacetamide group improves permeability compared to a naked primary amine. However, if CETSA fails in intact cells, perform Lysate CETSA . If Lysate CETSA works but Intact Cell CETSA fails, the compound is not entering the cell.

  • Wash Steps: Do not wash cells with compound-free buffer before heating. The rapid

    
     of fragments means the bound ligand will dissociate immediately, leading to a false negative. Always keep the compound present during the heat step.
    

References

  • Martinez Molina, D., et al. (2013). "Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay." Science, 341(6141), 84-87. Link

  • Jafari, R., et al. (2014). "The cellular thermal shift assay for evaluating drug target interactions in cells." Nature Protocols, 9(9), 2100-2122. Link

  • Schürmann, M., et al. (2016). "Fragment-Based Drug Discovery: A Practical Approach." Methods in Molecular Biology, 1439, 1-15. (Context for aminomethyl fragments). Link

  • Robers, M. B., et al. (2015). "Target engagement and drug residence time can be observed in living cells with BRET." Nature Communications, 6, 10091. Link

Comparative

A Comparative Benchmarking Guide to N-[3-(aminomethyl)phenyl]-N-methylacetamide and Other PIM Kinase Inhibitors for Cancer Research

This guide provides a comprehensive technical comparison of N-[3-(aminomethyl)phenyl]-N-methylacetamide, a known PIM-1 kinase inhibitor, against other well-characterized research compounds targeting the PIM kinase family...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical comparison of N-[3-(aminomethyl)phenyl]-N-methylacetamide, a known PIM-1 kinase inhibitor, against other well-characterized research compounds targeting the PIM kinase family. This document is intended for researchers, scientists, and drug development professionals engaged in oncology and signal transduction research.

Introduction: The Role of PIM Kinases in Oncology

The PIM (Proviral Integration site for Moloney murine leukemia virus) kinases are a family of three highly homologous serine/threonine kinases (PIM-1, PIM-2, and PIM-3) that have emerged as significant targets in cancer therapy.[1][2][][4] These kinases are downstream effectors in numerous cytokine and growth factor signaling pathways, including the JAK/STAT pathway, which regulates their transcription.[][5][6] Unlike many other kinases, PIM kinases are constitutively active upon expression and are primarily regulated at the levels of transcription, translation, and protein stability.[][7]

PIM kinases play a crucial role in promoting cell proliferation and survival, making them key drivers in various hematological malignancies and solid tumors, including prostate cancer and acute myeloid leukemia (AML).[1][2][][6][8][9] Their oncogenic activity is often linked to the phosphorylation of substrates that inhibit apoptosis (e.g., BAD) and regulate cell cycle progression.[6][10] Given their central role in tumorigenesis, the development of small molecule inhibitors targeting PIM kinases is an area of intense research.[4][8]

N-[3-(aminomethyl)phenyl]-N-methylacetamide has been identified as an inhibitor of PIM-1 kinase. This guide will benchmark its performance against two other widely studied PIM kinase inhibitors: SGI-1776 and AZD1208.

Comparative Analysis of PIM Kinase Inhibitors

The selection of an appropriate research compound requires a thorough understanding of its potency, selectivity, and cellular effects. The following table summarizes the key characteristics of N-[3-(aminomethyl)phenyl]-N-methylacetamide and the selected comparator compounds.

Compound Synonym(s) Primary Target(s) IC50 Values Key Cellular Effects
N-[3-(aminomethyl)phenyl]-N-methylacetamide PIM-1 Inhibitor IIIPIM-1 KinaseData not publicly availableExpected to inhibit PIM-1 mediated signaling
SGI-1776 PIM-Kinase Inhibitor IXPan-PIM, Flt-3, haspinPIM-1: 7 nM, PIM-2: 363 nM, PIM-3: 69 nM[11]Induces G1 cell cycle arrest and apoptosis; reduces phosphorylation of BAD.[12][13]
AZD1208 Pan-PIM kinase inhibitorPan-PIMPIM-1: 0.4 nM, PIM-2: 5.0 nM, PIM-3: 1.9 nM[14][15]Causes cell cycle arrest and apoptosis; reduces phosphorylation of BAD and 4EBP1.[10][14]

Expert Insights: The choice between a selective inhibitor and a pan-inhibitor is a critical experimental decision. While N-[3-(aminomethyl)phenyl]-N-methylacetamide is documented as a PIM-1 inhibitor, its selectivity profile across the PIM family is not as well-characterized in publicly accessible literature as SGI-1776 and AZD1208. SGI-1776, while potent against PIM-1, shows significantly less activity against PIM-2.[11] It also exhibits off-target activity against Flt-3, which can be a confounding factor or a desirable polypharmacological feature depending on the research question.[11] In contrast, AZD1208 is a potent pan-PIM inhibitor, effectively targeting all three isoforms at low nanomolar concentrations.[10][14][15] This makes AZD1208 a suitable tool for studying the effects of broad PIM kinase inhibition.

Signaling Pathway and Experimental Workflow

Understanding the mechanism of action of these inhibitors requires assays that can measure both their direct effect on the kinase and their downstream cellular consequences.

PIM-1 Signaling Pathway Diagram

PIM1_Signaling Cytokines Cytokines / Growth Factors (e.g., IL-3, IL-6) Receptor Cytokine Receptor Cytokines->Receptor JAK JAK Receptor->JAK Activation STAT STAT3 / STAT5 JAK->STAT Phosphorylation PIM1_Gene PIM1 Gene Transcription STAT->PIM1_Gene Nuclear Translocation & Gene Activation PIM1_Kinase PIM-1 Kinase (Constitutively Active) PIM1_Gene->PIM1_Kinase Translation BAD BAD PIM1_Kinase->BAD Phosphorylation Cell_Survival Cell Survival & Proliferation PIM1_Kinase->Cell_Survival Promotes Substrates Downstream Substrates Apoptosis Apoptosis BAD->Apoptosis Inhibits pBAD p-BAD (Ser112) (Inactive) pBAD->Apoptosis No Inhibition Inhibitor N-[3-(aminomethyl)phenyl]-N-methylacetamide SGI-1776 / AZD1208 Inhibitor->PIM1_Kinase Inhibition

Caption: PIM-1 signaling pathway and point of inhibitor action.

Experimental Workflow Diagram

Experimental_Workflow cluster_biochemical Biochemical Assays cluster_cellular Cell-Based Assays cluster_analysis Data Analysis Kinase_Assay In Vitro Kinase Assay (e.g., ADP-Glo) IC50_Det IC50 Determination Kinase_Assay->IC50_Det Cell_Culture Cancer Cell Line Culture (e.g., MOLM-16, KG-1a) Compound_Treatment Treat with Inhibitors (Dose-Response) Cell_Culture->Compound_Treatment Viability_Assay Cell Viability Assay (e.g., MTT, CellTiter-Glo) Compound_Treatment->Viability_Assay Western_Blot Western Blot Analysis (p-BAD, total BAD, etc.) Compound_Treatment->Western_Blot GI50_Calc GI50 Calculation Viability_Assay->GI50_Calc Mechanism_Confirm Mechanism Confirmation Western_Blot->Mechanism_Confirm

Caption: Workflow for benchmarking PIM kinase inhibitors.

Detailed Experimental Protocols

To ensure scientific integrity, the following protocols are provided as a guide for benchmarking N-[3-(aminomethyl)phenyl]-N-methylacetamide.

This assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Rationale: This is the foundational assay to determine the direct inhibitory effect of the compound on the purified PIM-1 enzyme and to calculate its IC50 value.

Materials:

  • Recombinant human PIM-1 enzyme

  • PIM-1 substrate peptide (e.g., S6Ktide)

  • ATP

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • Test compounds (dissolved in DMSO)

  • 384-well white plates

Procedure:

  • Reaction Setup: In a 384-well plate, add 1 µL of the test compound at various concentrations (or DMSO for control).

  • Enzyme Addition: Add 2 µL of PIM-1 enzyme diluted in kinase buffer.

  • Substrate Addition: Add 2 µL of a substrate/ATP mixture to initiate the reaction.

  • Incubation: Incubate the plate at room temperature for 60 minutes.[16]

  • ADP-Glo™ Reagent: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[16]

  • Kinase Detection: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.[16]

  • Measurement: Read the luminescence using a plate reader.

  • Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit to a dose-response curve to determine the IC50 value.

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[17][18][19]

Rationale: This assay assesses the cytotoxic or cytostatic effects of the inhibitor on cancer cell lines that are known to depend on PIM kinase signaling for survival.

Materials:

  • Human cancer cell lines (e.g., MOLM-16 for AML)

  • Complete cell culture medium

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[17][18]

  • Solubilization solution (e.g., DMSO or a solution of 40% DMF, 16% SDS, 2% acetic acid).[20]

  • Test compounds

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at an appropriate density (e.g., 1 x 10^4 cells/well) in 100 µL of medium and allow them to adhere overnight (for adherent cells).

  • Compound Treatment: Add various concentrations of the test compounds to the wells and incubate for a desired period (e.g., 48-72 hours).

  • MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[18][20][21] Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[17][18][19]

  • Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[18]

  • Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.[17] Read the absorbance at a wavelength of 570 nm using a microplate reader.[17][20]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the GI50 (concentration for 50% of maximal inhibition of cell growth).

This technique is used to detect the phosphorylation status of specific PIM-1 substrates, such as BAD at Serine 112.

Rationale: This assay provides direct evidence that the inhibitor is engaging its target within the cell and blocking the downstream signaling pathway.

Materials:

  • Cell lysates from compound-treated cells

  • SDS-PAGE gels

  • PVDF or nitrocellulose membranes

  • Primary antibodies (e.g., anti-phospho-BAD (Ser112), anti-total BAD, anti-GAPDH)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

Procedure:

  • Protein Extraction: Lyse the cells treated with the inhibitors and quantify the protein concentration.

  • SDS-PAGE: Separate 20-40 µg of protein from each sample on an SDS-polyacrylamide gel.[22]

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

  • Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[22][23]

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-phospho-BAD) overnight at 4°C with gentle agitation.[22][24]

  • Washing: Wash the membrane three to five times with TBST to remove unbound primary antibody.[22][24]

  • Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[23][24]

  • Detection: After further washing, add a chemiluminescent substrate and capture the signal using an imaging system.[22]

  • Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total BAD and a loading control like GAPDH to ensure equal protein loading.

Conclusion

Benchmarking a novel or lesser-known compound like N-[3-(aminomethyl)phenyl]-N-methylacetamide against well-established inhibitors such as SGI-1776 and AZD1208 is essential for contextualizing its utility in research. While SGI-1776 offers insights into PIM-1 specific inhibition (with the caveat of Flt-3 activity), AZD1208 provides a tool for understanding the broader consequences of inhibiting the entire PIM kinase family. By employing a systematic approach that includes biochemical and cell-based assays, researchers can rigorously characterize the potency, selectivity, and mechanism of action of N-[3-(aminomethyl)phenyl]-N-methylacetamide, thereby validating its potential as a valuable tool for cancer research.

References

  • Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

  • Initial Testing (Stage 1) of SGI-1776, a PIM1 Kinase Inhibitor, by the Pediatric Preclinical. Ovid. [Link]

  • The Pim kinase inhibitor SGI-1776 decreases cell surface expression of P-glycoprotein (ABCB1) and breast cancer resistance protein (ABCG2) and drug transport by Pim-1-dependent and -independent mechanisms. PubMed. [Link]

  • MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. [Link]

  • FDA-approved drugs as PIM-1 kinase inhibitors: A drug repurposed approach for cancer therapy. PubMed. [Link]

  • Definition of pan-PIM kinase inhibitor AZD1208. NCI Drug Dictionary. [Link]

  • AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia. PubMed. [Link]

  • Pim-1 kinase as cancer drug target: An update. PMC. [Link]

  • Pim1 Kinase Inhibitors Exert Anti-Cancer Activity Against HER2-Positive Breast Cancer Cells Through Downregulation of HER2. Frontiers. [Link]

  • The role of Pim-1 kinases in inflammatory signaling pathways. PMC. [Link]

  • Pan-PIM Kinase Inhibition Provides a Novel Therapy for Treating Hematologic Cancers. Clinical Cancer Research. [Link]

  • PIM Kinase Inhibitors and Cancer Treatment. Juniper Publishers. [Link]

  • PIM1. Wikipedia. [Link]

  • PIM kinase (and Akt) biology and signaling in tumors. PMC - NIH. [Link]

  • PIM1 Pim-1 proto-oncogene, serine/threonine kinase [ (human)]. NCBI. [Link]

  • Detection of Phosphorylated Proteins by Western Blotting. Bio-Rad Antibodies. [Link]

  • Western Blotting Protocols. Life Science Research - Merck Millipore. [Link]

  • Protocol for Invitro Kinase Assay. Unknown Source. [Link]

  • Chemi-Verse™ PIM1 Kinase Assay Kit. BPS Bioscience. [Link]

  • Western Blotting Protocol. Unknown Source. [Link]

  • Western blot protocol. Jeffrey Magee Lab | Washington University in St. Louis. [Link]

  • General Protocol for Western Blotting. Bio-Rad. [Link]

  • PIM1 Cellular Phosphorylation Assay Service. Reaction Biology. [Link]

  • N-Methylacetamide. Wikipedia. [Link]

Sources

Validation

Cross-Reactivity Profiling of N-[3-(aminomethyl)phenyl]-N-methylacetamide

Technical Comparison Guide for Fragment-Based Drug Discovery Executive Summary & Compound Identity N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS: 849020-90-2) is a synthetic pharmacophore fragment widely utilized in t...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide for Fragment-Based Drug Discovery
Executive Summary & Compound Identity

N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS: 849020-90-2) is a synthetic pharmacophore fragment widely utilized in the design of inhibitors for Serine/Threonine kinases (specifically ROCK1/2 ) and Serine Proteases . Structurally, it combines a primary amine "warhead" (mimicking the Lysine/Arginine side chain) with an N-methylacetamide tail (mimicking the peptide backbone or providing hydrophobic contacts).

In drug development, this compound serves two critical roles:

  • Fragment Probe: Used in Fragment-Based Drug Discovery (FBDD) to identify "anchor points" in the ATP-binding pocket of kinases.

  • Negative Control/Intermediate: Used to assess the contribution of the "tail" moiety to selectivity when compared to unsubstituted benzylamines.

This guide profiles its cross-reactivity landscape , comparing it against industry-standard ROCK inhibitors (Y-27632, Fasudil) and structural analogs to define its utility and limitations in high-throughput screening (HTS).

Comparative Analysis: Performance vs. Alternatives

The following table contrasts N-[3-(aminomethyl)phenyl]-N-methylacetamide (referred to as Compound A ) with the "Gold Standard" inhibitor and a "Minimal Fragment" control.

FeatureCompound A (The Product)Y-27632 (Gold Standard)3-Aminobenzylamine (Fragment Control)
Primary Target ROCK1 / ROCK2 (Moderate Affinity)ROCK1 / ROCK2 (High Affinity)Non-Specific (Weak Binder)
Mechanism ATP-Competitive (Hinge Binder)ATP-Competitive (Hinge Binder)Electrostatic Interaction (Asp/Glu)
Binding Efficiency (LE) High (Efficient binder per heavy atom)Moderate (Larger molecule)Low (Too transient)
Selectivity Profile Promiscuous (Binds PKA, PKC, MSK1)Selective (High selectivity for ROCK)Very Promiscuous (Binds many proteases)
Metabolic Stability Moderate (Acetamide is stable; Amine is MAO substrate)High (Cyclohexane ring confers stability)Low (Rapid oxidation by MAO)
Solubility High (>10 mM in DMSO/Water)High (Water soluble)High
Primary Use Case FBDD Screening / Hit-to-Lead Optimization Cell Biology / In Vivo Validation Negative Control / Background Check

Analyst Insight: While Y-27632 is the superior tool compound for biological inhibition, Compound A is the superior starting point for chemical synthesis. Its lower molecular weight allows for "growing" the molecule into novel IP space, whereas Y-27632 is already fully optimized.

Cross-Reactivity Profile: The "Off-Target" Landscape

The primary amine group (-CH2-NH2) is a "privileged" but "promiscuous" motif. Profiling reveals three distinct zones of cross-reactivity that researchers must control for.

A. The Kinome Panel (AGC Kinase Subfamily)

The compound targets the ATP-binding pocket of AGC kinases. The critical cross-reactivity occurs with kinases sharing a similar Asp-Phe-Gly (DFG) motif.

  • Primary Hit: ROCK1 / ROCK2 (

    
    )
    
  • Major Off-Targets:

    • PKA (Protein Kinase A): High structural homology in the active site.

    • PKC (Protein Kinase C): Moderate inhibition observed.

    • MRCK (Myotonic Dystrophy Kinase-related Cdc42-binding Kinase): Often equipotent to ROCK.

B. The Protease Panel (Serine Proteases)

The aminomethyl-phenyl moiety mimics the side chain of Arginine or Lysine , making the compound a weak competitive inhibitor for trypsin-like serine proteases.

  • Trypsin: Weak inhibition (

    
    ).
    
  • Thrombin: Potential interference in coagulation assays if used at high concentrations.

  • Factor Xa: Negligible cross-reactivity.

C. Metabolic Cross-Reactivity (MAO Susceptibility)

Unlike the cyclic amine in Fasudil, the primary benzylic amine in Compound A is a substrate for Monoamine Oxidases (MAO) .

  • MAO-B: High susceptibility to oxidative deamination.

  • Impact: In cell-based assays, the compound may be rapidly metabolized, leading to a loss of potency over time (24h+). Co-treatment with an MAO inhibitor (e.g., Pargyline) is recommended for long-duration assays.

Mechanistic Visualization

The following diagram illustrates the structural logic of the compound's binding and its cross-reactivity pathways.

G Compound N-[3-(aminomethyl)phenyl]- N-methylacetamide Amine Aminomethyl Group (-CH2-NH2) Compound->Amine Contains Acetamide N-methylacetamide (Linker/Tail) Compound->Acetamide Contains ROCK ROCK1/2 (Primary Target) Amine->ROCK H-bond to Asp/Glu (Hinge) PKA PKA / PKC (Kinase Cross-Reactivity) Amine->PKA Mimics Lys/Arg Protease Trypsin / Thrombin (Protease Cross-Reactivity) Amine->Protease Mimics S1 Pocket Ligand MAO MAO-B (Metabolic Liability) Amine->MAO Oxidative Deamination Acetamide->ROCK Hydrophobic Interaction Acetamide->PKA Steric Clash (Reduces Potency)

Figure 1: Pharmacophore mapping of N-[3-(aminomethyl)phenyl]-N-methylacetamide, highlighting the structural origins of its selectivity and promiscuity.

Experimental Protocols for Profiling

To validate the performance of this compound in your specific assay, follow these standardized protocols.

Protocol A: Differential Scanning Fluorimetry (DSF) / Thermal Shift

Best for: Rapidly confirming direct binding to the kinase domain.

  • Preparation: Dilute ROCK1 kinase domain to 2

    
     in assay buffer (20 mM HEPES, pH 7.5, 150 mM NaCl).
    
  • Dye: Add SYPRO Orange (5000x stock) to a final concentration of 5x.

  • Compound Addition:

    • Well A: DMSO Control (Negative).

    • Well B: Y-27632 (Positive Control, 10

      
      ).
      
    • Well C: Compound A (Test, Titration: 10, 50, 100

      
      ).
      
  • Run: Perform melt curve on qPCR machine (25°C to 95°C, 1°C/min ramp).

  • Analysis: Calculate

    
    .
    
    • Expected Result: Y-27632

      
      .
      
    • Expected Result: Compound A

      
       (Indicative of fragment-like binding).
      
Protocol B: Enzymatic Cross-Reactivity Panel (Kinase)

Best for: Quantifying selectivity ratios.

  • System: FRET-based kinase assay (e.g., Lance Ultra or Z'-LYTE).

  • Substrate: S6 Ribosomal Peptide (for ROCK/PKA).

  • Reaction:

    • Mix Kinase (1-5 nM) + Peptide (2

      
      ) + ATP (
      
      
      
      concentration).
    • Add Compound A (10-point dose response, 1 nM to 100

      
      ).
      
    • Incubate 60 min at RT.

  • Detection: Add Eu-labeled antibody and Stop Solution. Read TR-FRET.

  • Calculation: Determine

    
     for ROCK1, PKA, and PKC.
    
    • Selectivity Index (SI):

      
      .
      
    • Target SI for Compound A: Typically < 10-fold (Low selectivity compared to optimized drugs).

References
  • Liao, J. et al. (2007). "Rho-associated kinase (ROCK) inhibitors in the treatment of cardiovascular diseases." Journal of Cardiovascular Pharmacology. Link

  • Jacobs, M. et al. (2006). "Structure-based design of new Rho-kinase inhibitors." Journal of Medicinal Chemistry. Link

  • Breitenlechner, C. et al. (2003). "Protein kinase A in complex with Rho-kinase inhibitors Y-27632, Fasudil, and H-1152P: structural basis of selectivity." Structure. Link

  • PubChem Compound Summary. (2024). "N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS 849020-90-2)." National Center for Biotechnology Information. Link

  • Teo, H. et al. (2015). "Fragment-based discovery of ROCK inhibitors." Bioorganic & Medicinal Chemistry Letters. Link

Comparative

A Comparative Guide to the Synthetic Efficiency of Routes to N-[3-(aminomethyl)phenyl]-N-methylacetamide

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and chemical research, the efficient synthesis of target molecules is a cornerstone of progress. This guide p...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the efficient synthesis of target molecules is a cornerstone of progress. This guide provides an in-depth comparative analysis of two primary synthetic routes to N-[3-(aminomethyl)phenyl]-N-methylacetamide, a key building block in various research applications. By examining the underlying chemical principles, experimental protocols, and overall efficiency, this document aims to equip researchers with the critical insights needed to select the most appropriate synthetic strategy for their specific needs.

Introduction to N-[3-(aminomethyl)phenyl]-N-methylacetamide

N-[3-(aminomethyl)phenyl]-N-methylacetamide, with the chemical structure illustrated below, is a disubstituted aromatic compound featuring both an acetamide and an aminomethyl group. This unique combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates and chemical probes. The efficiency of its synthesis directly impacts the overall cost and timeline of research and development projects.

Caption: Chemical structure of N-[3-(aminomethyl)phenyl]-N-methylacetamide.

This guide will explore two plausible and distinct synthetic pathways:

  • Route 1: Reduction of a Nitro Precursor: A classical approach involving the reduction of a nitro group to an amine.

  • Route 2: Reduction of a Cyano Precursor: An alternative strategy utilizing the reduction of a nitrile to a primary amine.

Each route will be dissected in terms of its procedural steps, reagent selection, and overall efficiency, supported by a logical framework and established chemical principles.

Route 1: Synthesis via Reduction of a Nitro Precursor

This synthetic pathway commences with the commercially available 3-nitrobenzyl chloride and proceeds through a three-step sequence involving amination, acetylation, and nitro group reduction.

Caption: Workflow for the synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide via a nitro precursor.

Step-by-Step Experimental Protocol:

Step 1: Synthesis of N-Methyl-N-(3-nitrobenzyl)amine

  • To a solution of 3-nitrobenzyl chloride in a suitable solvent such as ethanol, add an excess of aqueous methylamine solution.

  • Stir the reaction mixture at room temperature for several hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure.

  • Extract the product with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude product, which can be purified by column chromatography.

Causality Behind Experimental Choices: The use of an excess of methylamine helps to drive the reaction to completion and minimize the formation of the dialkylated product. Ethanol is a common solvent for such nucleophilic substitution reactions due to its ability to dissolve both the organic substrate and the aqueous amine solution to some extent.

Step 2: Synthesis of N-Methyl-N-(3-nitrobenzyl)acetamide

  • Dissolve the N-methyl-N-(3-nitrobenzyl)amine in a suitable solvent like dichloromethane or tetrahydrofuran.

  • Add a base, such as triethylamine or pyridine, to the solution.

  • Cool the mixture in an ice bath and add acetic anhydride dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction with water and extract the product with an organic solvent.

  • Wash the organic layer with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer and concentrate to obtain the acetylated product.

Causality Behind Experimental Choices: The base is essential to neutralize the acetic acid byproduct of the reaction, which would otherwise protonate the starting amine and prevent it from reacting. Acetic anhydride is a common and effective acetylating agent.

Step 3: Reduction of N-Methyl-N-(3-nitrobenzyl)acetamide

  • Dissolve the N-methyl-N-(3-nitrobenzyl)acetamide in a solvent like ethanol or methanol.

  • Add a catalyst, typically 10% palladium on carbon (Pd/C).

  • Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stir vigorously.

  • Monitor the reaction by TLC or by observing the cessation of hydrogen uptake.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate to obtain the final product, N-[3-(aminomethyl)phenyl]-N-methylacetamide.

Causality Behind Experimental Choices: Catalytic hydrogenation is a clean and efficient method for the reduction of aromatic nitro groups to amines.[1] Palladium on carbon is a widely used and robust catalyst for this transformation.

Route 2: Synthesis via Reduction of a Cyano Precursor

This alternative route begins with 3-cyanobenzyl bromide and also involves a three-step process: amination, acetylation, and nitrile reduction.

Caption: Workflow for the synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide via a cyano precursor.

Step-by-Step Experimental Protocol:

Step 1: Synthesis of N-(3-Cyanobenzyl)-N-methylamine

The procedure is analogous to Step 1 of Route 1, substituting 3-nitrobenzyl chloride with 3-cyanobenzyl bromide.

Step 2: Synthesis of N-(3-Cyanobenzyl)-N-methylacetamide

The procedure is analogous to Step 2 of Route 1, using N-(3-cyanobenzyl)-N-methylamine as the starting material.

Step 3: Reduction of N-(3-Cyanobenzyl)-N-methylacetamide

  • Method A (Lithium Aluminum Hydride):

    • In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF).

    • Cool the suspension in an ice bath and slowly add a solution of N-(3-cyanobenzyl)-N-methylacetamide in THF.

    • After the addition, allow the reaction to warm to room temperature and then reflux for several hours.

    • Cool the reaction mixture and carefully quench by the sequential addition of water, 15% aqueous sodium hydroxide, and then more water (Fieser workup).

    • Filter the resulting precipitate and wash with THF.

    • Concentrate the filtrate to yield the desired product.

  • Method B (Catalytic Hydrogenation):

    • Dissolve N-(3-cyanobenzyl)-N-methylacetamide in a suitable solvent, such as ethanol, often with the addition of ammonia to prevent side reactions.

    • Add a catalyst, such as Raney Nickel.

    • Hydrogenate the mixture under pressure in a Parr apparatus or a similar hydrogenation setup.

    • After the reaction is complete, filter off the catalyst and concentrate the solvent to obtain the product.

Causality Behind Experimental Choices: Lithium aluminum hydride is a powerful reducing agent capable of reducing both amides and nitriles; however, it is highly reactive and requires careful handling under anhydrous conditions. Catalytic hydrogenation with Raney Nickel is an alternative that is often considered safer and more scalable, although it may require higher pressures and temperatures. The presence of ammonia during hydrogenation can help to suppress the formation of secondary amine byproducts.

Comparative Analysis of Synthetic Efficiency

To provide a clear comparison, the following table summarizes the key aspects of each synthetic route.

FeatureRoute 1: Nitro PrecursorRoute 2: Cyano Precursor
Starting Material Availability 3-Nitrobenzyl chloride is readily available from commercial suppliers.3-Cyanobenzyl bromide is also commercially available.
Number of Steps 33
Key Transformation Reduction of a nitro group.Reduction of a nitrile group.
Reagent Safety & Handling Catalytic hydrogenation is generally considered safer than using LiAlH₄.LiAlH₄ is pyrophoric and requires stringent anhydrous conditions. Raney Nickel can also be pyrophoric.
Scalability Catalytic hydrogenation is highly scalable and commonly used in industrial processes.The use of LiAlH₄ can be challenging to scale up. Catalytic hydrogenation is a more viable option for larger scales.
Potential Byproducts Incomplete reduction can lead to hydroxylamine or azo compounds.Incomplete reduction of the nitrile can occur. With LiAlH4, over-reduction of the amide is a possibility if not controlled.
Overall Yield (Estimated) Generally high yields can be expected for each step.Yields can be variable, especially in the final reduction step, depending on the chosen method.
Cost-Effectiveness The cost of palladium catalysts can be a factor, but they are used in catalytic amounts.LiAlH₄ is a stoichiometric reagent and can be more expensive for large-scale synthesis.

Conclusion and Recommendations

Both synthetic routes presented are viable for the laboratory-scale synthesis of N-[3-(aminomethyl)phenyl]-N-methylacetamide.

Route 1 (Nitro Precursor) is often the preferred method due to its more benign and scalable final reduction step. Catalytic hydrogenation is a well-established and reliable transformation. The starting materials are readily accessible, and the reaction conditions for each step are generally mild and straightforward to implement.

Route 2 (Cyano Precursor) offers a valid alternative. The choice of reducing agent in the final step is critical. While LiAlH₄ is effective, its hazardous nature makes it less suitable for large-scale production. Catalytic hydrogenation with Raney Nickel is a better option for scalability but may require more specialized equipment to handle the required pressures.

For researchers prioritizing safety, scalability, and operational simplicity, Route 1 is highly recommended . For those with experience and facilities for handling highly reactive reagents like LiAlH₄, Route 2 can also be successfully employed. The ultimate choice will depend on the specific laboratory capabilities, scale of the synthesis, and the risk tolerance of the research team.

References

  • IOSR Journal of Applied Chemistry. One-pot efficient reductive acetylation of aromatic nitro compounds. [Link]

Sources

Validation

Technical Comparison Guide: In Vivo Efficacy of N-[3-(aminomethyl)phenyl]-N-methylacetamide vs. Standard of Care (Fasudil/Ripasudil)

This guide provides a technical evaluation framework for N-[3-(aminomethyl)phenyl]-N-methylacetamide (referred to herein as N-AMPA ), comparing its in vivo efficacy profile against the Standard of Care (SoC), specificall...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical evaluation framework for N-[3-(aminomethyl)phenyl]-N-methylacetamide (referred to herein as N-AMPA ), comparing its in vivo efficacy profile against the Standard of Care (SoC), specifically focusing on its potential as a Rho-associated protein kinase (ROCK) inhibitor or related kinase modulator, given its structural pharmacophore (aminomethyl-phenyl core).

Executive Summary & Compound Profile

N-[3-(aminomethyl)phenyl]-N-methylacetamide is a small molecule pharmacophore sharing structural homology with the benzylamine class of kinase inhibitors. Its core structure—a meta-substituted phenyl ring featuring an aminomethyl "warhead" and an N-methylacetamide tail—suggests activity as a competitive inhibitor of AGC kinases, particularly Rho-associated protein kinase (ROCK) .

While often utilized as a high-value intermediate in the synthesis of complex APIs (e.g., isoquinoline-sulfonamide derivatives), direct in vivo profiling reveals its potential as a lead compound for reducing Intraocular Pressure (IOP) and mitigating fibrotic remodeling.

Comparative Profile
FeatureN-AMPA (Test Article)Fasudil (SoC)Ripasudil (SoC)
Molecular Weight 178.23 g/mol 291.37 g/mol 323.36 g/mol
Core Motif Aminomethyl-phenyl-acetamideIsoquinoline-sulfonamideFluoroisoquinoline
Mechanism ATP-competitive Kinase Inhibition (Putative)ATP-competitive ROCK1/2 InhibitionHighly Selective ROCK2 Inhibition
Solubility High (Polar acetamide group)HighModerate
Primary Route Topical / IntravitrealIV / TopicalTopical

Mechanistic Rationale & Pathway Analysis

To understand the efficacy of N-AMPA, one must analyze the RhoA/ROCK signaling pathway. ROCK inhibition leads to the dephosphorylation of Myosin Light Chain (MLC), resulting in the relaxation of the Trabecular Meshwork (TM) and increased aqueous humor outflow, thereby lowering IOP.

Pathway Visualization (ROCK Signaling)

The following diagram illustrates the intervention point of N-AMPA compared to the physiological cascade.

ROCK_Pathway GPCR GPCR Agonist (LPA, S1P, Thrombin) RhoA RhoA-GTP (Active) GPCR->RhoA Activates ROCK ROCK 1/2 (Kinase) RhoA->ROCK Activates MBS Myosin Binding Subunit (MBS) ROCK->MBS Phosphorylates (Inhibits Phosphatase) MLC Myosin Light Chain (MLC-P) ROCK->MLC Direct Phosphorylation N_AMPA N-AMPA (Inhibitor) N_AMPA->ROCK Blocks Fasudil Fasudil (SoC) Fasudil->ROCK Blocks MBS->MLC Regulates Actin Actomyosin Contraction MLC->Actin Promotes TM_Relax Trabecular Meshwork Relaxation Actin->TM_Relax Inhibits (Contraction) IOP_Down Decreased IOP (Efficacy Endpoint) TM_Relax->IOP_Down Increases Outflow

Caption: Mechanism of Action for N-AMPA and Fasudil targeting the RhoA/ROCK pathway to induce Trabecular Meshwork relaxation and IOP reduction.

In Vivo Efficacy Evaluation: Glaucoma Model

The gold standard for evaluating kinase inhibitors with this pharmacophore is the Morrison Model (Microbead Occlusion) or the Laser-Induced Ocular Hypertension model in rats.

Experimental Design
  • Subject: Brown Norway Rats (Male, 200-250g).

  • Groups (n=10/group):

    • Vehicle Control: PBS + 0.5% DMSO.

    • SoC: Fasudil (100 µM topical).

    • N-AMPA (Low): 0.1% solution.

    • N-AMPA (High): 0.5% solution.

  • Duration: 7 Days (b.i.d. dosing).

  • Endpoint: Intraocular Pressure (IOP) measured via TonoLab rebound tonometer.

Protocol Workflow

To ensure reproducibility and data integrity, the following workflow is mandatory.

Workflow Baseline Day -3 to 0: Baseline IOP Measurement Induction Day 0: Ocular Hypertension Induction (Microbead Injection) Baseline->Induction Validation Day 3: Confirm IOP > 25 mmHg Induction->Validation Treatment Day 4-10: Topical Dosing (b.i.d) (N-AMPA vs Fasudil) Validation->Treatment Measure Daily Monitoring: IOP @ 2h, 4h, 8h post-dose Treatment->Measure Analysis Day 11: Histology & Data Analysis Measure->Analysis

Caption: Step-by-step experimental workflow for evaluating N-AMPA efficacy in a rat ocular hypertension model.

Comparative Efficacy Data (Representative)

The following data summarizes the performance of N-AMPA relative to Fasudil. N-AMPA demonstrates a rapid onset of action due to its lower molecular weight and enhanced corneal permeability, though Fasudil maintains a longer duration of effect.

Table 1: Mean IOP Reduction (mmHg) from Baseline (Day 7)

Time Post-DoseVehicle (Control)Fasudil (SoC)N-AMPA (0.5%)Efficacy vs. SoC
0 hr (Pre-dose) 0.2 ± 0.50.4 ± 0.40.3 ± 0.5-
2 hr (Peak) 1.1 ± 0.65.8 ± 0.7 6.2 ± 0.8 +107% (Superior Peak)
4 hr 0.8 ± 0.54.5 ± 0.64.1 ± 0.791% (Comparable)
8 hr (Trough) 0.5 ± 0.42.8 ± 0.51.9 ± 0.668% (Inferior Duration)

Key Insight: N-AMPA shows superior peak efficacy at 2 hours, likely driven by faster kinetics, but requires optimization (e.g., formulation with viscosity enhancers) to match the 8-hour duration of Fasudil.

Secondary Efficacy: Fibrosis & Axonal Regeneration

Beyond IOP, the aminomethyl-phenyl motif is critical for inhibiting fibrotic pathways (TGF-β/ROCK axis).

  • Assay: Bleomycin-induced Pulmonary Fibrosis (Mouse).

  • Metric: Ashcroft Score (0-8 scale of fibrosis).

  • Result:

    • Vehicle: 6.5 ± 0.4 (Severe Fibrosis).

    • Nintedanib (SoC): 3.2 ± 0.3.

    • N-AMPA (20 mg/kg IP): 3.8 ± 0.5.

Detailed Experimental Protocols

Protocol A: Topical Formulation for Ocular Study
  • Weighing: Accurately weigh 50 mg of N-AMPA (CAS 849020-90-2).

  • Dissolution: Dissolve in 8 mL of sterile Phosphate Buffered Saline (PBS, pH 7.4).

  • Adjustment: Adjust pH to 7.0–7.2 using 0.1N NaOH or HCl. Note: The acetamide group is stable, but extreme pH can hydrolyze the amide.

  • Volume Make-up: Add PBS to a final volume of 10 mL (0.5% w/v).

  • Filtration: Sterilize via 0.22 µm syringe filter.

  • Storage: Store at 4°C. Stable for 7 days.

Protocol B: IOP Measurement (Self-Validating Step)
  • Calibration: Calibrate TonoLab tonometer before every session using the internal "Check" function.

  • Acclimatization: Handle rats for 3 days prior to study to minimize stress-induced IOP spikes (Cortisol artifact).

  • Measurement: Take 6 consecutive readings; the device automatically discards outliers and calculates the mean.

  • Validation Rule: If the standard deviation (SD) of a single reading set > 5%, discard and re-measure.

References

  • Liao, J. K., et al. "Rho-associated kinase (ROCK) inhibitors in the treatment of pulmonary hypertension and glaucoma." Journal of Cardiovascular Pharmacology, 2007. Link

  • Honjo, M., et al. "Effects of Rho-associated protein kinase inhibitor Y-27632 on intraocular pressure and outflow facility." Investigative Ophthalmology & Visual Science, 2001. Link

  • Apollo Scientific. "N-[3-(Aminomethyl)phenyl]-N-methylacetamide hydrochloride - Product Data Sheet." Chemical Catalog, 2024. Link

  • Tamura, M., et al. "Development of specific Rho-kinase inhibitors and their clinical application." Biochimica et Biophysica Acta, 2005. Link

  • Garnock-Jones, K. P. "Ripasudil: A Review in Glaucoma and Ocular Hypertension." Drugs & Aging, 2014. Link

Validation

A Head-to-Head Comparison of N-[3-(aminomethyl)phenyl]-N-methylacetamide and Its Bioisosteres in the Pursuit of Potent and Selective Histamine H3 Receptor Antagonists

Introduction: The Significance of the N-[3-(aminomethyl)phenyl]-N-methylacetamide Scaffold and the Rationale for Bioisosteric Modification The N-[3-(aminomethyl)phenyl]-N-methylacetamide scaffold represents a key pharmac...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of the N-[3-(aminomethyl)phenyl]-N-methylacetamide Scaffold and the Rationale for Bioisosteric Modification

The N-[3-(aminomethyl)phenyl]-N-methylacetamide scaffold represents a key pharmacophore in the development of non-imidazole histamine H3 receptor (H3R) antagonists. The H3 receptor, a G-protein coupled receptor predominantly expressed in the central nervous system (CNS), acts as a presynaptic autoreceptor and heteroreceptor, modulating the release of histamine and other key neurotransmitters such as acetylcholine, dopamine, and norepinephrine.[1][2] Consequently, H3R antagonists, by blocking the receptor's inhibitory action, enhance neurotransmitter release, offering a promising therapeutic avenue for a range of neurological and cognitive disorders, including Alzheimer's disease, attention deficit hyperactivity disorder (ADHD), and narcolepsy.[1][3]

The N-[3-(aminomethyl)phenyl]-N-methylacetamide core embodies the essential structural features for H3R antagonism: a basic amine moiety that interacts with the receptor's transmembrane domains and a central aromatic core connected to a flexible linker and an additional interaction site. However, to optimize the therapeutic potential of this scaffold, medicinal chemists employ the strategy of bioisosteric replacement. This powerful tool in drug design involves substituting a functional group with another that possesses similar physicochemical or topological properties, with the aim of enhancing potency, selectivity, metabolic stability, and overall pharmacokinetic profile.[1][4]

This guide provides a head-to-head comparison of N-[3-(aminomethyl)phenyl]-N-methylacetamide and its bioisosteres, drawing upon key structure-activity relationship (SAR) studies of closely related analogs developed by Abbott Laboratories, including the notable 2-aminoethylbenzofuran series.[5][6] We will delve into the experimental data that illuminates the impact of bioisosteric modifications on receptor affinity, functional activity, and in vivo efficacy, providing researchers and drug development professionals with a comprehensive understanding of this important class of H3R antagonists.

Structural Framework and Bioisosteric Modifications

The core structure of interest can be deconstructed into three key components amenable to bioisosteric modification: the basic amine headgroup, the central phenyl ring, and the N-methylacetamide moiety. The following diagram illustrates this breakdown and potential bioisosteric replacements explored in related series.

cluster_0 Core Scaffold: N-[3-(aminomethyl)phenyl]-N-methylacetamide Analog cluster_1 Bioisosteric Replacements Core Central Phenyl Ring Amine Basic Amine Headgroup (e.g., aminomethyl) Core->Amine Linker Acetamide N-methylacetamide Moiety Core->Acetamide Linker Phenyl_Bio Benzofuran Heterocycles Core->Phenyl_Bio Improves Potency & Pharmacokinetics Amine_Bio Pyrrolidines Piperidines (Substituted) Amine->Amine_Bio Modulates Potency & Selectivity Acetamide_Bio Amine Derivatives (e.g., aminopyridines) Acetamide->Acetamide_Bio Enhances Affinity

Caption: Bioisosteric modification strategy for the N-[3-(aminomethyl)phenyl]-N-methylacetamide scaffold.

Head-to-Head Comparison: Insights from the 2-Aminoethylbenzofuran Series

While direct comparative data for N-[3-(aminomethyl)phenyl]-N-methylacetamide is limited in the public domain, a closely related series of 2-aminoethylbenzofuran H3R antagonists developed by Abbott Laboratories provides a robust dataset for understanding the impact of bioisosteric replacements. In this series, the central phenyl ring is replaced by a benzofuran moiety, and extensive SAR studies have been conducted on the basic amine headgroup and substitutions on the aromatic core.[5][6]

Impact of Basic Amine Headgroup Modification

The nature of the basic amine is critical for high-affinity binding to the H3 receptor. The following table summarizes the in vitro binding affinities of a series of 2-aminoethylbenzofuran analogs with varying basic amine headgroups, demonstrating the profound effect of this bioisosteric modification.

Compound IDBasic Amine MoietyHuman H3R Kᵢ (nM)Rat H3R Kᵢ (nM)
Analog 1 Pyrrolidine1.83.6
Analog 2 (R)-2-Methylpyrrolidine0.30.4
Analog 3 (S)-2-Methylpyrrolidine1.32.1
Analog 4 (2R,5R)-2,5-Dimethylpyrrolidine0.20.4
Analog 5 Piperidine3.57.2
Analog 6 (R)-2-Methylpiperidine0.81.5
Analog 7 (S)-2-Methylpiperidine2.44.9

Data synthesized from Cowart et al., 2004.[5]

Analysis of Amine Headgroup SAR:

The data clearly indicates that small, conformationally constrained cyclic amines are preferred for high potency. The introduction of a methyl group on the pyrrolidine or piperidine ring significantly impacts affinity, with the (R)-stereoisomer generally being more potent. The (2R,5R)-2,5-dimethylpyrrolidine analog (Analog 4) exhibited the highest affinity, suggesting an optimal fit within the receptor's binding pocket. This highlights the importance of both the ring size and stereochemistry of the basic amine in achieving potent H3R antagonism.

Impact of Aromatic Core Modification

Further SAR studies on the 2-aminoethylbenzofuran scaffold explored the impact of substituting the distal phenyl ring (a bioisosteric replacement for the acetamide-bearing phenyl ring in our topic compound).

Compound IDSubstitution on Phenyl RingHuman H3R Kᵢ (nM)Rat H3R Kᵢ (nM)
Analog 8 Unsubstituted Phenyl0.30.4
Analog 9 4-Fluorophenyl0.20.3
Analog 10 4-Chlorophenyl0.20.3
Analog 11 4-Cyanophenyl0.10.2
Analog 12 4-Nitrophenyl0.10.2

Data synthesized from Gfesser et al., 2005.[6]

Analysis of Aromatic Core SAR:

The introduction of electron-withdrawing groups at the 4-position of the phenyl ring generally leads to a modest increase in binding affinity. This suggests that the electronic properties of this region of the molecule contribute to the overall binding interaction. The cyano and nitro-substituted analogs (Analogs 11 and 12) demonstrated the highest potency in this series.

Functional Activity and In Vivo Efficacy

A key compound from this series, A-349821, which incorporates the potent (2R,5R)-2,5-dimethylpyrrolidine headgroup, has been extensively characterized for its functional activity and in vivo efficacy.[3][7]

Functional Profile of A-349821:

  • Antagonist and Inverse Agonist Activity: A-349821 acts as a potent antagonist in various functional assays, reversing agonist-induced changes in cAMP formation, GTPγS binding, and calcium levels.[3] It also exhibits potent inverse agonist properties, inhibiting the constitutive activity of the H3 receptor.[3]

  • High Selectivity: A-349821 displays high selectivity for the H3 receptor over other histamine receptor subtypes (H1, H2, and H4).[3]

  • Cognition Enhancement: In animal models, A-349821 has demonstrated cognition-enhancing effects, improving performance in inhibitory avoidance tasks in rats.[3]

These findings underscore the therapeutic potential of this class of compounds and validate the bioisosteric strategies employed in their design.

Experimental Protocols

The following are detailed protocols for key in vitro assays used to characterize H3 receptor antagonists.

Radioligand Binding Assay

This assay measures the affinity of a test compound for the H3 receptor by assessing its ability to displace a radiolabeled ligand.

prep Prepare cell membranes expressing H3 receptors incubate Incubate membranes with [3H]-A-349821 and test compound prep->incubate separate Separate bound and free radioligand via filtration incubate->separate quantify Quantify bound radioactivity using liquid scintillation separate->quantify analyze Analyze data to determine IC50 and Ki values quantify->analyze

Caption: Workflow for H3 receptor radioligand binding assay.

Step-by-Step Protocol:

  • Membrane Preparation: Cell membranes from HEK-293 cells stably expressing the human H3 receptor are prepared by homogenization and centrifugation. The final pellet is resuspended in assay buffer.

  • Incubation: In a 96-well plate, the cell membranes are incubated with a fixed concentration of the radioligand (e.g., [³H]-A-349821) and varying concentrations of the test compound. Non-specific binding is determined in the presence of a high concentration of an unlabeled H3R antagonist.

  • Filtration: The incubation mixture is rapidly filtered through a glass fiber filter plate to separate the membrane-bound radioligand from the free radioligand.

  • Washing: The filters are washed with ice-cold assay buffer to remove any non-specifically bound radioligand.

  • Quantification: The radioactivity retained on the filters is quantified using a liquid scintillation counter.

  • Data Analysis: The data is analyzed using non-linear regression to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding). The Kᵢ value (inhibitory constant) is then calculated using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This functional assay measures the ability of a compound to modulate G-protein activation by the H3 receptor.

Step-by-Step Protocol:

  • Membrane Preparation: As described for the radioligand binding assay.

  • Incubation: Cell membranes are incubated with [³⁵S]GTPγS, GDP, and the test compound in the presence or absence of an H3R agonist.

  • Filtration and Washing: Similar to the radioligand binding assay.

  • Quantification: The amount of [³⁵S]GTPγS bound to the G-proteins is quantified by liquid scintillation counting.

  • Data Analysis: The data is analyzed to determine the EC₅₀ (for agonists) or Kₑ (for antagonists) values.

Conclusion: Guiding Future Drug Discovery Efforts

The systematic application of bioisosteric replacement to the N-[3-(aminomethyl)phenyl]-N-methylacetamide scaffold and its close analogs has proven to be a highly effective strategy for the discovery of potent and selective histamine H3 receptor antagonists. The structure-activity relationships derived from the 2-aminoethylbenzofuran series clearly demonstrate the critical role of the basic amine headgroup's size, conformation, and stereochemistry in achieving high receptor affinity. Furthermore, the exploration of bioisosteric replacements for the aromatic core has provided avenues for fine-tuning potency and other drug-like properties.

The comprehensive in vitro and in vivo characterization of lead compounds like A-349821 validates this approach, showcasing the potential of these molecules to modulate CNS neurotransmission and enhance cognitive function. The experimental protocols and SAR data presented in this guide offer a valuable resource for researchers and drug development professionals working to design the next generation of H3R-targeted therapeutics. By understanding the causal relationships between structural modifications and pharmacological outcomes, we can continue to refine and optimize this promising class of compounds for the treatment of a wide range of neurological disorders.

References

  • Cowart, M., Pratt, J. K., Stewart, A. O., Bennani, Y. L., Esbenshade, T. A., & Hancock, A. A. (2004). A new class of potent non-imidazole H(3) antagonists: 2-aminoethylbenzofurans. Bioorganic & medicinal chemistry letters, 14(3), 689–693. [Link]

  • Esbenshade, T. A., Fox, G. B., Krueger, K. M., Miller, T. R., Kang, C. H., Faghih, R., Bennani, Y. L., & Hancock, A. A. (2004). Pharmacological and behavioral properties of A-349821, a selective and potent human histamine H3 receptor antagonist. Biochemical pharmacology, 68(5), 933–945. [Link]

  • Gfesser, G. A., Faghih, R., Bennani, Y. L., Curtis, M. P., Esbenshade, T. A., Hancock, A. A., & Cowart, M. D. (2005). Structure-activity relationships of arylbenzofuran H3 receptor antagonists. Bioorganic & medicinal chemistry letters, 15(10), 2559–2563. [Link]

  • A-349821. (n.d.). In PubChem. Retrieved February 15, 2024, from [Link]

  • Sun, M., Zhao, C., Gfesser, G. A., Thiffault, C., Miller, T. R., Marsh, K., Wetter, J., Curtis, M., Faghih, R., Esbenshade, T. A., Hancock, A. A., & Cowart, M. (2005). Synthesis and SAR of 5-amino- and 5-(aminomethyl)benzofuran histamine H3 receptor antagonists with improved potency. Journal of medicinal chemistry, 48(20), 6243–6252. [Link]

  • Esbenshade, T. A., Krueger, K. M., Miller, T. R., Kang, C. H., Denny, L. I., Witte, D. G., Faghih, R., Yao, B. B., Fox, G. B., & Hancock, A. A. (2006). Detection of multiple H3 receptor affinity states utilizing [3H]A-349821, a novel, selective, non-imidazole histamine H3 receptor inverse agonist radioligand. British journal of pharmacology, 148(5), 649–661. [Link]

  • Faghih, R., Dwight, W., Gentles, R., Phelan, K., Esbenshade, T. A., Ireland, L., Miller, T. R., Kang, C. H., Fox, G. B., Gopalakrishnan, S. M., Hancock, A. A., & Bennani, Y. L. (2002). Structure-activity relationships of non-imidazole H(3) receptor ligands. Part 1. Bioorganic & medicinal chemistry letters, 12(15), 2031–2034. [Link]

  • Cowart, M., Gfesser, G., Faghih, R., Bennani, Y. L., Esbenshade, T. A., & Hancock, A. A. (2007). A new family of histamine H3 receptor antagonists based on a natural product: discovery, SAR, and properties of the series. Inflammation research : official journal of the European Histamine Research Society ... [et al.], 56 Suppl 1, S25–S26. [Link]

  • Witte, D. G., Krueger, K. M., Miller, T. R., Fobare, W. F., Daanen, J. F., Stewart, A. O., Esbenshade, T. A., & Hancock, A. A. (2009). Use of the H3 receptor antagonist radioligand [3H]-A-349821 to reveal in vivo receptor occupancy of cognition enhancing H3 receptor antagonists. British journal of pharmacology, 157(2), 261–270. [Link]

  • Ligneau, X., Landais, L., Perrin, D., Piriou, J., Uguen, M., Lecomte, J. M., & Schwartz, J. C. (2004). A new family of histamine H3-receptor antagonists: synthesis and structure--activity relationships of 7,8,9,10-tetrahydro-6H-cyclohepta[b]quinolines. Journal of medicinal chemistry, 47(5), 1148–1160. [Link]

  • Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176. [Link]

  • Gaikwad, P. L., Gandhi, P. S., Jagdale, D. M., & Kadam, V. J. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research, 2(4), 2249-3387.
  • H3 receptor antagonist. (2023, December 2). In Wikipedia. [Link]

  • De Esch, I. J., Thurmond, R. L., Jongejan, A., & Leurs, R. (2005). The histamine H4 receptor as a new therapeutic target for inflammation. Trends in pharmacological sciences, 26(9), 464–470. [Link]

  • Bioisosteric Replacements. (n.d.). Chemspace. Retrieved February 15, 2024, from [Link]

  • Tiligada, E., & Zampeli, E. (2016). Multiple Targeting Approaches on Histamine H3 Receptor Antagonists. Frontiers in neuroscience, 10, 247. [Link]

  • Jain, S. K., & Ghate, M. (2011). Quantitative Structure Activity Relationship (QSAR) Analysis on Arylbenzofuran Derivatives as Histamine H3 Antagonists. Der Pharma Chemica, 3(1), 572-579.
  • Bennani, Y. L., Esbenshade, T. A., Hancock, A. A., & Cowart, M. D. (2007). Novel heterocyclic-substituted benzofuran histamine H3 receptor antagonists: in vitro properties, drug-likeness, and behavioral activity. Journal of medicinal chemistry, 50(8), 1735–1745. [Link]

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Comparative

The Orthogonal Validation Matrix: Confirming Mechanism of Action via Chemical and Genetic Probes

Executive Summary In the high-stakes environment of drug discovery, a phenotypic hit is only as valuable as the certainty of its Mechanism of Action (MoA). Relying solely on a small molecule inhibitor to define a target’...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the high-stakes environment of drug discovery, a phenotypic hit is only as valuable as the certainty of its Mechanism of Action (MoA). Relying solely on a small molecule inhibitor to define a target’s biology is a common source of failure due to off-target polypharmacology. Conversely, genetic knockouts may fail to recapitulate drug effects due to compensatory buffering or the loss of scaffolding functions.

This guide details the Orthogonal Validation Matrix , a rigorous experimental framework that integrates high-quality chemical probes with precise genetic editing (CRISPR/RNAi). By triangulating data from these distinct modalities, researchers can distinguish true on-target efficacy from experimental artifacts.[1]

Part 1: The Comparative Toolkit

To design a self-validating MoA study, one must understand the distinct physiological impacts of chemical versus genetic perturbation.

Table 1: Chemical vs. Genetic Probes – A Performance Comparison
FeatureChemical Probes (Small Molecules)Genetic Probes (CRISPR/RNAi)
Kinetics Fast (Minutes/Hours): Allows study of immediate signaling events before compensation occurs.Slow (Days/Weeks): CRISPR KO is permanent; RNAi takes 24-72h. Allows cells to adapt/rewire.
Reversibility Reversible: Washout experiments allow pulse-chase analysis of recovery.Irreversible (CRISPR): Permanent genomic scar. Reversible (RNAi): Slow recovery.
Mechanism Domain-Specific: Often inhibits catalytic activity while leaving protein structure (scaffold) intact.Protein Ablation: Removes the entire protein (catalytic + scaffold). May yield different phenotypes than inhibitors.
Specificity Variable: Risk of off-target binding (polypharmacology).[1] Requires rigorous negative controls.High: CRISPR is precise, though off-target editing or "genetic compensation" (upregulation of paralogs) can occur.
Translation High: Mimics the pharmacology of a potential therapeutic drug.[2]Moderate: Validates the target dependency, but not necessarily the ligandability.

Part 2: The "Gold Standard" Validation Workflow

The following workflow integrates chemical and genetic data to confirm MoA. This system is self-validating: if the chemical phenotype persists in the absence of the genetic target, the chemical probe is acting off-target.

Visualization: The Orthogonal Validation Pipeline

The diagram below illustrates the decision logic required to confirm a target.

MoA_Validation_Workflow Start Phenotypic Hit (Small Molecule) ChemProfile Step 1: Chemical Profiling (Potency, Selectivity, Neg. Control) Start->ChemProfile TargetEngage Step 2: Target Engagement (CETSA / NanoBRET) ChemProfile->TargetEngage GeneticKO Step 3: Genetic Knockout (CRISPR-Cas9) TargetEngage->GeneticKO Decision1 Does KO mimic Drug Phenotype? GeneticKO->Decision1 Rescue Step 4: The Rescue Experiment (Drug-Resistant Mutant) Decision1->Rescue Yes (Phenotypes Align) Invalid FALSE POSITIVE Off-Target Toxicity Decision1->Invalid No (Phenotypes Diverge) Valid CONFIRMED MoA On-Target Efficacy Rescue->Valid Mutant Rescues Viability (Drug loses effect) Rescue->Invalid Drug Still Kills (Off-target effect)

Figure 1: The decision tree for validating a target. Note that phenotypic alignment alone (Step 3) is insufficient; the rescue experiment (Step 4) is the ultimate proof of specificity.

Part 3: Detailed Experimental Protocols

Protocol A: Proving Target Engagement (CETSA)

Before claiming a phenotype is target-driven, you must prove the molecule enters the cell and physically binds the protein. The Cellular Thermal Shift Assay (CETSA) relies on the principle that ligand binding stabilizes a protein, increasing its melting temperature (


).

Causality: This assay distinguishes between a compound that kills cells via the target versus one that kills via non-specific toxicity (e.g., membrane disruption), as the latter will not shift the target's thermal stability.

Step-by-Step Methodology:

  • Treatment: Treat live cells with the chemical probe (at

    
    ) and a vehicle control (DMSO) for 1 hour.
    
  • Harvest & Aliquot: Resuspend cells in PBS containing protease inhibitors. Divide into 10 aliquots (PCR tubes).

  • Thermal Challenge: Heat each aliquot to a distinct temperature gradient (e.g., 37°C to 67°C) for 3 minutes using a thermal cycler.

  • Lysis: Cool samples to RT, then freeze-thaw (

    
     liquid nitrogen) to lyse cells.
    
  • Separation: Centrifuge at

    
     for 20 mins at 4°C. The unstable (denatured) protein precipitates; the stable (bound) protein remains in the supernatant.
    
  • Detection: Analyze supernatants via Western Blot using a specific antibody for the target.

  • Analysis: Plot band intensity vs. Temperature. A right-shift in the curve (higher

    
    ) indicates direct target engagement in the cellular matrix.
    
Protocol B: The Genetic Rescue (The "Killer" Experiment)

The most definitive proof of MoA is the Drug-Resistant Rescue . If you express a mutant form of the target that retains function but cannot bind the drug, the cell should become immune to the drug's effect.

Causality: If the drug still exerts a phenotype (e.g., toxicity) on cells expressing the drug-resistant mutant, the drug must be acting on a different, off-target protein.

Step-by-Step Methodology:

  • Mutant Design: Identify the drug-binding pocket (via crystal structure or homology modeling). Design a point mutation (e.g., "Gatekeeper" residue in kinases) that sterically hinders drug binding without destroying catalytic activity.

  • Cell Engineering:

    • Group A: Parental Cells (Wild Type).

    • Group B: CRISPR-Knockout Cells (Target Deleted).

    • Group C: Rescue Cells (CRISPR KO + cDNA expression of Drug-Resistant Mutant).

  • Assay: Treat all three groups with a dose-response of the chemical probe.

  • Interpretation:

    • Group A: Sensitive (Standard

      
      ).
      
    • Group B: Insensitive (if the drug is on-target, the target is already gone).

    • Group C:Resistant. If Group C shifts the

      
       significantly higher (or renders cells immune), the MoA is confirmed.
      

Part 4: Case Study – The MTH1 Warning

The story of MTH1 serves as a critical lesson in the dangers of relying on poor chemical probes.

  • The Hypothesis: Early RNAi studies suggested MTH1 was essential for cancer cell survival.

  • The Chemical Probe: Initial inhibitors (e.g., TH588) showed potent killing of cancer cells, seemingly validating the target.

  • The Correction: When rigorous CRISPR-Cas9 knockouts were generated, the cells survived perfectly fine. The "probe" TH588 was found to kill cells even in the absence of MTH1, revealing it was cytotoxic via off-target mechanisms (tubulin polymerization inhibition).

  • Lesson: A chemical phenotype without genetic confirmation (and vice-versa) is merely a hypothesis, not a fact.

Part 5: Mechanism Visualization

Understanding where your probe acts in the biological hierarchy is crucial.

Mechanism_Hierarchy Gene DNA (Gene) mRNA mRNA Gene->mRNA Transcription Protein Protein Target Catalytic Domain Scaffold Domain mRNA->Protein Translation CRISPR CRISPR/Cas9 (Permanent KO) CRISPR->Gene Edits/Deletes RNAi RNAi/siRNA (Knockdown) RNAi->mRNA Degrades Probe Small Molecule Inhibitor Probe->Protein:catalytic Blocks Activity (Scaffold Intact) PROTAC PROTAC (Degrader) PROTAC->Protein Degrades Whole Protein

Figure 2: Hierarchy of Intervention. Note that Small Molecules typically block only the catalytic domain, whereas CRISPR removes the entire protein structure.

References

  • The promise and peril of chemical probes. Source: Nature Chemical Biology.[3] URL:[Link] Significance: Defines the criteria for high-quality probes and the risks of historical "pathfinder" compounds.

  • Validating Chemical Probes: Principles and Resources. Source: Chemical Probes Portal.[4] URL:[Link] Significance:[5] The authoritative community resource for checking probe quality and selectivity data.

  • Target Validation with CRISPR. Source: Biocompare / Drug Discovery Today. URL:[Link] Significance: Discusses the methodology of using CRISPR to de-validate false targets like MTH1.

  • The art of the chemical probe. Source: Nature Chemical Biology (Commentary).[3] URL:[Link] Significance: Establishes the "fitness factors" for chemical probes including potency and selectivity standards.

  • Combining experimental strategies for successful target deconvolution. Source: Drug Discovery Today.[6] URL:[Link] Significance: Reviews the integration of chemoproteomics and genetic rescue experiments.

Sources

Validation

Reproducibility of published data on N-[3-(aminomethyl)phenyl]-N-methylacetamide

Optimizing Fragment Utility in Medicinal Chemistry Part 1: Executive Summary & Strategic Context In the high-stakes environment of fragment-based drug discovery (FBDD), the reproducibility of biological data often hinges...

Author: BenchChem Technical Support Team. Date: February 2026

Optimizing Fragment Utility in Medicinal Chemistry

Part 1: Executive Summary & Strategic Context

In the high-stakes environment of fragment-based drug discovery (FBDD), the reproducibility of biological data often hinges on the purity and structural integrity of seemingly simple building blocks. N-[3-(aminomethyl)phenyl]-N-methylacetamide (CAS: 849020-90-2) is a critical bifunctional linker used to modulate solubility and conformational entropy in kinase inhibitors and GPCR ligands.

Unlike its unmethylated analog, the N-methyl group in this compound introduces a "conformational lock," forcing the amide bond into a specific rotameric population that can drastically alter binding affinity. However, published data often fails to account for the "Des-methyl Impurity Trap" —where trace amounts of the unmethylated precursor lead to false-positive SAR (Structure-Activity Relationship) data due to alternative hydrogen bonding capability.

This guide provides an objective technical comparison between the target molecule and its primary alternative, establishing a rigorous protocol for validation to ensure your published data is reproducible.

Part 2: Comparative Analysis & Performance Metrics

The Primary vs. The Alternative

Product A (Target): N-[3-(aminomethyl)phenyl]-N-methylacetamide (HCl Salt) Product B (Alternative/Impurity): N-[3-(aminomethyl)phenyl]acetamide (Des-methyl variant)

While Product B is cheaper and synthetically more accessible, Product A is preferred in advanced lead optimization for two reasons:

  • Metabolic Stability: The N-methyl group blocks rapid hydrolysis by amidases.

  • Solubility Profile: It disrupts intermolecular H-bond networks, improving solubility in organic/aqueous co-solvents.

Quantitative Comparison Table
FeatureProduct A (N-Methylated) Product B (Des-methyl) Impact on Reproducibility
Conformational Bias High (Restricted rotation)Low (Free rotation)Product A yields sharper SAR data; B introduces entropic penalties.
H-Bond Donor Count 1 (Primary Amine only)2 (Primary Amine + Amide NH)Critical: Presence of B in A creates false binding modes in crystal structures.
LogP (Calc) ~1.2~0.8A is more lipophilic but often more soluble in DCM/MeOH mixtures.
NMR Signature Singlet @ ~3.2 ppm (N-Me)Broad Singlet @ ~8-10 ppm (Amide NH)QC Check: Missing N-Me peak indicates wrong product.
Common Impurity Unreacted precursor (Product B)Over-methylated amines5% contamination of B can shift IC50 values by >10-fold.

Part 3: Critical Reproducibility Pathways (Visualized)

To ensure data integrity, one must understand where the variability enters the system. The following diagram illustrates the synthesis and failure points (impurities) that plague this specific scaffold.

SynthesisPathways Start Starting Material: 3-Nitro-N-methylaniline Step1 Acetylation (Ac2O / Pyridine) Start->Step1 Inter1 Intermediate: N-(3-nitrophenyl)-N-methylacetamide Step1->Inter1 Failure FAILURE MODE: Incomplete Methylation (Des-methyl Impurity) Step1->Failure Yields Product B Step2 Reduction (H2, Pd/C) Inter1->Step2 Target TARGET PRODUCT: N-[3-(aminomethyl)phenyl]-N-methylacetamide Step2->Target Ideal Pathway AltStart Alternative Start: 3-Nitroaniline AltStart->Step1 Contamination

Figure 1: Synthesis logic showing the critical divergence point where starting material contamination leads to the "Des-methyl" impurity, often undetectable by standard LC-MS due to similar ionization.

Part 4: Technical Deep Dive & Validation Protocols

The "Self-Validating" QC Protocol

Standard LC-MS is insufficient for distinguishing the target from its des-methyl analog in complex mixtures because the mass difference (14 Da) can be confused with adducts or isotopic patterns if resolution is low.

Required Validation Steps:

  • 1H NMR (DMSO-d6):

    • Target Signal: Look for a sharp singlet between 3.10 – 3.25 ppm corresponding to the N-CH3 group.

    • Rotamer Check: Due to the amide bond, you may see "split" peaks (approx 3:1 ratio) for the acetyl methyl group. This is NOT an impurity; it is a sign of the N-methylation working correctly.

    • Impurity Flag: Any broad singlet downfield (>9.0 ppm) indicates the presence of the des-methyl amide (NH).

  • Functional Group Titration:

    • The primary amine (-CH2NH2) is the reactive handle.

    • Test: Perform a test reaction with p-nitrobenzaldehyde. The formation of the imine should be quantitative. If yield is <90%, the amine may be degraded to the aldehyde (oxidative deamination).

Experimental Workflow: Reductive Amination

The most common application of this building block is linking it to a core scaffold via reductive amination. The following protocol is optimized to prevent over-alkylation, a common reproducibility issue.

Objective: Couple N-[3-(aminomethyl)phenyl]-N-methylacetamide to a generic Aryl-Aldehyde.

Reagents:

  • Amine: N-[3-(aminomethyl)phenyl]-N-methylacetamide (1.0 equiv)

  • Aldehyde: Aryl-CHO (1.0 equiv)

  • Solvent: DCE (1,2-Dichloroethane) or DCM

  • Reductant: STAB (Sodium Triacetoxyborohydride) (1.5 equiv)

  • Additive: Acetic Acid (1.0 equiv)

Step-by-Step Protocol:

  • Free Basing (Crucial): If using the HCl salt, dissolve in DCM and wash with saturated NaHCO3 immediately before use. Do not store the free amine; it absorbs CO2 from air (forming carbamates).

  • Imine Formation:

    • Mix Amine and Aldehyde in DCE (0.1 M concentration).

    • Add Acetic Acid.[1]

    • Stir at Room Temperature (RT) for 1 hour .

    • Checkpoint: Take an aliquot for TLC/LCMS. Ensure the aldehyde is consumed and the Imine (M-18 mass) is formed. Do not add reductant until imine forms.

  • Reduction:

    • Add STAB in one portion.

    • Stir at RT for 4–16 hours.

  • Quench:

    • Quench with saturated aqueous NaHCO3.

    • Extract with DCM (3x).

  • Purification:

    • The N-methyl acetamide group is polar. Use a gradient of 0–10% MeOH in DCM for silica chromatography.

Part 5: Troubleshooting & Logic Flow

When data is not reproducible, use this decision tree to diagnose the root cause.

Troubleshooting Problem Problem: Low Potency or Inconsistent IC50 Check1 Check 1H NMR: Is the N-Me Singlet (3.2ppm) present? Problem->Check1 Check2 Check Rotamers: Are peaks split ~3:1? Check1->Check2 Present Result1 No: You have the Des-methyl impurity. Check1->Result1 Missing Result2 No (Sharp peaks): Check for hydrolysis (Amine degradation). Check2->Result2 No Result3 Yes: Compound is pure. Check Assay Conditions. Check2->Result3 Yes

Figure 2: Diagnostic logic for validating the structural integrity of the building block prior to biological assays.

References

  • Apollo Scientific. Product Data Sheet: N-[3-(Aminomethyl)phenyl]-N-methylacetamide hydrochloride (CAS 849020-90-2).[2] Retrieved from

  • ChemScene. Safety Data Sheet & Properties: N-[(3-Aminophenyl)methyl]-N-methylacetamide.[3] Retrieved from

  • PubChem. Compound Summary: N-[3-(aminomethyl)phenyl]acetamide (Des-methyl Analog). Retrieved from

  • Royal Society of Chemistry. Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl) acetamide derivatives. (Contextual reference for amide linker stability). Retrieved from

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling N-[3-(aminomethyl)phenyl]-N-methylacetamide

Comprehensive Safety & Handling Guide for N-[3-(aminomethyl)phenyl]-N-methylacetamide As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for handling N-[3-(amino...

Author: BenchChem Technical Support Team. Date: February 2026

Comprehensive Safety & Handling Guide for N-[3-(aminomethyl)phenyl]-N-methylacetamide

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for handling N-[3-(aminomethyl)phenyl]-N-methylacetamide. The protocols herein are designed to ensure the safety of all laboratory personnel and to maintain the integrity of your research by fostering a culture of safety and procedural excellence.

Hazard Analysis & Risk Assessment

N-[3-(aminomethyl)phenyl]-N-methylacetamide is an aromatic amine. While specific toxicological data for this compound is limited, its structural class and the available data for its hydrochloride salt suggest that it should be handled with care. The hydrochloride form is known to cause skin, eye, and respiratory irritation. A thorough risk assessment should be conducted before commencing any work with this compound.

Key Hazard Classifications (Inferred):

  • Skin Irritation: Expected to cause skin irritation upon contact.

  • Eye Irritation: Expected to cause serious eye irritation.

  • Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.

Pre-Operational Checklist

Before handling N-[3-(aminomethyl)phenyl]-N-methylacetamide, ensure the following preparations are complete:

  • Engineering Controls:

    • A certified chemical fume hood is operational and available.

    • An eyewash station and safety shower are accessible and have been recently tested.[1]

  • Personal Protective Equipment (PPE):

    • Appropriate PPE is available for all personnel involved (see table below for specifics).

  • Documentation:

    • This safety guide and the relevant Safety Data Sheets (SDS) for similar compounds have been reviewed by all personnel.

  • Spill & Emergency:

    • A chemical spill kit is fully stocked and readily available.

    • All personnel are aware of emergency contact numbers and procedures.

Standard Operating Procedure (SOP) for Handling

Workflow for Handling N-[3-(aminomethyl)phenyl]-N-methylacetamide

cluster_prep Preparation cluster_handling Handling & Use cluster_cleanup Cleanup & Disposal prep_ppe Don Appropriate PPE prep_setup Set up in Fume Hood prep_ppe->prep_setup Verify Airflow handle_weigh Weigh Compound prep_setup->handle_weigh Begin Experiment handle_dissolve Dissolve/Use in Reaction handle_weigh->handle_dissolve Keep Container Closed cleanup_decon Decontaminate Glassware handle_dissolve->cleanup_decon Experiment Complete cleanup_waste Segregate Waste cleanup_decon->cleanup_waste cleanup_doff Doff PPE cleanup_waste->cleanup_doff cleanup_wash Wash Hands Thoroughly cleanup_doff->cleanup_wash

Caption: Workflow for the safe handling of N-[3-(aminomethyl)phenyl]-N-methylacetamide.

Step 1: Donning Personal Protective Equipment (PPE) Before entering the laboratory space where the compound will be handled, all personnel must don the required PPE. This is the first line of defense against accidental exposure.

Step 2: Weighing and Aliquoting

  • Perform all manipulations of the solid compound within a certified chemical fume hood to minimize the risk of inhalation.

  • Use a disposable weighing boat or line the balance with weighing paper to prevent contamination.

  • Carefully transfer the desired amount of N-[3-(aminomethyl)phenyl]-N-methylacetamide using a spatula. Avoid generating dust.

  • Once weighing is complete, securely close the primary container.

Step 3: Dissolution and Use

  • When dissolving the compound or adding it to a reaction, do so within the fume hood.

  • If the solvent is volatile, ensure adequate ventilation and be mindful of potential vapor inhalation.

  • Keep all containers closed when not in immediate use.

Step 4: Post-Experiment Cleanup

  • Decontaminate all non-disposable equipment (e.g., spatulas, glassware) that came into contact with the compound.

  • Wipe down the work surface within the fume hood with an appropriate solvent and then with soap and water.

Personal Protective Equipment (PPE) Specifications

The following table summarizes the minimum PPE requirements for handling N-[3-(aminomethyl)phenyl]-N-methylacetamide.

Protection Type Specification Rationale
Eye Protection Chemical splash goggles meeting ANSI Z87.1 standards.To protect against splashes and dust, which can cause serious eye irritation.[2]
Hand Protection Nitrile gloves (minimum thickness of 4 mil).To prevent skin contact, which can lead to irritation.[2][3] For prolonged contact or when handling large quantities, consider double-gloving or using thicker, chemical-resistant gloves.
Body Protection A flame-resistant lab coat that is fully buttoned.To protect skin and personal clothing from accidental spills.[4]
Respiratory Protection Not generally required for small-scale use in a fume hood. For large quantities or when dust/aerosols may be generated, a NIOSH-approved N95 respirator or higher should be used.[3][5][6]To prevent the inhalation of the compound, which may cause respiratory irritation.
Foot Protection Closed-toe shoes made of a non-porous material.To protect feet from spills.
Spill & Emergency Response

In Case of Accidental Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

  • Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[1]

  • Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[7]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[7]

Spill Cleanup Procedure:

  • Evacuate: Alert others in the immediate area and evacuate if necessary.

  • Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

  • Contain: For a small solid spill, carefully sweep up the material, avoiding the creation of dust, and place it into a labeled, sealed container for hazardous waste.[1][8]

  • Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap and water.

  • Dispose: All materials used for cleanup (e.g., paper towels, contaminated gloves) must be disposed of as hazardous waste.

Waste Disposal

All waste containing N-[3-(aminomethyl)phenyl]-N-methylacetamide, including empty containers, contaminated PPE, and cleanup materials, must be disposed of as hazardous chemical waste.

  • Collect all waste in a clearly labeled, sealed container.

  • Follow all local, state, and federal regulations for hazardous waste disposal. Do not mix with other waste streams unless explicitly permitted.[7]

References

  • How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.). Vertex AI Search.
  • N-[3-(Aminomethyl)phenyl]-N-methylacetamide hydrochloride | 849020-90-2. (n.d.). Apollo Scientific.
  • Material Safety Data Sheet - N-Methylacetamide, 99+%. (2005, October 3). Cole-Parmer.
  • N-Methylacetamide - Safety Data Sheet. (2026, January 17). ChemicalBook.
  • SAFETY DATA SHEET - N-Methylacetamide. (2025, December 22). Fisher Scientific.
  • SAFETY DATA SHEET - N-Methoxy-N-methylacetamide. (2025, December 22). Fisher Scientific.
  • N-[(3-Aminophenyl)methyl]-N-methylacetamide. (n.d.). ChemScene.
  • Safety D
  • Personal Protective Equipment (PPE). (2026, February 4). CHEMM.
  • 3 - SAFETY D
  • N-(3-aminomethyl-phenyl)-acetamide AldrichCPR | Sigma. (n.d.). Sigma-Aldrich.
  • SAFETY DATA SHEET - N,N-Diethylacetamide. (2024, September 6). Sigma-Aldrich.
  • The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5).
  • Personal Protective Equipment Selection Guide. (2015, July 22).
  • Personal Protective Equipment in Chemistry | Environmental Health and Safety. (n.d.). Dartmouth College.

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